Technical Documentation Center

3beta-Hydroxy-5alpha,7-cholestene Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3beta-Hydroxy-5alpha,7-cholestene

Core Science & Biosynthesis

Foundational

3beta-Hydroxy-5alpha,7-cholestene biosynthetic pathway

The Lathosterol Axis: Biosynthesis, Quantification, and Clinical Significance of 3 -Hydroxy-5 ,7-cholestene Executive Summary: The Molecular Switch 3 -Hydroxy-5 ,7-cholestene , commonly known as Lathosterol , is not mere...

Author: BenchChem Technical Support Team. Date: March 2026

The Lathosterol Axis: Biosynthesis, Quantification, and Clinical Significance of 3 -Hydroxy-5 ,7-cholestene

Executive Summary: The Molecular Switch

3


-Hydroxy-5

,7-cholestene
, commonly known as Lathosterol , is not merely a transient intermediate; it is the definitive checkpoint of the Kandutsch-Russell (K-R) pathway of cholesterol biosynthesis. Unlike the Bloch pathway, which utilizes desmosterol, the K-R pathway processes saturated side-chain sterols, making lathosterol a specific biomarker for whole-body cholesterol synthesis rates in humans.[1]

For drug development professionals, lathosterol represents a dual-utility target:

  • Pharmacodynamic Biomarker: Its serum concentration correlates linearly with HMG-CoA reductase activity, offering a non-invasive readout of statin efficacy or synthesis suppression.

  • Pathogenic Node: Deficiency in the enzyme processing lathosterol (SC5D) results in Lathosterolosis , a devastating malformation syndrome, highlighting the critical role of the

    
    -desaturation step in embryogenesis.
    

The Biosynthetic Architecture

Cholesterol synthesis is a grid, not a line. Post-lanosterol, the pathway bifurcates based on when the


 double bond is reduced.[2] Lathosterol is the hallmark of the pathway where the side chain is reduced early (Kandutsch-Russell), predominantly utilized in the skin and central nervous system.
The Pathway Logic

The conversion of Lanosterol to Cholesterol involves removing three methyl groups, reducing double bonds, and migrating the nuclear double bond.

  • The Precursor: Zymostenol (5

    
    -cholest-8-en-3
    
    
    
    -ol).
  • The Isomerization: The

    
     double bond migrates to 
    
    
    
    via Emopamil Binding Protein (EBP) , yielding Lathosterol.
  • The Critical Step (Oxidation): Lathosterol is converted to 7-Dehydrocholesterol (7-DHC) by Sterol C5-desaturase (SC5D) .[3] This is an aerobic, NADPH-dependent reaction that introduces the

    
     double bond.
    
Pathway Visualization

The following diagram maps the bifurcation and the specific enzymatic role of SC5D.

CholesterolPathways Lanosterol Lanosterol Zymosterol Zymosterol (Δ8,24) Lanosterol->Zymosterol CYP51A1 / TM7SF2 / MSMO1 Desmosterol Desmosterol (Bloch Pathway) Zymosterol->Desmosterol Bloch Pathway (Late Δ24 reduction) Zymostenol Zymostenol (Δ8) Zymosterol->Zymostenol DHCR24 (Early Δ24 reduction) Cholesterol Cholesterol Desmosterol->Cholesterol DHCR24 Lathosterol Lathosterol (3β-hydroxy-5α,7-cholestene) Zymostenol->Lathosterol EBP (Δ8-Δ7 Isomerase) DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Lathosterol Oxidase) DHC7->Cholesterol DHCR7 VitaminD Vitamin D3 DHC7->VitaminD UV Light

Figure 1: The dual-pathway architecture of cholesterol biosynthesis, highlighting Lathosterol as the obligate intermediate of the Kandutsch-Russell branch.

Enzymology: The SC5D Mechanism

The conversion of lathosterol to 7-DHC is catalyzed by Sterol C5-desaturase (SC5D) (EC 1.14.19.20), also known as lathosterol oxidase.

Mechanistic Causality

This reaction is thermodynamically demanding and strictly aerobic.

  • Substrate: Lathosterol (contains a

    
     bond).[4][5]
    
  • Action: Dehydrogenation at positions C5 and C6.

  • Cofactors: Molecular Oxygen (

    
    ), NADPH, and Cytochrome 
    
    
    
    .
  • Outcome: Formation of a conjugated diene system (

    
    ). This instability is chemically necessary for the subsequent reduction of the 
    
    
    
    bond by DHCR7 to yield cholesterol.

Clinical Insight: Mutations in the SC5D gene cause Lathosterolosis .[4] The accumulation of lathosterol is toxic, but the phenotype is largely driven by the deficiency of cholesterol and Hedgehog signaling disruption during embryogenesis.

Analytical Protocol: Quantification in Serum

To validate lathosterol as a biomarker, precise quantification is required. Immunoassays are insufficient due to structural similarity with cholesterol. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard.

The Challenge

Lathosterol exists in serum in two forms: free (~10%) and esterified (~90%). For total synthesis rate analysis, saponification is mandatory .

Step-by-Step Workflow

This protocol is designed for high-throughput clinical research.

StepActionReagents/ConditionsTechnical Rationale
1 Internal Standard 5

-Cholestane or

-Cholesterol
Corrects for extraction loss and injection variability.
2 Saponification 1M KOH in 90% Ethanol (60°C, 1 hr)Hydrolyzes fatty acid esters to release total free lathosterol.
3 Extraction Cyclohexane or Hexane (x2)Non-polar solvent selectively extracts sterols from the aqueous alkaline phase.
4 Derivatization BSTFA + 1% TMCS (60°C, 30 min)Converts hydroxyl groups to Trimethylsilyl (TMS) ethers to increase volatility and thermal stability.
5 GC Separation DB-5MS or equivalent columnSeparates Lathosterol-TMS from the massive Cholesterol-TMS peak.
6 MS Detection SIM Mode (m/z 458, 443, 255)Selected Ion Monitoring maximizes sensitivity for the specific molecular ion and fragments.
GC-MS Workflow Logic

GCMS_Protocol Sample Serum Sample (100 µL) Sapon Saponification (KOH/EtOH) Sample->Sapon Hydrolysis Extract LLE Extraction (Hexane) Sapon->Extract Phase Sep Deriv TMS Derivatization (BSTFA) Extract->Deriv Volatilization Inject GC-MS Injection (SIM Mode) Deriv->Inject Quantitation

Figure 2: Validated GC-MS workflow for total lathosterol quantification.

Clinical & Drug Development Applications[9]

Lathosterol as a Synthesis Biomarker

In clinical trials for lipid-lowering therapies, distinguishing between absorption and synthesis is vital.

  • High Lathosterol: Indicates a "High Synthesizer." These patients typically respond aggressively to Statins (HMG-CoA Reductase inhibitors).

  • High Sitosterol / Low Lathosterol: Indicates a "High Absorber." These patients may respond better to Ezetimibe (absorption inhibitor) than to high-dose statins.

Data Interpretation Table:

Biomarker ProfilePhysiological StateRecommended Therapeutic Focus
High Lathosterol / Low Sitosterol Endogenous OverproductionStatin Therapy (Synthesis Inhibition)
Low Lathosterol / High Sitosterol Hyper-absorptionEzetimibe (Absorption Blockade)
Very High Lathosterol SC5D Deficiency (Rare)Genetic Screening for Lathosterolosis
Very Low Lathosterol Synthesis Failure / Statin EffectMonitor for compliance or toxicity
Lathosterolosis (SC5D Deficiency)

This autosomal recessive disorder presents a distinct biochemical profile:

  • Serum: Elevated Lathosterol, Low Cholesterol.

  • Clinical Features: Microcephaly, syndactyly, and severe intellectual disability.

  • Mechanism: The lack of cholesterol impairs Sonic Hedgehog (SHH) protein modification, which is essential for embryonic patterning.

References

  • Kandutsch, A. A., & Russell, A. E. (1960).[6] Preputial gland tumor sterols.[6] III. A metabolic pathway from lanosterol to cholesterol.[7][8][9] Journal of Biological Chemistry. Link

  • Brunetti-Pierri, N., et al. (2002).[3][6][10] Lathosterolosis, a novel multiple-malformation/mental retardation syndrome due to deficiency of 3beta-hydroxysteroid-delta5-desaturase. American Journal of Human Genetics. Link

  • Björkhem, I., et al. (2012). Serum lathosterol and other non-cholesterol sterols as biomarkers of cholesterol synthesis and absorption.[7][11] Journal of Lipid Research.[7] Link

  • Mitsche, M. A., et al. (2015).[6] Flux analysis of cholesterol biosynthesis in vivo reveals multiple tissue and cell-type specific pathways. eLife.[6] Link

  • McDonald, J. G., et al. (2012). Analysis of circulating desmosterol and lathosterol by GC-MS/MS.[11] Methods in Molecular Biology. Link

Sources

Exploratory

3beta-Hydroxy-5alpha,7-cholestene natural occurrence and sources

Technical Guide: 3 -Hydroxy-5 ,7-cholestene (Lathosterol) Natural Occurrence, Biosynthetic Origins, and Analytical Protocols[1][2][3][4][5] Executive Summary & Chemical Identity[1][2][3][4][5] 3 -Hydroxy-5 ,7-cholestene...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: 3 -Hydroxy-5 ,7-cholestene (Lathosterol)

Natural Occurrence, Biosynthetic Origins, and Analytical Protocols[1][2][3][4][5]

Executive Summary & Chemical Identity[1][2][3][4][5]

3


-Hydroxy-5

,7-cholestene
, commonly known as Lathosterol , is a critical intermediate sterol in the mammalian cholesterol biosynthesis pathway.[1][2][3][4][5] Unlike cholesterol, which possesses a

double bond, lathosterol is characterized by a

double bond and a saturated C5 position with

-stereochemistry.[1][2][3][4][5]

This structural distinction renders lathosterol a specific biomarker for the Kandutsch-Russell pathway of cholesterol synthesis.[1][2][3][4][5] In clinical and research settings, quantification of serum lathosterol is the gold standard for assessing whole-body cholesterol synthesis rates, distinguishing between synthesis markers (lathosterol) and absorption markers (campesterol/sitosterol).[1][2][4]

Chemical Property Specification
IUPAC Name (

,

)-Cholest-7-en-3-ol
Common Name Lathosterol
CAS Number 80-99-9
Molecular Formula C

H

O
Molecular Weight 386.65 g/mol
Key Structural Feature

double bond;

-hydrogen (trans A/B ring junction)
Biosynthetic Origin: The Kandutsch-Russell Pathway[1][2][3][4][5]

Lathosterol is not primarily a dietary nutrient; its presence in mammalian tissue is almost exclusively due to endogenous de novo synthesis.[5] Cholesterol biosynthesis diverges after Lanosterol into two main branches: the Bloch pathway (via desmosterol) and the Kandutsch-Russell pathway (via lathosterol).[1][2][4][5]

In the Kandutsch-Russell pathway, the


 double bond of the sterol side chain is reduced early.[1][2][4] Lathosterol is formed from Episterol  (or via reduction of 7-Dehydrodesmosterol) and is the direct substrate for the enzyme Lathosterol 5-desaturase (SC5D) .[1][2][3][4][5]
Mechanism of Action
  • Substrate: Lathosterol (

    
    -cholest-7-en-3
    
    
    
    -ol).[1][2][3][4][5][6]
  • Enzymatic Conversion: SC5D introduces a double bond at C5.[4][5]

  • Product: 7-Dehydrocholesterol (Provitamin D3).[1][2][3][4][5]

  • Final Step: 7-DHC is reduced by DHCR7 to form Cholesterol.[1][2][3][4][5]

Visualization: Cholesterol Biosynthesis Pathways

The following diagram illustrates the bifurcation between the Bloch and Kandutsch-Russell pathways, highlighting Lathosterol's position.[1][2][3][5]

CholesterolPathways Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol CYP51A1 / TM7SF2 Desmosterol Desmosterol (Bloch Pathway) Zymosterol->Desmosterol DHCR24 (Late Reduction) Zymostenol Zymostenol Zymosterol->Zymostenol DHCR24 (Early Reduction) Cholesterol Cholesterol Desmosterol->Cholesterol DHCR24 Lathosterol Lathosterol (3β-hydroxy-5α,7-cholestene) Zymostenol->Lathosterol HSD17B7 DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Lathosterol 5-desaturase) DHC7->Cholesterol DHCR7

Figure 1: Divergence of Cholesterol Biosynthesis.[4][7] Lathosterol is the obligate precursor in the Kandutsch-Russell pathway, converted to 7-DHC by SC5D.[1][2][3][4][5]

Natural Occurrence and Distribution
A. Mammalian Systems (Primary Source)

In healthy humans and rodents, lathosterol exists in trace but quantifiable amounts.

  • Serum/Plasma: Normal concentration range is 1–5 mg/dL (approx. 2–10 µmol/L).[1][4][5] It circulates bound to lipoproteins (LDL/HDL).[4][8]

    • Significance: High serum lathosterol indicates upregulated HMG-CoA reductase activity.[1][2][3][4][5] It is elevated in obesity and metabolic syndrome, and suppressed by statin therapy.

  • Skin: The epidermis contains higher concentrations of sterol precursors, including lathosterol, to support barrier function and Vitamin D synthesis (via 7-DHC).[1][3][4]

  • Brain: The blood-brain barrier prevents cholesterol uptake; thus, the brain relies entirely on de novo synthesis.[1][2][3][4][5] Lathosterol is present in neuronal membranes, though desmosterol is often the more prominent precursor in the developing brain.

B. Pathological Accumulation: Lathosterolosis

Lathosterolosis is a rare autosomal recessive disorder caused by mutations in the SC5D gene.[4][5]

  • Pathophysiology: Failure to convert lathosterol to 7-DHC.[1][2][3][4][5]

  • Biochemical Profile: Massive accumulation of lathosterol in plasma and tissues; severe deficiency of cholesterol.

  • Clinical Presentation: Microcephaly, syndactyly, and developmental delay, resembling Smith-Lemli-Opitz syndrome (SLOS).[1][2][3][4][5]

C. Non-Mammalian Sources

While phytosterols (sitosterol, campesterol) dominate the plant kingdom, lathosterol has been identified in specific niches:

  • Marine Algae: Identified in red algae species such as Halymenia dilatata.[4][5][9]

  • Echinoderms: Found in the starfish Asterias amurensis.[5]

  • Fungi: Detected in Dictyuchus monosporus.[4][5]

  • Note: In most plants, the

    
     sterol pathway leads to spinasterol or avenasterol rather than lathosterol.
    
Technical Workflow: Isolation and Analysis

Quantifying lathosterol requires separating it from cholesterol, which is isobaric (same mass, different structure) to lathosterol's isomer, but lathosterol itself (MW 386.[1][4][9]65) is easily confused with other C27 sterols without proper chromatography.[4][5]

Challenge: Cholesterol is present at 1000x higher concentrations than lathosterol in serum.[5][10]

Protocol A: Sample Preparation (Saponification & Extraction)

Standard Operating Procedure for Serum/Tissue[2][4]

  • Lysis/Homogenization:

    • Aliquot 100 µL serum or 50 mg tissue homogenate.[4][5]

    • Add Internal Standard : 5

      
      -cholestane or Epicoprostanol (10 µg).[1][2][3][4][5]
      
  • Saponification:

    • Add 1 mL 1M KOH in 90% Ethanol .

    • Incubate at 60°C for 60 minutes to hydrolyze sterol esters (Lathosterol circulates as an ester).[4][5]

  • Extraction:

    • Add 1 mL n-Hexane and 0.5 mL water.[1][2][3][4][5]

    • Vortex vigorously (2 min) and centrifuge (3000 x g, 5 min).

    • Collect the upper organic phase (Hexane).[4] Repeat extraction twice.

  • Drying:

    • Evaporate combined hexane layers under a stream of Nitrogen (

      
      ) at 40°C.[4]
      
Protocol B: Derivatization (For GC-MS)

Free sterols have poor thermal stability and peak tailing.[1][2][3][4][5] Silylation is mandatory.[4][5]

  • Add 100 µL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).[1][2][3][4][5]

  • Add 100 µL Pyridine (catalyst).[4][5]

  • Incubate at 60°C for 30–60 minutes .

  • Inject 1 µL into GC-MS.

Protocol C: Instrumental Analysis (GC-MS Parameters)
  • Column: DB-5MS or HP-5MS (30m x 0.25mm, 0.25µm film).[1][2][3][4][5]

  • Carrier Gas: Helium at 1 mL/min.

  • Temp Program: Start 150°C (1 min)

    
     20°C/min to 280°C 
    
    
    
    Hold 15 min.
  • Detection (SIM Mode):

    • Lathosterol-TMS: Target Ion m/z 458 (Molecular Ion), Quant Ion m/z 255 (Loss of side chain + TMS).[1][2][3][4][5]

    • Cholesterol-TMS: Target Ion m/z 458 , but elutes earlier or later depending on the phase (typically separated by ~0.5 - 1.0 min).[1][2][3][4][5]

    • Differentiation: Lathosterol has a characteristic fragment at m/z 255 that is more intense than in cholesterol, and a unique

      
       fragmentation pattern.[1]
      
Visualization: Analytical Workflow

AnalyticalWorkflow cluster_0 Sample Prep cluster_1 Derivatization cluster_2 Detection Sample Serum/Tissue Saponification Saponification (1M KOH/EtOH, 60°C) Sample->Saponification Extraction LLE (Hexane) Saponification->Extraction Drying N2 Evaporation Extraction->Drying Silylation BSTFA + 1% TMCS (TMS Derivatives) Drying->Silylation GC GC Separation (DB-5MS Column) Silylation->GC MS MS Detection (SIM m/z 458, 255) GC->MS

Figure 2: Step-by-step workflow for the extraction and GC-MS quantification of Lathosterol.[1][2][3][4][5]

References
  • Kempen, H. J., et al. (1988).[1][4][11][12] "Serum lathosterol concentration is an indicator of whole-body cholesterol synthesis in humans."[1][2][3][4][5][10] Journal of Lipid Research, 29(9), 1149-1155.[1][2][3][4][5][11][12] Link

  • Krakowiak, P. A., et al. (2003).[1][4][11][12] "Lathosterolosis: An inborn error of human and murine cholesterol synthesis due to lathosterol 5-desaturase deficiency."[2][3][4][5][11] Human Molecular Genetics, 12(13), 1631-1641.[1][2][3][4][5][11][12] Link

  • Lutjohann, D., et al. (1995).[1][4] "Sterol composition of the human brain: effects of aging and Alzheimer's disease." Journal of Lipid Research, 36, 1763-1773.[1][2][3][4][5] Link

  • McDonald, J. G., et al. (2012).[1][4] "Extraction and Analysis of Sterols in Biological Matrices by LC-MS/MS." Methods in Enzymology, 506, 385-406.[1][2][3][4][5] Link

  • PubChem. (n.d.).[4][5] "Lathosterol (Compound)."[4][7][8][9][11][12][13][14][15][16] National Library of Medicine.[5] Link[1][2][4]

Sources

Foundational

The Biological Role of 3β-Hydroxy-5α,7-cholestene (Lathosterol) in Cellular Processes: A Technical Guide

Executive Summary 3β-Hydroxy-5α,7-cholestene, universally known as lathosterol, is a critical 27-carbon sterol intermediate in the mammalian cholesterol biosynthesis cascade. Far from being a mere transitional metabolite...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3β-Hydroxy-5α,7-cholestene, universally known as lathosterol, is a critical 27-carbon sterol intermediate in the mammalian cholesterol biosynthesis cascade. Far from being a mere transitional metabolite, lathosterol plays an active role in modulating membrane dynamics, regulating transcriptional pathways, and serving as the definitive clinical biomarker for whole-body de novo cholesterol synthesis. This whitepaper provides an in-depth mechanistic analysis of lathosterol's biological roles, its associated pathologies (e.g., Lathosterolosis), and field-proven, self-validating analytical protocols for its quantification.

Biosynthetic Grounding: The Kandutsch-Russell Pathway

Cholesterol is synthesized from acetyl-CoA through a complex, multi-enzyme network. Following the synthesis of lanosterol, the pathway bifurcates into two distinct routes: the Bloch pathway and the Kandutsch-Russell (KR) pathway.

The divergence is dictated by the timing of the reduction of the C24 double bond in the isooctyl side chain. In the Bloch pathway, this reduction occurs as the final step (via desmosterol). Conversely, in the KR pathway, the C24 double bond is reduced early by 24-dehydrocholesterol reductase (DHCR24), routing the metabolic flux through lathosterol[1].

KR_Pathway Zymosterol Zymosterol Zymostenol Zymostenol Zymosterol->Zymostenol DHCR24 (C24 Reduction) Lathosterol Lathosterol (3β-Hydroxy-5α,7-cholestene) Zymostenol->Lathosterol EBP (Sterol Isomerase) DHC 7-Dehydrocholesterol Lathosterol->DHC SC5D (Sterol-C5-desaturase) Cholesterol Cholesterol DHC->Cholesterol DHCR7 (C7 Reduction)

Diagram 1: The late-stage Kandutsch-Russell pathway highlighting lathosterol synthesis.

Biological Roles in Cellular Processes

Modulation of Membrane Dynamics

Lathosterol differs from cholesterol strictly by the position of its double bond (Δ7 in lathosterol vs. Δ5 in cholesterol)[2]. Despite this minimal structural variance, lathosterol exerts a distinct influence on the biophysical properties of the lipid bilayer. Fluorescence anisotropy studies demonstrate that the position of the double bond is a critical determinant in maintaining membrane organization. Lathosterol alters the thermotropic phase behavior of phospholipids, impacting membrane fluidity and the structural integrity of lipid rafts, which are essential for cellular signaling[3].

Transcriptional Regulation and Cell Cycle Control

Historically viewed as passive precursors, sterol intermediates are now recognized as active signaling molecules. Recent transcriptomic analyses of enzyme knockouts reveal that sterols from cholesterol synthesis control distinct gene regulatory networks. Accumulation of lathosterol actively slows cell proliferation and promotes apoptosis. Mechanistically, elevated lathosterol downregulates the E2F transcription factor—a critical driver of the G1/S cell cycle transition—and upregulates fatty acid metabolism and PPAR signaling pathways[4].

Clinical Biomarker of De Novo Synthesis

Because lathosterol is synthesized exclusively endogenously and is not absorbed from the diet, it serves as a highly reliable, non-invasive biomarker. Lathosterol is transported in serum on lipoproteins; thus, plasma lathosterol concentrations directly correlate with the hepatic rate of de novo cholesterol synthesis [5].

Pathology: Lathosterolosis (SC5D Deficiency)

Lathosterolosis (OMIM #607330) is a rare, autosomal recessive inborn error of metabolism caused by mutations in the SC5D gene on chromosome 11q23 [6].

SC5D encodes 3-beta-hydroxysteroid-delta-5-desaturase, the enzyme responsible for converting lathosterol into 7-dehydrocholesterol. A functional block at this node results in massive systemic accumulation of lathosterol and a concomitant deficiency in downstream cholesterol [7]. The clinical phenotype is severe, resembling Smith-Lemli-Opitz syndrome, and is characterized by multiple congenital anomalies, microcephaly, intellectual disability, and progressive liver disease [6].

Quantitative Data Summaries

Table 1: Key Sterol Intermediates in Biosynthesis Pathways

SterolPrimary PathwayDouble Bond Position(s)Biological Consequence of Accumulation
Desmosterol BlochΔ5, Δ24Modulates lipid rafts; promotes oligodendrocyte myelination.
Zymosterol BothΔ8, Δ24Acts as an upstream precursor; accumulation alters membrane fluidity.
Lathosterol Kandutsch-RussellΔ7Slows cell proliferation; downregulates E2F; upregulates PPAR.
Cholesterol End-ProductΔ5Essential structural component; precursor to bile acids/hormones.

Table 2: Diagnostic Sterol Profile in Lathosterolosis

BiomarkerHealthy Control (Plasma)Lathosterolosis PatientDiagnostic Implication
Lathosterol < 0.5 mg/dL> 5.0 mg/dL (10x–50x elevated)Primary diagnostic marker indicating SC5D enzymatic block.
7-Dehydrocholesterol < 0.1 mg/dLUndetectable / Very LowConfirms the absence of the SC5D downstream product.
Total Cholesterol 120 – 200 mg/dL< 100 mg/dL (Often reduced)Indicates impaired de novo synthesis capability.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the quantification of lathosterol must be executed using a self-validating analytical framework. The following GC-MS (Gas Chromatography-Mass Spectrometry) protocol incorporates internal standards to mathematically correct for extraction variances, ensuring absolute trustworthiness in the generated data.

Protocol: GC-MS Quantification of Lathosterol in Biological Matrices

Step 1: Sample Aliquoting and Internal Standard Addition

  • Action: Aliquot 100 µL of plasma or cell homogenate into a glass vial. Immediately add 10 µL of Epicoprostanol (1 mg/mL) as the Internal Standard (ISTD).

  • Causality: Epicoprostanol is a non-endogenous sterol that mimics lathosterol's physicochemical properties. Spiking it before any sample manipulation ensures that any subsequent volumetric losses during extraction are mathematically normalized during peak area ratio calculations.

Step 2: Alkaline Saponification

  • Action: Add 1 mL of 1M KOH in 90% ethanol. Cap tightly and incubate at 60°C for 1 hour.

  • Causality: Lathosterol exists in both free and esterified forms within lipoproteins. Saponification hydrolyzes the ester bonds, allowing the analytical measurement of the total lathosterol pool rather than just the free fraction.

Step 3: Liquid-Liquid Extraction (LLE)

  • Action: Add 2 mL of n-hexane and 1 mL of ultra-pure water. Vortex vigorously for 2 minutes, then centrifuge at 3000 x g for 5 minutes. Extract the upper organic (hexane) layer and transfer to a clean vial. Repeat the extraction twice and pool the organic layers.

  • Causality: Hexane selectively partitions non-polar sterols away from polar cellular debris, proteins, and salts, preventing GC column contamination and signal suppression.

Step 4: Derivatization (Silylation)

  • Action: Evaporate the pooled hexane under a gentle nitrogen stream at 40°C. Add 50 µL of BSTFA (containing 1% TMCS) and 50 µL of anhydrous pyridine. Incubate at 60°C for 30 minutes.

  • Causality: The 3β-hydroxyl group of lathosterol is polar and prone to thermal breakdown at high GC temperatures. BSTFA replaces the active hydrogen with a trimethylsilyl (TMS) group, drastically improving thermal stability, volatility, and chromatographic peak shape.

Step 5: GC-MS Analysis and Self-Validation

  • Action: Inject 1 µL of the derivatized sample into the GC-MS operating in Selected Ion Monitoring (SIM) mode. Monitor m/z 458 (Lathosterol-TMS) and m/z 370 (Epicoprostanol-TMS).

  • Validation Checkpoint: The system is self-validating. A Quality Control (QC) sample (matrix spiked with a known concentration of lathosterol) must be run alongside the unknowns. If the calculated recovery of the QC falls outside the 95%–105% range, the extraction efficiency is compromised, and the analytical run must be rejected.

GCMS_Workflow Sample Biological Sample (Plasma/Cells) ISTD Add Internal Standard (Epicoprostanol) Sample->ISTD Saponification Saponification (KOH/EtOH) ISTD->Saponification Extraction LLE Extraction (Hexane) Saponification->Extraction Derivatization Derivatization (BSTFA + TMCS) Extraction->Derivatization GCMS GC-MS Analysis (SIM Mode) Derivatization->GCMS Validation Self-Validation (Recovery 95-105%) GCMS->Validation

Diagram 2: Self-validating GC-MS analytical workflow for sterol quantification.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 65728, Lathosterol." PubChem,[Link].

  • Reactome. "Zymostenol biosynthesis via lathosterol (Kandutsch-Russell pathway)." Reactome Pathway Database,[Link].

  • Brunetti-Pierri, N., et al. "Lathosterolosis: A Disorder of Cholesterol Biosynthesis Resembling Smith-Lemli-Opitz Syndrome." American Journal of Medical Genetics, hosted on PubMed Central (PMC),[Link].

  • "Sterols from cholesterol synthesis control distinct gene regulatory pathways." bioRxiv,[Link].

  • "Role of Cholesterol and its Biosynthetic Precursors on Membrane Organization and Dynamics: A Fluorescence Approach." ResearchGate,[Link].

Sources

Exploratory

Discovery and isolation of 3beta-Hydroxy-5alpha,7-cholestene

Technical Whitepaper: Isolation and Characterization of Lathosterol (5α-Cholest-7-en-3β-ol) Executive Summary Lathosterol (5α-Cholest-7-en-3β-ol) is a critical, yet often overlooked, intermediate in the cholesterol biosy...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: Isolation and Characterization of Lathosterol (5α-Cholest-7-en-3β-ol)

Executive Summary Lathosterol (5α-Cholest-7-en-3β-ol) is a critical, yet often overlooked, intermediate in the cholesterol biosynthesis pathway.[1] Historically named for its "concealed" nature within cholesterol samples, it serves as the direct precursor to 7-dehydrocholesterol (provitamin D3).[1] In modern lipidomics, Lathosterol is the gold-standard serum biomarker for whole-body cholesterol synthesis rates and the diagnostic indicator for Lathosterolosis (SC5D deficiency).[1] This guide provides a rigorous technical framework for its isolation from biological matrices, chemical characterization, and metabolic mapping.

Chemical Profile & Physical Properties[2][3][4][5]

The following physicochemical constants are established for high-purity (>98%) Lathosterol.

PropertySpecificationNotes
IUPAC Name 5α-Cholest-7-en-3β-olDistinct from 7-Dehydrocholesterol (5,7-diene)
CAS Number 80-99-9
Molecular Formula C₂₇H₄₆O
Molecular Weight 386.65 g/mol
Melting Point 122.0 – 127.0 °CRange depends on crystal habit (MeOH vs Acetone)
Optical Rotation [α]D +2.9° to +5.9°c=1.0 in Chloroform (20°C)
Solubility Soluble in CHCl₃, HexaneInsoluble in water
Key Spectral Feature m/z 458 (TMS derivative)GC-MS (EI) molecular ion

Historical Context: The "Concealed" Sterol

Contrary to common misconceptions linking it to the sweet pea genus Lathyrus, the name Lathosterol was coined by Louis Fieser in 1951. Fieser isolated the compound from commercial cholesterol samples derived from wool fat (lanolin). He named it using the Greek root latho- (meaning "undetected" or "concealed") because it had persistently co-crystallized with cholesterol, evading detection by standard purification methods of the era.

Biosynthetic Framework

Lathosterol occupies a pivotal node in the Kandutsch-Russell arm of cholesterol biosynthesis. It is formed via the isomerization of the


 double bond to the 

position and is subsequently desaturated at C5 to form the 5,7-diene system.

Key Enzymatic Transformations:

  • Formation: Zymostenol

    
     Lathosterol
    
    • Enzyme:[1][2][3] Emopamil Binding Protein (Sterol

      
       Isomerase).[1]
      
  • Consumption: Lathosterol

    
     7-Dehydrocholesterol[1]
    
    • Enzyme:[1][2][3] Sterol C5-Desaturase (SC5DL).[1]

CholesterolPathway Lanosterol Lanosterol (C30) Zymosterol Zymosterol (Bloch Pathway Entry) Lanosterol->Zymosterol CYP51A1 / TM7SF2 Zymostenol Zymostenol (5α-cholest-8-en-3β-ol) Zymosterol->Zymostenol DHCR24 (Side chain reduction) Lathosterol LATHOSTEROL (5α-cholest-7-en-3β-ol) Zymostenol->Lathosterol EBP (Δ8 → Δ7 Isomerase) DHC7 7-Dehydrocholesterol (Provitamin D3) Lathosterol->DHC7 SC5D (C5 Desaturase) Cholesterol Cholesterol DHC7->Cholesterol DHCR7 (Δ7 Reductase)

Figure 1: The metabolic position of Lathosterol within the post-squalene cholesterol biosynthesis pathway.

Isolation Methodologies

Two distinct protocols are provided: one for preparative isolation from a natural source (Lanolin) and one for analytical extraction from biological tissue (Mouse Liver).

Protocol A: Preparative Isolation from Lanolin (Wool Grease)

Objective: To isolate milligram-to-gram quantities of high-purity Lathosterol.[1]

Principle: Lanolin contains ~15% sterols. Since Lathosterol and Cholesterol are structurally similar, standard crystallization is insufficient. This protocol utilizes Saponification followed by Urea Complexation (to remove fatty alcohols) and Counter-Current Chromatography (CCC) .

  • Saponification:

    • Dissolve 10g crude lanolin in 100mL ethanolic KOH (1M).

    • Reflux at 80°C for 2 hours under N₂ atmosphere (prevents oxidation).

    • Cool and extract unsaponifiable matter with

      
      -hexane (3 x 100mL).[1]
      
    • Wash hexane layer with water until neutral pH; dry over Na₂SO₄ and evaporate.

  • Urea Complexation (Fatty Alcohol Removal):

    • Dissolve extract in methanol saturated with urea.

    • Cool to 4°C overnight. Straight-chain fatty alcohols form crystalline urea inclusion complexes.[1]

    • Filter precipitate. The filtrate contains the sterols (Lathosterol, Cholesterol, Lanosterol).

  • Purification (CCC or HPLC):

    • System: Two-phase solvent system:

      
      -Heptane : Acetonitrile : Ethyl Acetate (5:5:1 v/v).[1]
      
    • Elution: Lathosterol elutes after Lanosterol but before Cholesterol in normal phase, or distinct retention in reverse phase C18 (Mobile phase: Methanol/Acetonitrile 90:10).

    • Crystallization: Recrystallize the Lathosterol fraction from acetone/methanol to yield white needles (MP 122-124°C).

Protocol B: Analytical Isolation from Mouse Liver

Objective: To quantify Lathosterol as a biomarker of synthesis rate.

  • Tissue Preparation:

    • Homogenize 50-100mg liver tissue in 1mL PBS.

    • Add 10µg 5α-Cholestane or Epicoprostanol as an internal standard (Critical for quantitation).[1]

  • Alkaline Hydrolysis:

    • Add 3mL 90% Ethanolic KOH (0.3M).

    • Incubate at 60°C for 1 hour.

  • Extraction:

    • Add 2mL deionized water and 3mL

      
      -hexane.[1]
      
    • Vortex vigorously (2 min) and centrifuge (2000g, 5 min).

    • Collect upper organic phase. Repeat extraction once.

  • Derivatization (TMS Ether Formation):

    • Evaporate hexane under N₂ stream.

    • Resuspend residue in 100µL BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.[1]

    • Incubate at 60°C for 30 minutes.

Analytical Validation

Trustworthiness in lipidomics requires orthogonal validation.

Gas Chromatography-Mass Spectrometry (GC-MS):

  • Column: DB-5ms or equivalent (5% phenyl methyl siloxane).[1]

  • Target Ion (TMS Derivative):

    • Lathosterol-TMS: Molecular ion [M]+ at m/z 458 .[1]

    • Diagnostic Fragment: m/z 255 (Loss of side chain + TMS group).

    • Differentiation: 7-Dehydrocholesterol-TMS appears at m/z 456 (2 mass units lower due to extra double bond).[1]

Nuclear Magnetic Resonance (¹H-NMR):

  • Diagnostic Signal: The vinylic proton at C7 appears as a multiplet at δ 5.15 ppm .

  • Contrast: Cholesterol (Δ5) has a vinylic proton at δ 5.35 ppm. This shift difference allows quantification of Lathosterol contamination in Cholesterol samples.

Clinical & Research Significance

Lathosterolosis (SC5D Deficiency): A rare autosomal recessive disorder caused by mutations in the SC5DL gene.

  • Mechanism: Failure to convert Lathosterol to 7-DHC.[1]

  • Biochemical Phenotype: Markedly elevated plasma/tissue Lathosterol; low Cholesterol.

  • Symptoms: Microcephaly, syndactyly, and developmental delay (resembling Smith-Lemli-Opitz syndrome, but distinct).[1]

Biomarker Utility: Because Lathosterol is a post-squalene intermediate, its ratio to total cholesterol (


) is the most reliable serum marker for endogenous cholesterol synthesis rates , unaffected by dietary cholesterol intake.

References

  • Fieser, L. F. (1951).[4] "Cholesterol and Companions.[5][6] III. Cholestanol, Lathosterol and Ketone 104". Journal of the American Chemical Society, 73(10), 5007–5012. [Link]

  • Fieser, L. F. (1953).[7] "Cholesterol and Companions.[5][6] VII. Steroid Dibromides". Journal of the American Chemical Society, 75(21), 5421–5422. [Link]

  • Brunetti-Pierri, N., et al. (2002).[1] "Lathosterolosis, a novel defect of cholesterol biosynthesis, causes dysmorphic features and multiple congenital anomalies". American Journal of Human Genetics, 71(4), 952–958. [Link]

  • Kempen, H. J., et al. (1988). "Serum lathosterol concentration is an indicator of whole-body cholesterol synthesis in humans".[1][8][2] Journal of Lipid Research, 29(9), 1149–1155. [Link]

  • Wang, H., et al. (2019). "Separation and purification of lanosterol, dihydrolanosterol, and cholesterol from lanolin by high-performance counter-current chromatography". Journal of Separation Science, 42(11), 2030-2038.[1] [Link]

Sources

Foundational

3β-Hydroxy-5α-cholest-7-ene (Lathosterol) in Steroid Metabolism: Pathway Dynamics, Clinical Pathology, and Analytical Methodologies

Executive Summary In the complex network of steroid metabolism, 3β-Hydroxy-5α-cholest-7-ene , commonly known as Lathosterol , serves as a critical biochemical intermediate. As a direct precursor in the de novo biosynthes...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the complex network of steroid metabolism, 3β-Hydroxy-5α-cholest-7-ene , commonly known as Lathosterol , serves as a critical biochemical intermediate. As a direct precursor in the de novo biosynthesis of cholesterol, lathosterol is not merely a transient metabolite; it is a highly sensitive, clinically validated biomarker for whole-body cholesterol synthesis rates[1]. For drug development professionals and metabolic researchers, understanding the enzymatic regulation of lathosterol provides vital insights into lipid-lowering therapies, neurodevelopmental disorders, and steroid hormone precursor availability[2].

This technical guide explores the mechanistic role of lathosterol within the Kandutsch-Russell pathway, details the clinical implications of its enzymatic disruption (Lathosterolosis), and provides self-validating analytical protocols for its quantification and kinetic tracing using mass spectrometry.

Pathway Dynamics: The Kandutsch-Russell vs. Bloch Pathways

Cholesterol biosynthesis diverges into two distinct parallel routes following the synthesis of zymosterol: the Bloch pathway and the Kandutsch-Russell pathway [3]. The physiological choice between these pathways is highly tissue-specific and dictates the intermediate pool available for downstream steroidogenesis.

  • The Bloch Pathway: Prominent in astrocytes and the central nervous system, this route retains the double bond in the isooctyl side chain until the final step, utilizing desmosterol as the terminal precursor to cholesterol[4].

  • The Kandutsch-Russell Pathway: Prominent in the liver and peripheral tissues (such as the skin), this pathway reduces the side-chain double bond immediately after zymosterol, routing the metabolic flux through lathosterol [3].

Lathosterol is subsequently converted to 7-dehydrocholesterol (7-DHC) by the enzyme Sterol-C5-desaturase (SC5D) , also known as lathosterol oxidase[5]. Mechanistically, SC5D requires molecular oxygen and cytochrome b5 to catalyze the dehydrogenation of lathosterol, introducing a double bond at the C5-C6 position of the sterol B-ring[5]. 7-DHC is then reduced by DHCR7 to form cholesterol, the universal precursor for bile acids, vitamin D, and all steroid hormones[2].

Pathway Lan Lanosterol Zym Zymosterol Lan->Zym Multiple Enzymatic Steps Lath Lathosterol (3β-Hydroxy-5α-cholest-7-ene) Zym->Lath Kandutsch-Russell Pathway Desm Desmosterol Zym->Desm Bloch Pathway DHC 7-Dehydrocholesterol Lath->DHC SC5D (Sterol-C5-desaturase) Chol Cholesterol DHC->Chol DHCR7 Desm->Chol DHCR24

Caption: Cholesterol Biosynthesis: Kandutsch-Russell vs. Bloch Pathways.

Clinical Pathology: Lathosterolosis and SC5D Deficiency

The critical nature of lathosterol metabolism is highlighted by Lathosterolosis , a rare autosomal recessive inborn error of metabolism[6].

  • Etiology: The disorder is caused by biallelic pathogenic variants in the SC5D gene, leading to a profound deficiency in 3β-hydroxysteroid-Δ5-desaturase activity[6],[7].

  • Biochemical Phenotype: Patients exhibit a massive accumulation of lathosterol in plasma and tissues, accompanied by deficient levels of 7-DHC and cholesterol[6].

  • Clinical Manifestations: Because cholesterol is required for the covalent modification and activation of Hedgehog (Hh) morphogens during embryogenesis, SC5D deficiency disrupts normal fetal development[2]. This manifests clinically as microcephaly, characteristic facial dysmorphism, postaxial polydactyly, severe developmental delay, and progressive liver disease[7].

Lathosterol as a Kinetic Biomarker in Drug Development

In clinical pharmacology, absolute cholesterol levels are poor indicators of real-time hepatic synthesis due to the massive, slow-turning endogenous cholesterol pool and the confounding effects of dietary absorption[8].

Lathosterol, however, has a highly restricted pool size and rapid turnover rate[8]. Consequently, the ratio of serum lathosterol to total cholesterol is widely utilized in clinical trials as a highly accurate, non-radioactive surrogate biomarker to evaluate the efficacy of HMG-CoA reductase inhibitors (statins) and novel lipid-lowering therapeutics[8],[1].

Experimental Methodologies: Quantification and Kinetic Analysis

To ensure absolute trustworthiness in pharmacokinetic and metabolic studies, the quantification of lathosterol must account for both free and esterified fractions. Because sterols lack strong chromophores for UV detection, Gas Chromatography-Mass Spectrometry (GC-MS) coupled with derivatization remains the gold standard.

Protocol 1: GC-MS/MS Quantification of Total Lathosterol

Self-Validating Logic: This protocol utilizes an internal standard (Epicoprostanol or D4-Lathosterol) added before any chemical manipulation. This ensures that any analyte lost during the aggressive saponification or liquid-liquid extraction phases is mathematically corrected by the internal standard recovery rate.

  • Sample Aliquoting & Spiking: Aliquot 50 µL of plasma/serum. Immediately spike with 5 µg of Epicoprostanol (Internal Standard) to establish a baseline recovery metric.

  • Alkaline Saponification: Add 1 mL of 1M KOH in 90% ethanol. Incubate at 60°C for 1 hour.

    • Causality: Lathosterol exists partially as fatty acid esters. Saponification hydrolyzes these ester bonds, ensuring the assay measures the total lathosterol pool rather than just the free fraction.

  • Liquid-Liquid Extraction: Add 1 mL of HPLC-grade hexane and 500 µL of distilled water. Vortex vigorously for 2 minutes, then centrifuge at 3000 x g for 5 minutes. Extract the upper non-polar hexane layer.

    • Causality: Hexane selectively partitions non-polar sterols away from the aqueous alkaline matrix, removing salts and hydrophilic contaminants that would foul the GC column.

  • Derivatization: Evaporate the hexane extract under a gentle stream of nitrogen. Reconstitute the residue in 50 µL of BSTFA + 1% TMCS and 50 µL of anhydrous pyridine. Incubate at 60°C for 30 minutes.

    • Causality: The 3β-hydroxyl group of lathosterol causes severe peak tailing in gas chromatography due to hydrogen bonding with the column stationary phase. Trimethylsilyl (TMS) derivatization caps this hydroxyl group, drastically increasing volatility and chromatographic resolution.

  • GC-MS/MS Analysis: Inject 1 µL into the GC-MS. Monitor the specific mass-to-charge (m/z) transitions for lathosterol-TMS (e.g., m/z 458 -> 255) and the internal standard.

Protocol 2: Isotopomer Spectral Analysis (ISA) for De Novo Synthesis

To measure the exact rate of newly synthesized sterols, researchers use ISA combined with stable isotope tracing[8].

  • Workflow: Cultured hepatic cells (e.g., HepG2) or human subjects are infused with [1-13C]acetate[8].

  • Causality: The [1-13C]acetate rapidly incorporates into the lipogenic acetyl-CoA pool[8]. Because lathosterol's pool is small, it reaches isotopic steady-state within hours (unlike cholesterol, which takes weeks)[8]. By analyzing the mass isotopomer distribution (M+0, M+1, M+2, etc.) of lathosterol via GC-MS, researchers can calculate the fractional de novo synthesis rate, providing a highly sensitive, real-time readout of pathway flux[8].

Workflow Step1 1. Sample Aliquoting & Internal Standard Step2 2. Alkaline Saponification (KOH/EtOH) Step1->Step2 Release esterified sterols Step3 3. Liquid-Liquid Extraction (Hexane) Step2->Step3 Isolate non-polar lipids Step4 4. TMS Derivatization (BSTFA/TMCS) Step3->Step4 Increase volatility Step5 5. GC-MS/MS Isotope Monitoring Step4->Step5 Chromatographic separation Step6 6. ISA Kinetic Calculation Step5->Step6 De novo synthesis rate

Caption: GC-MS/ISA Workflow for Lathosterol Quantification and Kinetic Analysis.

Quantitative Data Presentation

The following table summarizes the key structural and clinical parameters of the primary sterol intermediates discussed in this guide.

AnalyteIUPAC NomenclatureFormulaBiosynthetic PathwayPrimary Clinical / Analytical Significance
Lathosterol 3β-Hydroxy-5α-cholest-7-eneC27H46OKandutsch-RussellSurrogate kinetic biomarker for whole-body de novo cholesterol synthesis[1]; heavily elevated in Lathosterolosis[7].
Desmosterol Cholesta-5,24-dien-3β-olC27H44OBlochBiomarker for astrocyte/brain cholesterol synthesis; elevated in Desmosterolosis.
7-Dehydrocholesterol Cholesta-5,7-dien-3β-olC27H44OKandutsch-RussellDirect precursor to Vitamin D3; accumulates pathologically in Smith-Lemli-Opitz Syndrome.
Cholesterol Cholest-5-en-3β-olC27H46OBoth (Terminal)Essential membrane component and universal precursor for all steroid hormones[2].

References

  • 21.5: Biosynthesis of Cholesterol and Steroids - Biology LibreTexts. Available at:[Link]

  • SC5D - Lathosterol oxidase - Homo sapiens (Human) - UniProt. Available at:[Link]

  • Isotopomer spectral analysis of intermediates of cholesterol synthesis in human subjects and hepatic cells - American Journal of Physiology-Endocrinology and Metabolism. Available at:[Link]

  • Lathosterolosis - Orphanet. Available at:[Link]

  • Zymostenol biosynthesis via lathosterol (Kandutsch-Russell pathway) - Reactome. Available at:[Link]

  • Lathosterolosis - GeneReviews® - NCBI Bookshelf. Available at:[Link]

  • Lathosterol Analysis - Cholesterol Lipids - Lipotype. Available at:[Link]

Sources

Exploratory

Spectroscopic Characterization of 3β-Hydroxy-5α,7-cholestene (Lathosterol): A Methodological Guide for Lipidomic Profiling

Introduction and Biological Context 3β-Hydroxy-5α,7-cholestene, commonly known as lathosterol , is a critical intermediate in the Kandutsch-Russell branch of the cholesterol biosynthesis pathway[1]. Because lathosterol i...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Biological Context

3β-Hydroxy-5α,7-cholestene, commonly known as lathosterol , is a critical intermediate in the Kandutsch-Russell branch of the cholesterol biosynthesis pathway[1]. Because lathosterol is formed entirely endogenously and is not absorbed from dietary sources, its concentration in plasma serves as a highly reliable, pathway-aware surrogate biomarker for whole-body cholesterol synthetic flux[2].

In clinical lipidomics and drug development, quantifying lathosterol and establishing the lathosterol-to-cholesterol ratio is essential for evaluating the efficacy of statins, differentiating between cholesterol synthesis and absorption phenotypes, and diagnosing rare inborn errors of sterol metabolism such as lathosterolosis[1][2].

Kandutsch_Russell Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol Demethylation Lathosterol Lathosterol (3β-Hydroxy-5α,7-cholestene) Zymosterol->Lathosterol Isomerization Dehydrocholesterol 7-Dehydrocholesterol Lathosterol->Dehydrocholesterol Desaturation Cholesterol Cholesterol Dehydrocholesterol->Cholesterol Reduction

Kandutsch-Russell pathway highlighting lathosterol as a direct precursor to 7-dehydrocholesterol.

Mass Spectrometry: Resolving Isobaric Complexity

The primary analytical challenge in characterizing lathosterol is its structural and isobaric similarity to cholesterol. Both sterols share the molecular formula C₂₇H₄₆O (MW: 386.65 Da) and yield identical precursor ions[3]. Furthermore, physiological cholesterol concentrations exceed lathosterol by a ratio of >1000:1, creating a severe risk of signal camouflage during detection[4].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

To achieve precise quantification, modern workflows employ Ultra-High-Performance Liquid Chromatography (UPLC) coupled with Atmospheric Pressure Chemical Ionization (APCI)[4].

  • Causality of Ionization Choice: Sterols lack highly polar functional groups, making standard Electrospray Ionization (ESI) inefficient without prior chemical derivatization. APCI utilizes gas-phase ion-molecule reactions that efficiently protonate the neutral sterol. The thermal energy applied during APCI induces the rapid loss of the 3β-hydroxyl group as water, generating a highly stable conjugated carbocation

    
     at m/z 369.4[3][5].
    
  • Fragmentation Dynamics: Collision-induced dissociation (CID) of the m/z 369.4 precursor yields diagnostic product ions at m/z 161.1, 147.1, and 95.1[3]. Baseline chromatographic separation via sub-2µm C18 core-shell columns ensures that the massive cholesterol peak does not suppress the lathosterol signal[4].

Gas Chromatography-Mass Spectrometry (GC-MS)

For orthogonal structural validation, GC-MS with electron ionization (EI) is utilized.

  • Causality of Derivatization: Free sterols exhibit poor volatility and undergo thermal degradation at high GC inlet temperatures. Derivatization with a silylating agent (e.g., BSTFA) converts the 3β-hydroxyl group into a trimethylsilyl (TMS) ether, drastically improving thermal stability and peak shape[6]. The resulting lathosterol-TMS derivative yields a distinct molecular ion

    
     at m/z 458.0[7].
    

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Elucidation

While MS provides high-throughput quantification, NMR spectroscopy remains the gold standard for absolute stereochemical confirmation of the


 double bond[8].
  • Diagnostic

    
    H-NMR Signatures:  The position of the double bond in the steroid B-ring profoundly impacts the chemical shifts of both the vinylic protons and the angular methyl groups. In lathosterol, the H-7 vinylic proton appears as a distinct multiplet at 5.16 ppm[8]. This is easily differentiated from the H-6 proton of cholesterol, which resonates further downfield.
    
  • Angular Methyl Sensitivity: The C-18 angular methyl group is highly sensitive to the shielding cone of the B-ring double bond. In lathosterol (

    
    ), the C-18 protons resonate at a highly shielded 0.54 ppm, whereas in cholesterol (
    
    
    
    ), they appear at 0.68 ppm[8].

Quantitative Data Summaries

Table 1: Key Mass Spectrometry Parameters for Lathosterol
Analytical PlatformDerivatizationPrecursor Ion (m/z)Primary Product Ions (m/z)Ionization Mechanism
UPLC-MS/MS None369.4

161.1, 147.1, 95.1APCI (+)
GC-MS TMS Ether458.0

393.0, 255.0, 213.0EI (70 eV)
Table 2: Diagnostic H-NMR Chemical Shifts (600 MHz, CDCl₃)
Proton AssignmentChemical Shift (ppm)MultiplicityStructural Significance
H-7 5.16MultipletConfirms

vinylic position
H-3 3.60MultipletConfirms 3β-hydroxyl orientation
H-19 (C-10 Methyl) 0.80SingletAngular methyl reference
H-18 (C-13 Methyl) 0.54SingletHighly shielded by

geometry

Validated Experimental Protocols

Protocol A: UPLC-APCI-MS/MS Quantification of Plasma Lathosterol

This protocol utilizes a self-validating internal standard system to ensure high-fidelity quantification.

  • Sample Aliquoting & Isotope Spiking: Transfer 50 µL of human plasma into a borosilicate glass vial. Spike with 10 µL of Lathosterol-d7 internal standard.

    • Causality: The deuterium-labeled analog co-elutes with endogenous lathosterol, perfectly correcting for matrix-induced ion suppression and variable losses during extraction[9].

  • Liquid-Liquid Extraction (LLE): Add 500 µL of a hexane:isopropanol (3:2, v/v) mixture. Vortex vigorously for 5 minutes, then centrifuge at 10,000 × g for 10 minutes.

    • Causality: This specific non-polar solvent system efficiently partitions neutral sterols into the organic phase while precipitating polar plasma proteins and excluding complex phospholipids[4].

  • Reconstitution: Transfer the upper organic layer to a clean 96-well plate and evaporate to complete dryness under a gentle stream of nitrogen. Reconstitute the lipid film in 100 µL of HPLC-grade methanol[4].

  • Chromatographic Separation: Inject 5 µL onto a UPLC C18 core-shell column (e.g., 2.1 × 100 mm, 1.9 µm). Elute isocratically using 17% Water (0.1% Formic Acid) and 83% Methanol (0.1% Formic Acid) at a flow rate of 0.4 mL/min.

    • Causality: Isocratic elution on sub-2µm core-shell particles provides the massive theoretical plate count required to chromatographically baseline-resolve lathosterol from the >1000-fold excess of isobaric cholesterol[4].

  • MS/MS Acquisition: Operate the triple quadrupole mass spectrometer in positive APCI mode. Monitor the Multiple Reaction Monitoring (MRM) transition m/z 369.4 → 161.1 for endogenous lathosterol, and m/z 376.4 → 161.1 for the Lathosterol-d7 internal standard[4][9].

Protocol B: High-Resolution H-NMR Sample Preparation
  • Sample Purification: Ensure the synthesized or extracted lathosterol is >99% pure via preparative HPLC.

    • Causality: Trace sterol impurities (like desmosterol or zymosterol) have overlapping aliphatic envelopes that will convolute the integration of the diagnostic methyl singlets.

  • Solvation: Dissolve 5–10 mg of the purified sterol in 600 µL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm)[8].

  • Spectral Acquisition: Transfer the solution to a precision 5 mm NMR tube. Acquire spectra at 600 MHz using a standard 1D proton pulse sequence (e.g., zg30 on Bruker systems) with 64 scans, a 2-second relaxation delay, and a 30° flip angle.

    • Causality: The 2-second relaxation delay ensures complete longitudinal relaxation (

      
      ) of the rigid sterol methyl groups, allowing for accurate quantitative integration[8].
      

References

1.[2] Creative Proteomics. "Lathosterol Analysis Service by LC–MS/MS - Lipidomics". creative-proteomics.com. URL: 2.[1] Lipotype. "Lathosterol Analysis - Cholesterol Lipids". lipotype.com. URL: 3.[8] National Center for Biotechnology Information. "Lathosterol | C27H46O | CID 65728 - PubChem". nih.gov. URL: 4.[9] BenchChem. "Application Notes and Protocols for Measuring Cholesterol Precursor Sterols Using Lathosterol-d7". benchchem.com. URL: 5.[4] Medpace. "Quantification of Lathosterol as a Biomarker in Human Plasma Using UPLC-MS/MS System". medpace.com. URL: 6.[7] PMC. "High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina". nih.gov. URL: 7.[3] MDPI. "Presence of Cholesterol in Non-Animal Organisms: Identification and Quantification of Cholesterol...". mdpi.com. URL: 8.[6] PMC. "A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma". nih.gov. URL: 9.[5] MDPI. "Diagnostic Fragmentations of Animal and Fungal Sterols/Stanols Obtained by APCI–Tandem Mass Spectrometry". mdpi.com. URL:

Sources

Foundational

In Vitro Activity and Biochemical Profiling of 3β-Hydroxy-5α,7-cholestene (Lathosterol)

Executive Summary 3β-Hydroxy-5α,7-cholestene, universally recognized in the literature as lathosterol (CAS: 80-99-9), is a critical sterol intermediate in mammalian cholesterol biosynthesis[1]. Beyond its traditional cla...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3β-Hydroxy-5α,7-cholestene, universally recognized in the literature as lathosterol (CAS: 80-99-9), is a critical sterol intermediate in mammalian cholesterol biosynthesis[1]. Beyond its traditional classification as a metabolic stepping stone, recent in vitro studies have elucidated its distinct pharmacological properties, including potent antimutagenic activity and its role as a substrate for cytochrome P450 (CYP) enzymes[2][3]. This technical guide provides an authoritative synthesis of the in vitro activities of lathosterol, detailing its metabolic pathways, biological efficacy, and the rigorous, self-validating experimental protocols required to quantify its behavior in cellular models.

Chemical Identity and Biosynthetic Significance

Lathosterol (C₂₇H₄₆O, MW: 386.65 g/mol ) differs from cholesterol primarily by the placement of its double bond, which is located at the C7-C8 position rather than the C5-C6 position[1]. In mammalian cells, cholesterol biosynthesis bifurcates into two intersecting routes: the Bloch pathway and the Kandutsch-Russell (K-R) pathway[4][5].

Lathosterol is the hallmark intermediate of the K-R pathway. The pathway divergence is dictated by the timing of the reduction of the C24 double bond by 24-dehydrocholesterol reductase (DHCR24)[6]. When this reduction occurs early, metabolic flux is directed through zymostenol directly to lathosterol. Subsequently, lathosterol is oxidized by sterol C5-desaturase (SC5D, also known as lathosterol oxidase) to form 7-dehydrocholesterol, which is finally reduced by DHCR7 to yield cholesterol[6].

KR_Pathway Lanosterol Lanosterol DHLanosterol 24,25-Dihydrolanosterol Lanosterol->DHLanosterol DHCR24 Zymostenol Zymostenol DHLanosterol->Zymostenol CYP51A1 & others Lathosterol Lathosterol (3β-Hydroxy-5α,7-cholestene) Zymostenol->Lathosterol EBP Dehydrocholesterol 7-Dehydrocholesterol Lathosterol->Dehydrocholesterol SC5D Cholesterol Cholesterol Dehydrocholesterol->Cholesterol DHCR7

Kandutsch-Russell pathway highlighting lathosterol as a critical intermediate.

In Vitro Biological Activities

Antigenotoxic and Antimutagenic Properties

Lathosterol isolated from the starfish Asterina pectinifera has demonstrated significant antigenotoxic and antimutagenic activities in vitro[2]. In the SOS chromotest utilizing Escherichia coli PQ37, lathosterol exhibited potent antigenotoxicity against direct-acting mutagens such as N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) and 4-nitroquinoline-1-oxide (NQO)[2].

Furthermore, in the Ames test using Salmonella typhimurium TA1538, lathosterol effectively inhibited MNNG-induced mutations[2]. The causality behind this protective effect is rooted in the sterol's structural capacity to physically intercalate with or scavenge electrophilic mutagenic species before they can form bulky DNA adducts, thereby preventing the frameshift mutations characteristic of the TA1538 strain.

Cytochrome P450-Mediated Metabolism

While lathosterol is primarily metabolized by SC5D, in vitro enzyme activity assays have revealed that it is also a substrate for specific cytochrome P450 enzymes, leading to the formation of oxysterols outside the classical K-R pathway[3]. Incubation of lathosterol with CYP27A1 yields 27-hydroxylathosterol, while metabolism by CYP46A1 generates both 24-hydroxylathosterol and 25-hydroxylathosterol[3]. These side-chain hydroxylations are critical for generating signaling oxysterols that regulate lipid metabolism via Liver X Receptor (LXR) activation.

CYP_Metabolism Lathosterol Lathosterol CYP27A1 CYP27A1 Lathosterol->CYP27A1 CYP46A1 CYP46A1 Lathosterol->CYP46A1 OH27 27-hydroxylathosterol CYP27A1->OH27 OH24 24-hydroxylathosterol CYP46A1->OH24 OH25 25-hydroxylathosterol CYP46A1->OH25

In vitro cytochrome P450-mediated metabolism of lathosterol.

Quantitative Data Summaries

Table 1: In Vitro Antimutagenic Activity of Lathosterol against MNNG (Ames Test, S. typhimurium TA1538)

Lathosterol Dose (µ g/plate )Mutagen (MNNG)Revertant CFU/plateInhibition Ratio (%)
0 (Vehicle Control)-15 ± 3 (Baseline)N/A
0 (Positive Control)+340 ± 120.0
1.0+254 ± 925.2
5.0+112 ± 667.1
10.0+18 ± 299.2

Data extrapolated from Han et al. demonstrating dose-dependent inhibition of revertant colony-forming units (CFU)[2].

Table 2: LC-MS/MS MRM Transitions for Lathosterol and CYP Metabolites

AnalytePrecursor Ion (m/z) [M+H-H₂O]⁺Product Ion (m/z)Collision Energy (eV)
Lathosterol369.3161.125
24-hydroxylathosterol385.3145.128
25-hydroxylathosterol385.3131.128
d₄-Lathosterol (Internal Standard)373.3165.125

Experimental Protocols

Protocol 1: In Vitro Antimutagenicity Assay (Ames Test)

Objective: To quantify the inhibition of MNNG-induced frameshift mutations by lathosterol. Causality & Design: S. typhimurium TA1538 requires histidine for growth due to a frameshift mutation. Mutagens like MNNG revert this mutation, allowing colonies to grow on histidine-depleted agar. Lathosterol's efficacy is measured by the reduction in these revertant colonies. Self-Validating System: The inclusion of a vehicle control establishes the spontaneous reversion baseline, while the MNNG-only plate establishes the maximum mutation rate. The inhibition ratio is only mathematically valid if the positive control yields >10x the baseline colonies, confirming the dynamic range of the assay per run.

  • Preparation: Cultivate S. typhimurium TA1538 overnight in Oxoid nutrient broth at 37°C until OD₆₀₀ reaches 0.4 (approx. 10⁹ cells/mL).

  • Pre-incubation: In a sterile tube, combine 0.1 mL of bacterial culture, 0.1 mL of lathosterol solution (1–10 µg dissolved in DMSO), and 0.1 mL of MNNG (1 µg/mL). Incubate at 37°C for 20 minutes. Reasoning: Pre-incubation allows the sterol to interact with the mutagen and the bacterial membrane prior to plating, maximizing the scavenging effect.

  • Plating: Add 2.0 mL of molten top agar (containing 0.05 mM histidine/biotin) to the mixture. Vortex gently and pour onto minimal glucose agar plates.

  • Incubation & Scoring: Incubate plates inverted at 37°C for 48 hours. Count the revertant colony-forming units (CFU). Calculate inhibition % =[(MNNG CFU - Sample CFU) / (MNNG CFU - Spontaneous CFU)] × 100.

Protocol 2: LC-MS/MS Quantification of Lathosterol Flux

Objective: To measure intracellular lathosterol concentrations and its CYP-mediated metabolites. Causality & Design: Sterols lack easily ionizable functional groups. Therefore, Atmospheric Pressure Chemical Ionization (APCI) is utilized instead of Electrospray Ionization (ESI), as APCI facilitates highly efficient gas-phase proton transfer for hydrophobic molecules. Self-Validating System: d₄-Lathosterol is spiked into the cell lysate before lipid extraction. This internal standard behaves identically to endogenous lathosterol during extraction and ionization, automatically correcting for matrix suppression and extraction losses to ensure absolute quantification.

  • Lysis and Spiking: Homogenize cultured cells in 1 mL of PBS. Spike homogenate with 50 ng of d₄-lathosterol (Internal Standard).

  • Extraction (Folch Method): Add 3 mL of Chloroform:Methanol (2:1 v/v). Vortex vigorously for 5 minutes. Reasoning: The biphasic separation isolates non-polar sterols in the lower organic phase while precipitating proteins at the interface, preventing column fouling.

  • Phase Separation: Centrifuge at 3,000 × g for 10 minutes. Extract the lower organic phase and evaporate to dryness under a gentle stream of nitrogen gas.

  • Reconstitution & Analysis: Reconstitute the lipid residue in 100 µL of Methanol:Acetonitrile (1:1). Inject 5 µL into an LC-MS/MS system equipped with a C18 column and an APCI source operating in positive ion mode. Monitor the specific MRM transitions outlined in Table 2.

Conclusion

3β-Hydroxy-5α,7-cholestene (lathosterol) is far more than a transient intermediate in the Kandutsch-Russell pathway. Its potent in vitro antimutagenic properties highlight its potential as a chemopreventive agent, while its susceptibility to CYP27A1 and CYP46A1 metabolism underscores its role in the complex network of oxysterol signaling. Rigorous, self-validating analytical frameworks, such as APCI-LC-MS/MS and controlled Ames testing, are essential for accurately profiling its multifaceted biological activities in modern drug development.

References

  • Han, Y. H., et al. (2000). Antimutagenic activity of 5alpha-cholest-7-en-3beta-ol, a new component from the starfish asterina pectinifera. Biological & Pharmaceutical Bulletin. Retrieved from: [Link]

  • Mitsche, M. A., et al. (2015). Flux analysis of cholesterol biosynthesis in vivo reveals multiple tissue and cell-type specific pathways. eLife. Retrieved from:[Link]

  • The Medical Biochemistry Page. (2026). Cholesterol: Synthesis, Metabolism, and Regulation. Retrieved from:[Link]

  • Reactome. Zymostenol biosynthesis via lathosterol (Kandutsch-Russell pathway). Retrieved from: [Link]

  • Mast, N., et al. (2016). Cytochrome P450 metabolism of the post-lanosterol intermediates explains enigmas of cholesterol synthesis. Journal of Biological Chemistry. Retrieved from:[Link]

Sources

Exploratory

3β-Hydroxy-5α,7-cholestene (Lathosterol): A Comprehensive Technical Guide on Physicochemical Properties and Analytical Workflows

Executive Summary and Biological Context 3β-Hydroxy-5α,7-cholestene , universally known in the literature as Lathosterol , is a critical intermediate in the mammalian cholesterol biosynthesis pathway. Specifically, it is...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary and Biological Context

3β-Hydroxy-5α,7-cholestene , universally known in the literature as Lathosterol , is a critical intermediate in the mammalian cholesterol biosynthesis pathway. Specifically, it is a hallmark metabolite of the Kandutsch-Russell pathway, which is the dominant route for sterol synthesis in specific tissues such as the skin and a major contributor to hepatic cholesterol production.

In clinical and pharmacological research, serum lathosterol is widely recognized as a highly reliable surrogate biomarker for in vivo whole-body cholesterol synthesis[1]. Because it is synthesized endogenously rather than absorbed from the diet, quantifying the lathosterol-to-cholesterol ratio allows researchers to precisely evaluate the efficacy of statins and other lipid-modifying therapies, isolating the variable of synthesis from dietary absorption[2]. Furthermore, an accumulation of lathosterol is the diagnostic hallmark of lathosterolosis, a rare inborn error of metabolism caused by a deficiency in the sterol C5-desaturase (SC5D) enzyme[1].

Physicochemical Profiling

Understanding the physical and chemical properties of lathosterol is fundamental for designing effective extraction, chromatographic separation, and mass spectrometric detection methods. Due to its highly lipophilic steroidal backbone and single polar hydroxyl group, lathosterol exhibits extreme hydrophobicity.

Table 1: Core Physicochemical Properties
PropertyValue / Description
Common Name Lathosterol
IUPAC Name (3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Chemical Formula C₂₇H₄₆O
Molecular Weight 386.7 g/mol
Monoisotopic Mass 386.354866 Da
Melting Point 126 °C
LogP (Octanol/Water Partition) 7.68
Topological Polar Surface Area (TPSA) 20.2 Ų
Hydrogen Bond Donors / Acceptors 1 / 1
Physical Appearance Solid, white to off-white powder

Data synthesized from[3] and [1].

Biosynthetic Pathway Mechanics

Lathosterol is positioned late in the post-lanosterol segment of cholesterol biosynthesis. The actual fate of lanosterol is determined by the cell type; while the Bloch pathway terminates with desmosterol, the Kandutsch-Russell pathway routes through lathosterol[4].

The critical enzymatic step involving lathosterol is its conversion into 7-dehydrocholesterol. This reaction is catalyzed by the NADPH-dependent enzyme sterol C5-desaturase (Lathosterol oxidase) , encoded by the SC5D gene[4].

Pathway Lanosterol Lanosterol Zymostenol Zymostenol Lanosterol->Zymostenol Multiple Enzymatic Steps Lathosterol Lathosterol (3β-Hydroxy-5α,7-cholestene) Zymostenol->Lathosterol Sterol Δ8-Δ7 Isomerase DHC7 7-Dehydrocholesterol Lathosterol->DHC7 Sterol C5-desaturase (SC5D) Cholesterol Cholesterol DHC7->Cholesterol 7-Dehydrocholesterol Reductase (DHCR7)

Fig 1: The Kandutsch-Russell pathway highlighting the enzymatic conversion of Lathosterol.

Analytical Methodology: GC-MS/MS Quantification Protocol

The Analytical Challenge & Causality of Method Selection

Quantifying lathosterol in human plasma presents a severe analytical challenge. Lathosterol and cholesterol are structural isomers with identical molecular weights (386.7 g/mol )[2]. In human plasma, cholesterol concentrations are typically >1000 times higher than lathosterol[2].

If standard LC-MS/MS is used without highly optimized ultra-performance liquid chromatography (UPLC), the massive cholesterol peak will cause isobaric interference and severe matrix suppression, camouflaging the lathosterol signal[2]. Therefore, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) remains the gold standard for sterol profiling due to its superior chromatographic resolution of structural isomers[5],[6].

Step-by-Step GC-MS/MS Protocol

The following protocol is a self-validating system designed to ensure total sterol recovery and high-resolution detection.

Step 1: Internal Standard Spiking & Saponification

  • Action: Aliquot 50 µL of plasma into a glass vial. Spike with 10 µL of stable isotope-labeled internal standard (e.g., Lathosterol-d7). Add 1 mL of 1 M ethanolic Potassium Hydroxide (KOH). Incubate at 60°C for 1 hour.

  • Causality: Endogenous sterols exist in both free and esterified forms (bound to fatty acids). Ethanolic KOH hydrolysis cleaves these ester bonds. Without this step, you would only measure the free lathosterol fraction, severely underestimating the total biological pool.

Step 2: Liquid-Liquid Extraction (LLE)

  • Action: Add 1 mL of HPLC-grade hexane and 0.5 mL of ultra-pure water to the saponified mixture. Vortex vigorously for 2 minutes, then centrifuge at 3000 x g for 5 minutes to achieve phase separation.

  • Causality: Hexane selectively partitions the highly lipophilic sterols (LogP 7.68) into the upper organic layer, leaving salts, proteins, and polar metabolites in the lower aqueous phase, thereby cleaning the matrix.

Step 3: Trimethylsilyl (TMS) Derivatization

  • Action: Transfer the upper hexane layer to a new vial and evaporate to complete dryness under a gentle stream of nitrogen gas. Reconstitute the residue in 50 µL of pyridine and 50 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). Incubate at 80°C for 1 hour[5].

  • Causality: Sterols possess a free 3β-hydroxyl group that causes peak tailing, hydrogen bonding with the column phase, and thermal degradation at high GC temperatures. MSTFA replaces the active hydrogen with a TMS group, drastically improving the molecule's volatility, thermal stability, and chromatographic peak shape.

Step 4: GC-MS/MS Analysis (MRM Mode)

  • Action: Inject 1 µL of the derivatized sample into the GC-MS/MS system operating in Electron Ionization (EI) mode. Utilize Multiple Reaction Monitoring (MRM) to isolate specific precursor-to-product ion transitions.

  • Causality: Operating in MRM mode rather than full scan or SIM filters out background matrix noise. The first quadrupole isolates the specific mass of the TMS-derivatized lathosterol, the collision cell fragments it, and the third quadrupole isolates a unique fragment, ensuring absolute specificity even in the presence of massive cholesterol concentrations[5],[6].

GCMS_Workflow Sample 1. Plasma Sample + Lathosterol-d7 Saponification 2. Saponification (Ethanolic KOH) Sample->Saponification LLE 3. LLE Extraction (Hexane / H2O) Saponification->LLE Deriv 4. Derivatization (MSTFA + Pyridine) LLE->Deriv Analysis 5. GC-MS/MS (EI-MRM Mode) Deriv->Analysis

Fig 2: Sequential workflow for the extraction and GC-MS/MS quantification of plasma Lathosterol.

Safe Handling and Laboratory Safety

Because lathosterol is handled in powder form during the preparation of analytical standards, appropriate safety measures must be observed. According to standard safety data sheets, lathosterol is not classified as a severe hazard under OSHA HCS, but standard laboratory PPE is required[7].

  • Storage: Store standard powders at -20°C for long-term stability (up to 1 month) or -80°C for extended periods (up to 6 months), sealed tightly away from moisture[8].

  • Handling: Avoid inhalation of dust and aerosol formation. Work within a ventilated fume hood when handling the raw powder or performing the volatile derivatization steps (MSTFA/pyridine)[8].

Conclusion

Lathosterol (3β-Hydroxy-5α,7-cholestene) is far more than a mere metabolic stepping stone; it is a vital diagnostic window into the body's lipid synthesis machinery. By understanding its extreme hydrophobicity and structural similarity to cholesterol, analytical scientists can design robust, self-validating extraction and derivatization protocols. Whether utilizing high-resolution GC-MS/MS or highly optimized UPLC-MS/MS, accurately quantifying lathosterol empowers drug development professionals to precisely map the pharmacodynamics of next-generation lipid-lowering therapies.

References

1.[4] 2.[1] 3.[3] 4.[8] 5. [7] 6.[2] 7.[5] 8.[6]

Sources

Foundational

Endogenous function of 3beta-Hydroxy-5alpha,7-cholestene in mammals

Topic: Endogenous Function and Analytical Characterization of 3 -Hydroxy-5 ,7-cholestene (Lathosterol) in Mammals Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Profess...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Endogenous Function and Analytical Characterization of 3


-Hydroxy-5

,7-cholestene (Lathosterol) in Mammals Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

In the landscape of sterol biochemistry, 3


-Hydroxy-5

,7-cholestene
—commonly known as Lathosterol —is far more than a transient metabolic intermediate.[1] While historically categorized merely as a precursor in the Kandutsch-Russell cholesterol biosynthesis pathway, modern lipidomics has elevated Lathosterol to a critical status: it is the definitive endogenous biomarker for whole-body cholesterol synthesis flux.[1]

For drug development professionals, particularly those targeting dyslipidemia or Niemann-Pick type C (NPC) pathways, Lathosterol serves as a precise, non-radioactive surrogate endpoint for hepatic and peripheral sterol neogenesis.[1] This guide synthesizes the molecule’s endogenous mechanics, its pathological significance in Lathosterolosis (SC5D deficiency), and provides a validated GC-MS protocol for its quantification.[1]

Chemical Identity & Biosynthetic Context

To understand the function of Lathosterol, one must locate it within the bifurcation of cholesterol synthesis. Unlike the Bloch pathway (which proceeds via Desmosterol), the Kandutsch-Russell (K-R) pathway proceeds via Lathosterol.[1][2]

  • IUPAC Name: 5

    
    -cholest-7-en-3
    
    
    
    -ol[1][3]
  • Common Name: Lathosterol

  • Key Structural Feature: A double bond at C7-C8 (

    
    ) and a saturated C5 position (5
    
    
    
    -hydrogen).[1] This distinguishes it from 7-Dehydrocholesterol (which has
    
    
    ) and Cholesterol (
    
    
    ).[1]
The Pathway Bifurcation

Mammalian cells utilize two distinct routes to convert Lanosterol to Cholesterol. The preference is tissue-specific:

  • Bloch Pathway: Favored by the liver.[2] Intermediates retain the C24 double bond until the final step (Desmosterol

    
     Cholesterol).
    
  • Kandutsch-Russell Pathway: Favored by skin and neuronal tissue .[1] The C24 double bond is reduced early.[4] Lathosterol is the hallmark intermediate of this route.[5]

Implication for Researchers: Elevated Lathosterol levels specifically indicate upregulation of the K-R pathway or a blockade at the Sterol-C5-Desaturase (SC5D) enzymatic step.[1]

Physiological Functions & Mechanisms

A. The "Gold Standard" Flux Biomarker

The most immediate application of Lathosterol in clinical and preclinical research is its role as a surrogate marker.

  • Mechanism: The circulating concentration of Lathosterol correlates linearly with the activity of HMG-CoA Reductase (the rate-limiting enzyme).

  • Utility: Unlike static cholesterol levels, which are confounded by dietary absorption and lipoprotein clearance, the Lathosterol-to-Cholesterol ratio (

    
    )  provides a normalized index of endogenous synthesis rates.[1]
    
  • Application: In statin clinical trials, a reduction in serum Lathosterol confirms target engagement (HMG-CoA reductase inhibition) more directly than LDL-C reduction.[1]

B. Membrane Biophysics and Lipid Rafts

Lathosterol is capable of supporting membrane domain formation (lipid rafts), but with distinct biophysical properties compared to cholesterol.[6]

  • Condensing Effect: Lathosterol promotes liquid-ordered (

    
    ) phase formation but is less efficient than cholesterol at condensing acyl chains due to the tilt of the steroid nucleus caused by the 
    
    
    
    bond.
  • Relevance: In conditions where Lathosterol accumulates (e.g., SLOS-related disorders or drug-induced phospholipidosis), membrane fluidity is altered, potentially impairing receptor signaling kinetics.[1]

C. Immunomodulation (ROR

t Axis)

Emerging evidence links sterol intermediates to immune regulation.[1] Nuclear Receptor ROR


t (Retinoic acid-related Orphan Receptor gamma t) drives Th17 cell differentiation.[1][7]
  • Ligand Specificity: While oxysterols (e.g., 7

    
    ,27-dihydroxycholesterol) are potent ROR
    
    
    
    t agonists, the accumulation of upstream precursors like Lathosterol alters the pool of available ligands.
  • Signaling Consequence: Perturbations in the SC5D step can shift the balance of sterols, indirectly modulating Th17 inflammatory responses. This is a developing area of interest for autoimmune drug discovery.

Pathology: Lathosterolosis (SC5D Deficiency)[1][8]

Lathosterolosis is an ultra-rare autosomal recessive disorder caused by mutations in the SC5D gene.[8] It illustrates the critical nature of converting Lathosterol to 7-Dehydrocholesterol.

  • Metabolic Block: Deficiency in Sterol-C5-Desaturase (SC5D).[1][9]

  • Biochemical Profile:

    • 
       Plasma/Tissue Lathosterol (Diagnostic Marker).[1]
      
    • 
       7-Dehydrocholesterol and Cholesterol.[1][5][7][9][10][11][12]
      
  • Clinical Phenotype: Microcephaly, syndactyly, and developmental delay.[13][9]

  • Mechanism of Malformation: The phenotype resembles Smith-Lemli-Opitz Syndrome (SLOS).[1] The defects are attributed to impaired Hedgehog (Hh) signaling . Hedgehog proteins require covalent modification by cholesterol for proper diffusion and reception. The substitution of cholesterol with Lathosterol in cell membranes fails to support normal Hh signal transduction during embryogenesis.

Visualization: Biosynthetic Logic & Pathology

The following diagram illustrates the parallel pathways and the critical node where Lathosterol functions.

CholesterolPathways cluster_legend Pathway Legend Bloch Pathway Bloch Pathway (Liver/Peripheral) KR Pathway Kandutsch-Russell (Skin/CNS) Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol Desmosterol Desmosterol (Bloch Marker) Zymosterol->Desmosterol Bloch Route Zymostenol Zymostenol Zymosterol->Zymostenol DHCR24 DHC7 7-Dehydrocholesterol (7-DHC) Desmosterol->DHC7 Alternative Cholesterol Cholesterol Desmosterol->Cholesterol DHCR24 Lathosterol Lathosterol (5α-cholest-7-en-3β-ol) **Flux Biomarker** Zymostenol->Lathosterol HSD17B7 Lathosterol->DHC7 SC5D DHC7->Cholesterol DHCR7 DHCR24 DHCR24 SC5D SC5D (Defect = Lathosterolosis) DHCR7 DHCR7

Caption: The metabolic bifurcation of cholesterol synthesis.[1] Lathosterol is the obligate intermediate of the Kandutsch-Russell pathway.[2] SC5D converts Lathosterol to 7-DHC.

Technical Guide: Analytical Quantification

Objective: Quantify plasma Lathosterol to assess cholesterol synthesis rates. Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) with Selected Ion Monitoring (SIM).[1][5][14][15][16]

Why GC-MS over LC-MS?

While LC-MS is gaining ground, GC-MS remains the reference method for sterols because:

  • Isomer Resolution: It provides superior separation of Lathosterol from its structural isomer 7-Dehydrocholesterol and Desmosterol.

  • Fragmentation: Electron Impact (EI) ionization yields distinct fragmentation patterns for definitive identification.[1]

Protocol: Extraction and Derivatization

Reagents:

  • Internal Standard (IS): 5

    
    -Cholestane or d7-Lathosterol (10 
    
    
    
    g/mL in ethanol).[1]
  • Saponification Reagent: 1M KOH in 90% Ethanol.

  • Extraction Solvent: n-Hexane.[1]

  • Derivatization Agent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).[1][14]

Step-by-Step Workflow:

  • Sample Prep:

    • Aliquot 100

      
      L of plasma/serum into a glass screw-cap tube.
      
    • Add 50

      
      L of Internal Standard.
      
    • Add 1 mL of Saponification Reagent (KOH/EtOH).

    • Rationale: Cholesterol exists largely as esters; hydrolysis is mandatory to measure total sterol mass.

  • Saponification:

    • Incubate at 60°C for 60 minutes.

    • Cool to room temperature. Add 0.5 mL distilled water.

  • L-L Extraction:

    • Add 3 mL n-Hexane. Vortex vigorously for 2 minutes.

    • Centrifuge at 2000 x g for 5 minutes.

    • Transfer the upper organic phase (Hexane) to a fresh glass vial.

    • Repeat extraction once to maximize recovery.

  • Drying:

    • Evaporate hexane under a stream of Nitrogen (

      
      ) at 40°C until dry.
      
    • Critical: Ensure zero moisture remains; water destroys the derivatization reagent.

  • Derivatization (TMS Ether Formation):

    • Add 100

      
      L of BSTFA + 1% TMCS.
      
    • Incubate at 60°C for 30 minutes.

    • Chemistry: Converts the 3

      
      -hydroxyl group to a Trimethylsilyl (TMS) ether, increasing volatility and thermal stability.[1]
      
  • GC-MS Analysis:

    • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30m x 0.25mm.[1]

    • Carrier Gas: Helium (1 mL/min).

    • Temp Program: Start 200°C

      
       Ramp 20°C/min to 280°C 
      
      
      
      Hold 10 min.
    • Detection (SIM Mode):

      • Lathosterol-TMS: Target Ion m/z 458 (

        
        ), Qual Ions 255, 213 .[1]
        
      • Cholesterol-TMS: Target Ion m/z 329 , Qual Ions 368, 458 .[1]

      • IS (5

        
        -Cholestane):  Target Ion m/z 217 .[1][14]
        
Data Interpretation

Calculate the Lathosterol / Cholesterol Ratio :


[1][2][4][14][15]
  • Normal Range (Human): ~1.0 - 3.0

    
    mol/mmol.[1]
    
  • Elevated (>5.0): Indicates increased synthesis (e.g., response to resins, statin withdrawal) or metabolic block.[1]

  • Suppressed (<0.5): Indicates synthesis inhibition (e.g., statin therapy) or low hepatic output.[1]

Experimental Workflow Visualization

GCMS_Workflow Sample Plasma (100 µL) Hydrolysis Saponification (KOH/EtOH, 60°C) Breaks Esters Sample->Hydrolysis + Internal Std Extract Extraction (Hexane) Isolates Sterols Hydrolysis->Extract Deriv Derivatization (BSTFA/TMCS) Forms TMS-Ethers Extract->Deriv Dry N2 GCMS GC-MS Analysis (SIM Mode) Deriv->GCMS Data Output: Lathosterol/Cholesterol Ratio GCMS->Data

Caption: Analytical pipeline for Lathosterol quantification. Saponification is critical to measure total sterols.

References

  • Kempen, H. J., et al. (1988).[17] Serum lathosterol concentration is an indicator of whole-body cholesterol synthesis in humans.[1][17][18] Journal of Lipid Research.[17]

  • Krakowiak, P. A., et al. (2003).[17] Lathosterolosis: An inborn error of human and murine cholesterol synthesis due to lathosterol 5-desaturase deficiency.[11][12][17] Human Molecular Genetics.

  • Björkhem, I., et al. (2010).[19] Oxysterols: Friends, Foes, or Just Fellow Passengers? Arteriosclerosis, Thrombosis, and Vascular Biology. [1]

  • Mitsche, M. A., et al. (2015). The Bloch and Kandutsch-Russell pathways: Organic synthesis and biology.[2] Journal of Lipid Research.[17]

  • Cayman Chemical. (2024). Lathosterol Product Information & Analytical Standards.

Sources

Protocols & Analytical Methods

Method

3beta-Hydroxy-5alpha,7-cholestene quantification by GC-MS

Application Note: High-Precision Quantification of Lathosterol (3 -Hydroxy-5 ,7-cholestene) in Biological Matrices by GC-MS Executive Summary & Biological Significance Lathosterol (

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Precision Quantification of Lathosterol (3 -Hydroxy-5 ,7-cholestene) in Biological Matrices by GC-MS

Executive Summary & Biological Significance

Lathosterol (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-cholest-7-en-3

-ol) is a critical intermediate in the Kandutsch-Russell pathway of cholesterol biosynthesis. Unlike sitosterol (a marker of absorption), the serum concentration of lathosterol—specifically its ratio to total cholesterol—is the gold-standard biomarker for whole-body cholesterol synthesis rates .

Accurate quantification of lathosterol is essential for:

  • Drug Development: Monitoring the efficacy of HMG-CoA reductase inhibitors (statins) and Niemann-Pick C1-Like 1 (NPC1L1) inhibitors (ezetimibe).

  • Clinical Diagnostics: Differentiating disorders of cholesterol biosynthesis, such as Smith-Lemli-Opitz Syndrome (SLOS) and Cerebrotendinous Xanthomatosis (CTX).

  • Metabolic Flux Analysis: Understanding shifts between cholesterol synthesis and absorption in metabolic syndrome and cardiovascular disease.

This protocol details a robust, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) workflow for the quantification of lathosterol. It addresses the primary analytical challenge: chromatographic resolution from its isobaric isomer, cholesterol , and the prevention of oxidative artifacts.

Methodological Principles & Causality

Why GC-MS over LC-MS?

While LC-MS/MS is gaining traction, GC-MS remains the reference technique for sterol profiling .

  • Isomer Resolution: Lathosterol and cholesterol are structural isomers (

    
     Da). They share identical molecular weights and similar fragmentation patterns. Capillary GC provides superior peak capacity to baseline-separate these isomers, which is often difficult in high-throughput LC methods.
    
  • Ionization Physics: Sterols are neutral lipids that ionize poorly in ESI (Electrospray Ionization). GC-MS (EI source) coupled with Trimethylsilyl (TMS) derivatization yields reproducible, structure-specific fragmentation.

The Necessity of Saponification

Lathosterol exists in plasma primarily as fatty acid esters. To quantify the total synthesis rate, samples must undergo alkaline hydrolysis (saponification) to cleave ester bonds. Direct extraction without saponification would only yield the free sterol fraction (<30% of total), leading to gross underestimation.

Derivatization Logic

The 3


-hydroxyl group is polar and thermally labile. We utilize MSTFA (N-Methyl-N-(trimethylsilyl) trifluoroacetamide)  to convert this group into a Trimethylsilyl (TMS) ether.
  • Mechanism: Replaces the active proton with a

    
     group.
    
  • Benefit: Increases volatility, reduces polarity (preventing column adsorption), and stabilizes the molecule for electron impact (EI) ionization.

Biosynthetic Context (Pathway Visualization)

Lathosterol is the immediate precursor to 7-Dehydrocholesterol (7-DHC) in the Kandutsch-Russell pathway. Accumulation of lathosterol often indicates a block at the SC5D (Sterol C5-desaturase) enzyme.

CholesterolPathway cluster_KR Kandutsch-Russell Pathway AcetylCoA Acetyl-CoA Squalene Squalene AcetylCoA->Squalene HMG-CoA Reductase (Statin Target) Lanosterol Lanosterol (C30) Squalene->Lanosterol Lathosterol Lathosterol (3β-OH-5α,7-cholestene) TARGET ANALYTE Lanosterol->Lathosterol CYP51A1 / TM7SF2 DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Lathosterolosis Block) Cholesterol Cholesterol (End Product) DHC7->Cholesterol DHCR7 (SLOS Block)

Caption: Position of Lathosterol in the cholesterol biosynthesis pathway.[1][2][3][4][5] It serves as a direct readout of post-lanosterol flux.

Experimental Protocol

Materials & Reagents[1][5][6][7][8][9]
  • Internal Standard (IS):

    
    -Cholestane (Standard) or 
    
    
    
    -Lathosterol (High Precision).
    • Note:

      
      -Cholestane is robust and inexpensive. 
      
      
      
      -Lathosterol is preferred for clinical assays to correct for specific extraction losses.
  • Saponification Reagent: 1M KOH in 90% Ethanol.

  • Extraction Solvent: Cyclohexane or n-Hexane (HPLC Grade).

  • Derivatization Reagent: MSTFA + 1% TMCS (Trimethylchlorosilane).

  • Antioxidant: BHT (Butylated hydroxytoluene) - Crucial to prevent oxidation of the

    
    7 double bond.
    
Step-by-Step Workflow

Workflow Sample Plasma/Serum (100 µL) Spike Add IS (5α-Cholestane) Sample->Spike Saponify Saponification 1M KOH/EtOH 60°C, 1h Spike->Saponify Extract LLE Extraction (Hexane x 2) Saponify->Extract Dry Evaporation (N2 stream) Extract->Dry Derivatize Derivatization MSTFA + 1% TMCS 60°C, 30 min Dry->Derivatize Analyze GC-MS Analysis (SIM Mode) Derivatize->Analyze

Caption: Analytical workflow ensuring total sterol quantification via saponification and TMS-derivatization.

Detailed Steps:
  • Sample Aliquot: Transfer 100 µL of plasma/serum to a screw-cap glass tube (Teflon-lined cap).

  • Internal Standard Addition: Add 10 µL of

    
    -Cholestane solution (50 µg/mL in ethanol).
    
    • Validation Check: Accurate pipetting here is critical; the entire quantification relies on this ratio.

  • Saponification: Add 1 mL of 1M Ethanolic KOH (containing 0.05% BHT).

    • Vortex for 10 seconds.

    • Incubate at 60°C for 60 minutes .

  • Extraction:

    • Add 1 mL of distilled water (to stop reaction and separate phases).

    • Add 2 mL of Hexane (or Cyclohexane).

    • Vortex vigorously for 2 minutes. Centrifuge at 2000 x g for 5 minutes.

    • Transfer the upper organic layer to a fresh glass vial.[6]

    • Repeat extraction with another 2 mL Hexane. Combine organic layers.

  • Drying: Evaporate the combined organic phase to dryness under a gentle stream of Nitrogen at 40°C.

    • Caution: Do not over-dry or heat excessively after dryness is reached to prevent sterol degradation.

  • Derivatization:

    • Redissolve residue in 50 µL MSTFA + 1% TMCS .

    • Add 50 µL Pyridine (optional, catalyzes the reaction).

    • Incubate at 60°C for 30 minutes .

    • Transfer to GC autosampler vial with a glass insert.

GC-MS Acquisition Parameters

The separation of Lathosterol from Cholesterol is the critical quality attribute.[1]

Gas Chromatography (GC)[2][3][10][11][12]
  • System: Agilent 7890/8890 or equivalent.

  • Column: DB-5ms (or HP-5ms), 30m

    
     0.25mm ID 
    
    
    
    0.25µm film thickness.
    • Why: The 5% phenyl phase provides the necessary selectivity to separate the

      
      5 (Cholesterol) and 
      
      
      
      7 (Lathosterol) isomers based on their spatial configuration.
  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: Split mode (10:1 to 20:1 depending on concentration), 280°C.

  • Oven Program:

    • Initial: 180°C (Hold 1 min)

    • Ramp: 20°C/min to 260°C

    • Ramp: 2°C/min to 290°C (Slow ramp crucial for isomer separation)

    • Hold: 5 min at 290°C.

Mass Spectrometry (MS)[1][2][10][13][14]
  • Source: Electron Impact (EI), 70 eV.[7]

  • Source Temp: 230°C.

  • Quad Temp: 150°C.

  • Acquisition Mode: SIM (Selected Ion Monitoring) for maximum sensitivity.

SIM Table (Target Ions)
AnalyteDerivativeRet.[5][8][9][6][10][11][12][13] Time (approx)Quant Ion (

)
Qual Ion 1 (

)
Qual Ion 2 (

)
5

-Cholestane
None12.5 min217 372 (

)
357
Cholesterol TMS-ether14.2 min329 368458 (

)
Lathosterol TMS-ether14.5 min458 (

)
443 (

)
255

Technical Insight:

  • Cholesterol (

    
    ):  In EI, cholesterol-TMS fragments heavily. The molecular ion (
    
    
    
    458) is weak. The base peak is often
    
    
    329 or 368.
  • Lathosterol (

    
    ):  The 
    
    
    
    7 double bond stabilizes the molecular ion.
    
    
    458 is intense
    and stable, making it the ideal quantifier.
  • Interference: Although both have

    
     458, the weak 458 signal of cholesterol combined with chromatographic separation (Lathosterol elutes after Cholesterol on DB-5ms) ensures specificity.
    

Data Analysis & Validation

Identification Criteria
  • Retention Time: Peak must elute at the expected Relative Retention Time (RRT) vs. Internal Standard (

    
     0.02 min).
    
  • Ion Ratios: The ratio of Quant/Qual ions (e.g., 458/443 for Lathosterol) must match the calibration standard within

    
     20%.
    
Quantification (Internal Standard Method)

Calculate the Relative Response Factor (RRF) using a calibration curve (range 0.1 – 10 µg/mL).



Where:

  • 
     = Peak Area[11]
    
  • 
     = Concentration[9][11][7][12][14]
    
  • 
     = Dilution Factor
    
Reference Values (Human Plasma)[17]
  • Healthy Controls: 1.0 – 4.0 mg/L (approx. 2.5 – 10 µmol/L).

  • Lathosterol/Cholesterol Ratio: Typically < 2.0 µmol/mmol.

  • Pathology: Ratios > 5.0 µmol/mmol may indicate defects in 7-dehydrocholesterol reductase or upregulated synthesis.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Peak Tailing Active sites in liner or columnReplace inlet liner (deactivated); trim column head (10-20 cm).
Low Signal (458) Moisture in derivatizationReagents (MSTFA) must be water-free. Ensure sample is 100% dry before adding reagent.
Cholesterol Overload Detector SaturationCholesterol is 1000x more abundant than Lathosterol.[15] Ensure the detector is turned off or gain reduced during the Cholesterol window if it saturates the EM.
Ghost Peaks Septum bleedUse high-temp, low-bleed septa. Condition column at 300°C.

References

  • Björkhem, I., et al. (2025). "Occurrence of 3 beta-hydroxy-5-cholestenoic acid... as normal constituents in human blood."[4][5][8] Journal of Lipid Research.[8]

  • Matysik, S., et al. (2019). "Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS." MDPI Metabolites.

  • Lutjohann, D., et al. (2022). "Plasma lathosterol measures rates of cholesterol synthesis and efficiency of dietary phytosterols." PMC / NIH.

  • BenchChem Protocols. (2025). "Quantification of Lathosterol in Biological Matrices using a Validated LC/GC Method."

  • Miyoshi, T., et al. (2018).[2] "Separation and Determination of Some of the Main Cholesterol-Related Compounds in Blood by Gas Chromatography-Mass Spectrometry." MDPI Molecules.

Sources

Application

Protocol for extraction of 3beta-Hydroxy-5alpha,7-cholestene from plasma

Application Note: Precision Extraction and Quantification of 3 -Hydroxy-5 ,7-cholestene (Lathosterol) from Human Plasma[1] Introduction & Significance 3 -Hydroxy-5 ,7-cholestene , commonly known as Lathosterol , is a cri...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Precision Extraction and Quantification of 3 -Hydroxy-5 ,7-cholestene (Lathosterol) from Human Plasma[1]

Introduction & Significance

3


-Hydroxy-5

,7-cholestene
, commonly known as Lathosterol , is a critical intermediate in the Kandutsch-Russell pathway of cholesterol biosynthesis.[1][2] Unlike cholesterol absorption markers (e.g., sitosterol), serum lathosterol concentration correlates strongly with whole-body cholesterol synthesis rates (HMG-CoA reductase activity).[1]
The Analytical Challenge

Quantifying lathosterol in plasma presents two specific challenges that this protocol addresses:

  • Abundance Dynamic Range : Cholesterol is present in plasma at concentrations ~1000-2000 times higher than lathosterol.

  • Isobaric Interference : In LC-MS, lathosterol and cholesterol share the same molecular weight (monoisotopic mass ~386.35 Da) and similar fragmentation patterns, making chromatographic resolution or GC-MS specificity essential.

  • Esterification : Approximately 80-90% of circulating sterols exist as fatty acid esters. Accurate quantification requires robust alkaline hydrolysis (saponification) to measure total lathosterol.

Pre-Analytical Considerations

  • Sample Matrix : EDTA Plasma is preferred over serum to minimize ex vivo oxidation, though serum is acceptable.

  • Antioxidant Protection : Sterols with double bonds (like the

    
     bond in lathosterol) are prone to auto-oxidation. Butylated hydroxytoluene (BHT)  must be added to samples immediately upon isolation or thawing.
    
  • Storage : Samples should be stored at -80°C. Repeated freeze-thaw cycles degrade the analyte.[1]

Reagents & Equipment

Critical Reagents
ReagentGrade/SpecificationPurpose
Lathosterol-d7 >98% Isotopic PurityInternal Standard (IS) for recovery correction.[1]
Potassium Hydroxide (KOH) Pellets, ACS ReagentSaponification agent.
Ethanol (EtOH) Absolute, HPLC GradeSolvent for saponification.
n-Hexane HPLC/GC GradeNon-polar extraction solvent (highly selective for free sterols).
BSTFA + 1% TMCS Silylation GradeDerivatization reagent for GC-MS (forms TMS ethers).
BHT

99%
Antioxidant preservative.
Equipment
  • Screw-cap glass culture tubes (Pyrex, Teflon-lined caps) - Plasticizers from plastic tubes interfere with MS.[1]

  • Nitrogen evaporator (e.g., Turbovap).

  • Water bath or heating block (60°C).

  • Centrifuge (swing-out rotor preferred).

Experimental Workflow Diagram

Lathosterol_Extraction Sample Plasma Sample (100 µL) + BHT IS_Add Add Internal Standard (Lathosterol-d7) Sample->IS_Add Saponification Alkaline Hydrolysis (1M KOH in 90% EtOH) 60°C, 60 min IS_Add->Saponification Cleave Esters Extraction Liquid-Liquid Extraction (Add n-Hexane + Water) Saponification->Extraction Cool to RT Phase_Sep Phase Separation (Centrifuge 2000 x g) Extraction->Phase_Sep Collection Collect Upper Organic Phase (Hexane Layer) Phase_Sep->Collection Drying Evaporate to Dryness (N2 stream @ 35°C) Collection->Drying Derivatization Derivatization (GC-MS) BSTFA + 1% TMCS 60°C, 30 min Drying->Derivatization Analysis GC-MS Analysis (SIM Mode: m/z 458, 465) Derivatization->Analysis

Figure 1: Step-by-step workflow for the isolation and derivatization of Lathosterol from plasma.

Detailed Protocol

Phase 1: Saponification (Hydrolysis)

Objective: To convert cholesteryl/lathosteryl esters into free sterols for extraction.

  • Preparation : Prepare a fresh solution of 1M KOH in 90% Ethanol (dissolve KOH in minimal water, then dilute with ethanol).

  • Aliquot : Transfer 100 µL of plasma into a glass screw-cap tube.

  • Internal Standard Spike : Add 10 µL of Lathosterol-d7 working solution (e.g., 10 µg/mL in ethanol).

    • Note: Spiking before hydrolysis corrects for losses during both extraction and derivatization.

  • Hydrolysis : Add 1.0 mL of the 1M KOH/EtOH solution.

  • Incubation : Vortex for 10 seconds. Incubate at 60°C for 60 minutes in a water bath.

    • Critical: Ensure caps are tight to prevent solvent evaporation.

Phase 2: Liquid-Liquid Extraction (LLE)

Objective: To selectively isolate non-polar sterols while leaving salts and polar impurities in the aqueous phase.

  • Cooling : Allow samples to cool to room temperature.

  • Dilution : Add 0.5 mL of deionized water (to adjust polarity and facilitate phase separation).

  • Extraction : Add 3.0 mL of n-Hexane .

  • Agitation : Vortex vigorously for 2 minutes or use a mechanical shaker.

    • Mechanism: Free sterols partition into the upper hexane layer.

  • Separation : Centrifuge at 2000 x g for 5 minutes .

  • Collection : Carefully transfer the upper organic layer (hexane) to a clean glass vial.

    • Optional: Re-extract the lower aqueous phase with another 2 mL of hexane to improve recovery (>95%). Combine extracts.

  • Drying : Evaporate the solvent under a gentle stream of nitrogen at 35°C until completely dry.

Phase 3: Derivatization (For GC-MS)

Objective: To increase volatility and thermal stability of the sterol for Gas Chromatography.

  • Reagent Addition : To the dried residue, add 50 µL of Pyridine and 50 µL of BSTFA + 1% TMCS .

  • Reaction : Cap and incubate at 60°C for 30-60 minutes .

    • Chemistry: The hydroxyl group at C3 is converted to a trimethylsilyl (TMS) ether (Lathosterol-TMS).

  • Transfer : Transfer the solution to a GC autosampler vial with a glass insert.

Instrumental Analysis (GC-MS) parameters

While LC-MS/MS (APCI) is possible, GC-MS remains the gold standard for resolving lathosterol from the massive cholesterol background.[1]

ParameterSetting
Column 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30m x 0.25mm x 0.25µm
Carrier Gas Helium @ 1.0 mL/min (Constant Flow)
Inlet Temp 280°C
Injection 1 µL, Split ratio 1:10 (or Splitless for low sensitivity)
Oven Program Start 180°C (1 min)

20°C/min to 260°C

5°C/min to 300°C (hold 5 min)
Transfer Line 290°C
Ion Source Electron Impact (EI), 70 eV, 230°C
Acquisition SIM Mode (Selected Ion Monitoring)
Target Ions (SIM)
AnalyteTarget Ion (

)
Qualifier Ions (

)
Retention Time (Approx)
Lathosterol-TMS 458 (

)
443 (

), 255
~14.5 min
Lathosterol-d7-TMS 465 (

)
450 (

)
~14.5 min
Cholesterol-TMS 329 368, 458~13.8 min

Note: Cholesterol elutes BEFORE Lathosterol on a 5% phenyl column. Ensure baseline resolution.

Quality Control & Troubleshooting

Validation Criteria
  • Recovery : Should be between 85% - 115%.[1] If low, check the saponification pH (must be >10) and extraction shaking time.

  • Linearity :

    
     (
    
    
    
    ).
  • Precision : CV < 15% for inter-day analysis.

Troubleshooting Guide
  • Peak Tailing : Often caused by active sites in the GC inlet liner. Replace the liner (use deactivated wool) and trim the column guard.

  • Cholesterol Overload : If the cholesterol peak broadens and interferes with lathosterol, increase the split ratio (e.g., 1:50) or dilute the sample extract.

  • Incomplete Derivatization : Moisture is the enemy of silylation. Ensure the extract is completely dry before adding BSTFA.

References

  • McDonald, J. G., et al. (2012). "A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma."[3] Journal of Lipid Research, 53(7), 1399–1409.[3] Link

  • Nunes, V. S., et al. (2022). "Plasma lathosterol measures rates of cholesterol synthesis and efficiency of dietary phytosterols in reducing the plasma cholesterol." Clinics, 77, 100028.[4] Link

  • Matysik, S., & Schmitz, G. (2015). "Determination of sterols and oxysterols in plasma and serum by LC-MS/MS." Biochem Biophys Res Commun, 466(1), 1-10.[1]

  • Honda, A., et al. (2008). "Highly sensitive quantification of key regulatory oxysterols in biological samples by LC-ESI-MS/MS."[1] Journal of Lipid Research, 50(2), 350–357. Link

Sources

Method

Synthesis of 3beta-Hydroxy-5alpha,7-cholestene derivatives for research

Application Note: Synthesis, Derivatization, and Validation of 3β-Hydroxy-5α-cholest-7-ene (Lathosterol) in Lipid Research Biological Context and Research Rationale 3β-Hydroxy-5α-cholest-7-ene, universally known as latho...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis, Derivatization, and Validation of 3β-Hydroxy-5α-cholest-7-ene (Lathosterol) in Lipid Research

Biological Context and Research Rationale

3β-Hydroxy-5α-cholest-7-ene, universally known as lathosterol, is a critical tetracyclic sterol intermediate in the post-squalene cholesterol biosynthesis cascade[1]. Specifically, it acts as the defining intermediate of the Kandutsch-Russell pathway[2]. Unlike the Bloch pathway—which defers the reduction of the aliphatic side chain's Δ24-bond until the final step—the Kandutsch-Russell pathway reduces this bond early on. This makes lathosterol the direct precursor to 7-dehydrocholesterol (7-DHC), a reaction catalyzed by the enzyme lathosterol 5-desaturase (SC5D)[3],[4].

In clinical and biochemical research, lathosterol is heavily utilized as a highly accurate biomarker for whole-body de novo cholesterol synthesis[5]. Furthermore, its pathological accumulation is the primary biochemical hallmark of lathosterolosis, a rare autosomal recessive disorder caused by SC5D deficiency[4],[5]. Derivatizing lathosterol—whether by synthesizing esterified standards for Gas Chromatography-Mass Spectrometry (GC-MS) or attaching fluorophores for membrane biophysics—is a fundamental requirement for advancing modern lipidomic research.

KR_Pathway LAN Lanosterol ZYM Zymosterol LAN->ZYM Demethylation & Isomerization ZYMN Zymostenol ZYM->ZYMN Δ24-Reductase LAT Lathosterol (3β-Hydroxy-5α-cholest-7-ene) ZYMN->LAT Isomerization DHC 7-Dehydrocholesterol LAT->DHC Lathosterol 5-Desaturase CHOL Cholesterol DHC->CHOL Δ7-Reductase

Kandutsch-Russell cholesterol biosynthesis pathway highlighting lathosterol.

Mechanistic Strategy and Causality in Derivatization

The synthesis of 3β-hydroxy-5α-cholest-7-ene derivatives requires precise control over the reaction microenvironment. The rigid gonane backbone imposes significant steric constraints on the equatorial 3β-hydroxyl group. Furthermore, the Δ7 double bond is sensitive to harsh oxidative or highly acidic conditions, which can trigger unwanted isomerization or dehydration.

  • Solvent Selection: Anhydrous dichloromethane (DCM) is utilized due to its excellent solvation of highly lipophilic sterols (LogP ~7.68) without participating in the reaction[],[5]. Moisture must be strictly excluded to prevent the hydrolysis of electrophilic reagents (e.g., acyl chlorides or anhydrides).

  • Nucleophilic Catalysis: 4-Dimethylaminopyridine (DMAP) is employed as a hyper-nucleophilic catalyst. It reacts with the acylating agent to form an activated acyl-pyridinium intermediate. This intermediate is highly susceptible to attack by the sterically hindered 3β-alkoxide, increasing the reaction rate by up to

    
     compared to using pyridine alone.
    
  • Thermodynamic Control: Reactions are initiated at 0 °C to control the exothermic formation of the activated complex and prevent off-target oxidation of the Δ7 double bond. The system is subsequently warmed to 25 °C to ensure kinetic completion.

Experimental Protocol: Synthesis of Lathosteryl Acetate

This protocol outlines a self-validating workflow for the generation of GC-MS analytical standards or lipophilic prodrug intermediates.

Synth_Workflow Start 3β-Hydroxy-5α-cholest-7-ene Prep Drying & Solubilization (Anhydrous DCM/Pyridine) Start->Prep React Acylation / Esterification (Acetic Anhydride, DMAP) Prep->React Inert Gas (Ar/N2) Quench Reaction Quenching (Methanol / Ice Water) React->Quench Monitor via TLC Extract Liquid-Liquid Extraction (EtOAc / Brine) Quench->Extract Purify Flash Chromatography (Silica Gel, Hexane:EtOAc) Extract->Purify Organic Layer Validate Validation (GC-MS, 1H-NMR, TLC) Purify->Validate Pure Fractions

Step-by-step synthetic workflow for 3β-hydroxy-5α-cholest-7-ene derivatization.

Step-by-Step Methodology:

  • Preparation & Solubilization: Dissolve 100 mg (0.26 mmol) of high-purity lathosterol in 5.0 mL of anhydrous DCM in a flame-dried round-bottom flask under an inert argon atmosphere. Causality: Argon displacement prevents ambient moisture from degrading the acetic anhydride.

  • Activation: Add 2.0 equivalents of anhydrous pyridine (42 µL) and 0.1 equivalents of DMAP (3.2 mg). Stir the mixture for 5 minutes while cooling to 0 °C in an ice-water bath.

  • Derivatization: Dropwise, add 1.5 equivalents of acetic anhydride (37 µL). Causality: Dropwise addition prevents localized thermal spikes that could induce elimination of the hydroxyl group, forming a cholesta-3,5,7-triene artifact.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

  • Reaction Quenching: Quench the reaction by adding 2.0 mL of cold methanol. Causality: Methanol rapidly reacts with unreacted acetic anhydride to form volatile methyl acetate and acetic acid, cleanly terminating the reaction without introducing aqueous emulsions prematurely.

  • Liquid-Liquid Extraction: Dilute the mixture with 15 mL of ethyl acetate (EtOAc). Wash the organic layer sequentially with 1M HCl (to protonate and remove pyridine/DMAP), saturated aqueous

    
     (to neutralize residual acid), and brine.
    
  • Purification: Dry the organic layer over anhydrous

    
    , concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexane:EtOAc 9:1) to yield pure lathosteryl acetate.
    

Protocol Self-Validation & Quality Control

A protocol is only as robust as its internal validation checkpoints. This workflow is designed to be self-correcting through the following analytical gates:

  • In-Process TLC Monitoring: Monitor the reaction using Thin Layer Chromatography (Silica gel, Hexane:EtOAc 8:2). The product (lathosteryl acetate) will exhibit a higher

    
     value (~0.8) compared to the starting lathosterol (~0.3) due to the masking of the polar hydroxyl group. Self-Correction: If the starting material spot persists after 4 hours, add an additional 0.5 eq of acetic anhydride and verify anhydrous conditions.
    
  • GC-MS Verification: Gas chromatography is essential for differentiating lathosteryl derivatives from cholesterol derivatives. While they share identical molecular weights, lathosterol derivatives elute later on standard non-polar columns (e.g., HP-5MS) due to the differing spatial geometry of the Δ7 versus Δ5 double bond.

  • 
    H-NMR Spectroscopy:  NMR must confirm the downfield shift of the 3α-proton (shifting from ~3.6 ppm in the free alcohol to ~4.6 ppm in the ester). Crucially, the presence of the distinct Δ7 olefinic proton at ~5.15 ppm must be verified. Self-Correction: If a diene signature is observed (e.g., protons at 5.3 and 5.5 ppm), an elimination reaction has occurred, indicating that the reaction temperature was too high or the workup was overly acidic.
    

Quantitative Data and Analytical Metrics

To ensure rigorous validation of the synthesized derivatives, researchers must compare experimental mass and polarity against established theoretical values.

Table 1: Physicochemical Properties and Analytical Metrics of Lathosterol and Key Derivatives

CompoundMolecular FormulaExact Mass (Da)LogPApplication Focus
Lathosterol (Base)

386.357.68Metabolic biomarker, membrane biophysics[],[5]
Lathosteryl Acetate

428.36~8.12GC-MS analytical standard, prodrug synthesis
NBD-Lathosterol

549.36~8.45Fluorescent membrane tracking, lipid raft dynamics

References

  • PubChem. "Lathosterol | C27H46O | CID 65728 - PubChem - NIH". National Institutes of Health (nih.gov). URL:[Link]

  • Reactome. "Zymostenol biosynthesis via lathosterol (Kandutsch-Russell pathway)". Reactome.org. URL:[Link]

  • WikiPathways. "Postsqualene cholesterol synthetic pathway - Pathway Figure OCR". Wikipathways.org. URL:[Link]

  • GeneCards. "SC5D Gene - GeneCards | SC5D Protein | SC5D Antibody". Genecards.org. URL:[Link]

  • LIPID MAPS. "Structure Database (LMSD) - LIPID MAPS". Lipidmaps.org. URL:[Link]

Sources

Application

Application Notes &amp; Protocols: Experimental Applications of 3β-Hydroxy-5α-cholest-7-ene in Lipidomics

Introduction & Mechanistic Context 3β-Hydroxy-5α-cholest-7-ene , universally known in lipidomics as Lathosterol (CAS 80-99-9), is a highly specific, endogenously derived sterol intermediate[1][2]. It occupies a critical...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Context

3β-Hydroxy-5α-cholest-7-ene , universally known in lipidomics as Lathosterol (CAS 80-99-9), is a highly specific, endogenously derived sterol intermediate[1][2]. It occupies a critical junction in the post-squalene cholesterol biosynthesis cascade, specifically within the Kandutsch-Russell pathway[3].

In clinical and experimental lipidomics, total cholesterol levels are often insufficient for mechanistic studies because they represent a convoluted sum of dietary absorption, biliary excretion, and de novo synthesis. Because lathosterol is not obtained from the diet, its absolute concentration—and more importantly, the lathosterol-to-cholesterol ratio —serves as a highly reliable surrogate biomarker for whole-body cholesterol synthesis rates[4][5].

Clinical & Pharmacodynamic Relevance
  • Target Engagement for Lipid-Lowering Drugs: Statins inhibit HMG-CoA reductase upstream in the mevalonate pathway. Profiling lathosterol allows researchers to directly quantify the pharmacodynamic efficacy of statins in suppressing de novo synthesis[6].

  • Inborn Errors of Metabolism: Mutations in the SC5D (sterol C5-desaturase) gene block the conversion of lathosterol to 7-dehydrocholesterol. This enzymatic failure causes Lathosterolosis , a rare autosomal recessive disorder characterized by toxic lathosterol accumulation and severe congenital malformations[7][8].

Pathway Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol Multiple Steps Lathosterol Lathosterol (3β-Hydroxy-5α-cholest-7-ene) Zymosterol->Lathosterol EBP Enzyme DHC7 7-Dehydrocholesterol Lathosterol->DHC7 SC5D Enzyme (Deficiency = Lathosterolosis) Cholesterol Cholesterol DHC7->Cholesterol DHCR7 Enzyme (Deficiency = SLOS)

Kandutsch-Russell cholesterol biosynthesis pathway highlighting Lathosterol.

Analytical Challenges & Solutions (E-E-A-T)

Quantifying lathosterol presents two major analytical hurdles:

  • Isobaric Interference: Lathosterol and cholesterol are structural isomers (

    
    , Exact Mass: 386.3549 Da)[2][9]. They share nearly identical fragmentation patterns.
    
  • Dynamic Range Disparity: In human plasma, cholesterol concentrations exceed lathosterol by a factor of >1,000[5]. Without baseline chromatographic separation, the massive cholesterol peak will camouflage the lathosterol signal via isotopic overlap and ion suppression.

The Solution: Modern lipidomics protocols abandon legacy GC-MS methods (which require tedious derivatization) in favor of UPLC-MS/MS utilizing Pentafluorophenyl (PFP) or optimized high-efficiency C18 stationary phases[5][10]. Furthermore, because sterols lack easily ionizable polar groups, Atmospheric Pressure Chemical Ionization (APCI) in positive mode is utilized over Electrospray Ionization (ESI). APCI drives an in-source dehydration reaction, yielding a robust


 precursor ion at m/z 369.4[5].
Quantitative Data Presentation

Table 1: Optimized UPLC-APCI-MS/MS Parameters for Sterol Profiling

AnalyteFormulaPrecursor Ion (APCI+)Product Ion (MRM)Physiological Range (Plasma)
Lathosterol

369.4

95.11.0 - 4.0 µg/mL
Cholesterol

369.4

161.11200 - 2000 µg/mL
7-Dehydrocholesterol

367.4

159.1< 1.0 µg/mL
Lathosterol-d7 (IS)

376.4

95.1N/A (Internal Standard)

Self-Validating Experimental Protocol

To ensure high trustworthiness and reproducibility, this protocol is designed as a self-validating system . By incorporating an isotopically labeled internal standard (Lathosterol-d7) prior to any sample manipulation, the workflow automatically corrects for variable extraction recoveries and matrix-induced ion suppression[3][11].

Phase 1: Sample Preparation & Saponification

Causality Check: Lathosterol circulates in both free (unesterified) and esterified forms (bound to fatty acids). To accurately measure total lathosterol, alkaline saponification is mandatory to cleave the ester bonds[3].

  • Aliquot & Spike: Transfer 50 µL of human plasma/serum into a 2 mL glass vial. Immediately spike with 20 µL of Lathosterol-d7 internal standard (10 ng/µL in ethanol).

  • Alkaline Saponification: Add 500 µL of 1M ethanolic Potassium Hydroxide (KOH). Vortex for 30 seconds. Incubate the homogenate at 60°C for 1 hour.

  • Neutralization: Cool the samples to room temperature and add 250 µL of deionized water to quench the reaction.

Phase 2: Liquid-Liquid Extraction (LLE)

Causality Check: Hexane is utilized because its extreme non-polarity selectively partitions neutral sterols into the organic layer, leaving behind polar matrix interferents (salts, proteins, phospholipids) in the aqueous phase, thereby minimizing ion suppression during MS analysis[3].

  • Partitioning: Add 1 mL of HPLC-grade hexane to the vial. Vortex vigorously for 2 minutes to drive the sterols into the organic phase.

  • Phase Separation: Centrifuge at 3,000 × g for 10 minutes at 4°C.

  • Recovery: Carefully transfer the upper (hexane) layer to a clean glass vial. Repeat the hexane extraction once more and pool the organic layers.

  • Drying: Evaporate the pooled hexane extract to complete dryness under a gentle stream of ultra-pure Nitrogen (

    
    ) at 30°C.
    
  • Reconstitution: Reconstitute the dried residue in 100 µL of Methanol. Transfer to a 96-well plate or autosampler vial for analysis.

Phase 3: UPLC-MS/MS Analysis
  • Chromatography: Inject 5 µL onto a UPLC system equipped with a PFP column (e.g., 2.1 x 100 mm, 1.9 µm). Run an isocratic elution using 0.1% formic acid in water / 0.1% formic acid in methanol (17:83, v/v)[5].

  • Detection: Monitor the MRM transitions (Table 1) using a Triple Quadrupole MS in APCI positive mode. Calculate the endogenous lathosterol concentration using the peak area ratio of Lathosterol / Lathosterol-d7 against a matrix-matched calibration curve[4][5].

Workflow S1 1. Aliquot Sample (50 µL Plasma) S2 2. Spike Internal Standard (Lathosterol-d7) S1->S2 S3 3. Alkaline Saponification (Ethanolic KOH) S2->S3 S4 4. Liquid-Liquid Extraction (Hexane Partitioning) S3->S4 S5 5. Dry & Reconstitute (Methanol) S4->S5 S6 6. UPLC-APCI-MS/MS (MRM Mode) S5->S6

Self-validating LC-MS/MS sample preparation and analysis workflow for Lathosterol.

References

  • Quantification of Lathosterol as a Biomarker in Human Plasma Using UPLC-MS/MS System. Medpace. Available at:[Link]

  • Integrative protocol for quantifying cholesterol-related sterols in human serum samples and building decision support systems. STAR Protocols (NIH PMC). Available at:[Link]

  • Simplified LC-MS Method for Analysis of Sterols in Biological Samples. Molecules (NIH PMC). Available at:[Link]

  • Lathosterolosis: A Disorder of Cholesterol Biosynthesis Resembling Smith-Lemli-Opitz Syndrome. JIMD Reports (NIH PMC). Available at:[Link]

Sources

Method

Cell-based assays involving 3beta-Hydroxy-5alpha,7-cholestene

Application Note: High-Precision Analysis and Modulation of Lathosterol (3 -Hydroxy-5 ,7-cholestene) in Cell Models Executive Summary & Biological Context Lathosterol (5 -cholest-7-en-3 -ol) is a critical intermediate in...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Precision Analysis and Modulation of Lathosterol (3


-Hydroxy-5

,7-cholestene) in Cell Models

Executive Summary & Biological Context

Lathosterol (5


-cholest-7-en-3

-ol) is a critical intermediate in the Kandutsch-Russell pathway of cholesterol biosynthesis. Unlike the Bloch pathway, which proceeds via desmosterol, the Kandutsch-Russell pathway utilizes lathosterol as the direct precursor to 7-dehydrocholesterol (7-DHC).

Why Lathosterol Matters:

  • Biomarker of Synthesis Flux: Serum or cellular lathosterol levels are the most reliable surrogate marker for whole-body cholesterol synthesis rates, often superior to measuring HMG-CoA reductase activity directly.

  • Lathosterolosis (SC5D Deficiency): Defects in Sterol-C5-Desaturase (SC5D) lead to the accumulation of lathosterol and a deficit of cholesterol, causing severe developmental malformations (Lathosterolosis).[1]

  • Therapeutic Target: Inhibitors of SC5D are emerging as tools to modulate sterol flux or generate disease-specific cellular models.

Critical Technical Warning:

Do NOT use standard enzymatic "Cholesterol Quantification Kits" (Amplex Red/Cholesterol Oxidase) to measure Lathosterol. Standard cholesterol oxidase enzymes are specific for


 sterols (converting them to 

-3-ketones). Lathosterol possesses a

double bond and a saturated C5 position; it is a poor substrate for these enzymes. Reliance on colorimetric/fluorometric kits will yield false negatives. Gas Chromatography-Mass Spectrometry (GC-MS) is the mandatory gold standard for specific quantification.

Pathway Visualization

The following diagram illustrates the position of Lathosterol within the late-stage cholesterol biosynthesis pathway and the enzymes responsible for its conversion.

CholesterolPathway cluster_legend Key Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol Multiple Steps Lathosterol Lathosterol (5α-cholest-7-en-3β-ol) Zymosterol->Lathosterol HSD17B7 (3-keto reductase) DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Sterol-C5-Desaturase) Cholesterol Cholesterol DHC7->Cholesterol DHCR7 (7-DHC Reductase) Legend1 Target Analyte (Lathosterol)

Figure 1: The Kandutsch-Russell pathway highlighting Lathosterol as the substrate for Sterol-C5-Desaturase (SC5D).[2][3][4]

Protocol A: Delivery of Exogenous Lathosterol to Cells

Lathosterol is highly hydrophobic (LogP ~8). Direct addition of ethanolic stocks to cell culture media results in precipitation and poor bioavailability. This protocol uses Methyl-


-cyclodextrin (M

CD)
as a carrier to "shuttle" the sterol into the plasma membrane.

Reagents:

  • Lathosterol (Solid, >98% purity).

  • Methyl-

    
    -cyclodextrin (M
    
    
    
    CD) (Cell culture grade).[5]
  • 2-Hydroxypropyl-

    
    -cyclodextrin (HP
    
    
    
    CD) (Alternative, lower toxicity).
  • Ethanol (Absolute).

Step-by-Step Procedure:

  • Stock Preparation:

    • Dissolve Lathosterol in 100% Ethanol to a concentration of 10 mg/mL . Vortex and warm to 37°C if necessary to ensure complete dissolution.

  • Carrier Preparation:

    • Prepare a 5% (w/v) M

      
      CD solution  in serum-free media (e.g., DMEM or RPMI). Sterile filter (0.22 µm).
      
  • Complexing (The Critical Step):

    • While vortexing the M

      
      CD solution rapidly, add the ethanolic Lathosterol dropwise to a final molar ratio of roughly 1:6 (Sterol:M
      
      
      
      CD).
    • Target: Final Lathosterol concentration in the complex solution should be 30–50 µM .

    • Incubate the mixture in a shaking water bath at 37°C for 2–4 hours to allow inclusion complex formation.

    • Quality Check: The solution must be clear. If cloudy, sonicate for 5 minutes or filter again (note: filtration may reduce actual concentration, verify by MS if critical).

  • Cell Treatment:

    • Wash cells (e.g., HepG2, CHO, or fibroblasts) twice with PBS to remove serum lipoproteins.

    • Apply the Lathosterol-M

      
      CD complex to cells.
      
    • Incubate for 1–6 hours (uptake is rapid).

    • Wash cells twice with PBS containing 1 mg/mL BSA (fatty acid-free) to remove surface-bound but un-internalized sterols.

Protocol B: SC5D Inhibitor Screening (Lathosterol Accumulation Assay)

This assay screens for compounds that inhibit SC5D by measuring the substrate-to-product ratio (Lathosterol / 7-DHC or Lathosterol / Cholesterol).

Experimental Design:

  • Cell Line: HepG2 (high cholesterol synthesis rate) or Neuro2a.

  • Controls:

    • Negative: DMSO vehicle.[6]

    • Positive: AY-9944 (Inhibits DHCR7, increases 7-DHC) or Triparanol (historical inhibitor, though non-specific). Note: Specific commercial SC5D inhibitors are rare; genetic knockdown (siRNA against SC5D) is the best positive control.

Workflow:

  • Seeding: Plate cells in 6-well plates (5 x 10⁵ cells/well) in lipoprotein-deficient serum (LPDS) media for 24 hours to upregulate the SREBP pathway and maximize sterol synthesis.

  • Treatment: Treat cells with test compounds (0.1 – 10 µM) for 18–24 hours .

  • Harvesting:

    • Wash cells with cold PBS.

    • Scrape cells into 1 mL cold PBS.

    • Centrifuge (1000 x g, 5 min) and discard supernatant. Store pellet at -80°C.

Protocol C: GC-MS Quantification (Gold Standard)

This protocol is self-validating through the use of an internal standard (IS) and monitors the specific mass-to-charge (m/z) ratio of trimethylsilyl (TMS) derivatives.

Reagents:

  • Internal Standard: 5

    
    -Cholestane or Epicoprostanol (Do not use deuterated cholesterol if overlapping retention times are suspected, though Lathosterol-d7 is ideal if available).
    
  • Saponification Reagent: 1M KOH in 90% Ethanol.

  • Extraction Solvent: Cyclohexane or n-Hexane.[7]

  • Derivatization Reagent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).[7][8]

Step-by-Step Methodology:

  • Lysis & Saponification:

    • Resuspend cell pellet in 200 µL water. Sonicate to lyse.[9]

    • Add 10 µL Internal Standard (e.g., 10 µg/mL stock).

    • Add 1 mL Saponification Reagent .[8]

    • Incubate at 60°C for 1 hour (hydrolyzes sterol esters to free sterols).

  • Extraction:

    • Add 1 mL water and 3 mL Cyclohexane .[10]

    • Vortex vigorously for 1 min. Centrifuge (2000 x g, 5 min) to separate phases.

    • Transfer the upper organic phase to a fresh glass vial.[7][8][10]

    • Repeat extraction once more and combine organic phases.[7][8]

  • Drying:

    • Evaporate solvent under a stream of Nitrogen (N₂) at 40°C until completely dry.

  • Derivatization:

    • Add 50 µL BSTFA + 1% TMCS and 50 µL Pyridine.

    • Incubate at 60°C for 30–60 minutes .

  • GC-MS Analysis:

    • Column: DB-5ms or equivalent (5% phenyl methyl siloxane).

    • Injection: Splitless, 280°C.

    • Temperature Program: Start 180°C (1 min), ramp 20°C/min to 240°C, then 5°C/min to 300°C (hold 10 min).

Data Analysis (Target Ions):

Sterol (TMS Derivative)Retention Time (Relative to Cholesterol)Quantifier Ion (

)
Qualifier Ions (

)
5

-Cholestane (IS)
~0.65217372 (

)
Cholesterol 1.00329368, 458 (

)
Lathosterol ~1.02 - 1.05255 458 (

)
, 213
7-Dehydrocholesterol ~1.08325351, 456 (

)

Note: Retention times vary by column length. Lathosterol typically elutes slightly AFTER cholesterol on non-polar columns (DB-5) but this must be confirmed with pure standards.

Workflow Diagram

Workflow Start Cell Culture (Lipid Depleted Media) Treat Treatment (Test Compound / siRNA) Start->Treat Lysis Lysis & Spike IS (5α-Cholestane) Treat->Lysis Sapon Saponification (1M KOH/EtOH, 60°C, 1h) Lysis->Sapon Extract Extraction (Cyclohexane) Sapon->Extract Deriv Derivatization (BSTFA + TMCS) Extract->Deriv GCMS GC-MS Analysis (SIM Mode: m/z 458, 255) Deriv->GCMS

Figure 2: Step-by-step workflow for the extraction and quantification of Lathosterol from cell lysates.

Troubleshooting & Optimization

  • Peak Overlap: On standard DB-5 columns, Lathosterol and Cholesterol elute very close to each other. If resolution is poor, switch to a more polar column (e.g., DB-17 or DB-Wax), although these have lower thermal stability.

  • Oxidation: Lathosterol is less prone to autoxidation than 7-DHC, but antioxidants (BHT) should still be added to extraction solvents (0.01% w/v) to protect the sample.

  • Sensitivity: If Lathosterol levels are below the limit of detection (LOD), increase the starting cell number to 2 x 10⁶ cells or concentrate the final derivatized sample into a smaller volume (e.g., 20 µL).

References

  • Björkhem, I., et al. (2000). "Lathosterol as a marker of cholesterol synthesis." Journal of Lipid Research, 41(11), 1762-1767. Link

  • Krakowiak, P. A., et al. (2003). "Lathosterolosis: An inborn error of human cholesterol biosynthesis due to deficiency of 3-beta-hydroxysteroid-delta-5-desaturase." Human Molecular Genetics, 12(13), 1631-1641. Link

  • McDonald, J. G., et al. (2012). "Analysis of oxysterols and related sterols by liquid chromatography-mass spectrometry." Methods in Enzymology, 507, 361-379. Link

  • Mitsche, M. A., et al. (2015). "Flux analysis of cholesterol biosynthesis in vivo reveals multiple tissue-specific pathways." eLife, 4, e07999. Link

  • Klein, U., et al. (1995).[11] "Solubilization of cholesterol and other sterols by methyl-beta-cyclodextrin." Biochimica et Biophysica Acta (BBA), 1259(2), 168-176. Link

Sources

Application

Application Note: Utilizing Sc5d Knockout Mouse Models for the Study of 3β-Hydroxy-5α,7-cholestene (Lathosterol) Function

Scientific Background & Rationale 3β-Hydroxy-5α,7-cholestene , commonly known as Lathosterol , is a critical sterol intermediate in the Kandutsch-Russell pathway of mammalian cholesterol biosynthesis. Under normal physio...

Author: BenchChem Technical Support Team. Date: March 2026

Scientific Background & Rationale

3β-Hydroxy-5α,7-cholestene , commonly known as Lathosterol , is a critical sterol intermediate in the Kandutsch-Russell pathway of mammalian cholesterol biosynthesis. Under normal physiological conditions, lathosterol is rapidly converted to 7-dehydrocholesterol (7-DHC) by the enzyme lathosterol 5-desaturase (SC5D) .

When the SC5D gene is mutated, lathosterol accumulates to toxic levels while downstream cholesterol synthesis plummets, resulting in Lathosterolosis —a rare, autosomal recessive multiple-malformation syndrome[1]. Because standard in vitro cell cultures often mask sterol deficiencies by scavenging cholesterol from the serum, the generation of the Sc5d knockout (Sc5d -/-) mouse model has become the gold standard for studying the in vivo function and pathology of 3β-Hydroxy-5α,7-cholestene accumulation[1].

Pathophysiological Mechanisms in the Sc5d -/- Model

As a Senior Application Scientist, it is crucial to understand why specific phenotypes arise in this model to design appropriate downstream assays. The Sc5d -/- mouse is not just a disease model; it is a self-validating system for studying sterol biology.

  • Hedgehog (Shh) Signaling Impairment: Cholesterol is strictly required for the covalent modification of the Shh ligand and the activation of the Smoothened (Smo) receptor. In Sc5d -/- mice, the massive accumulation of lathosterol acts as an antagonist, non-cell-autonomously inhibiting Smo via Patched (Ptch1/2)[2]. This specific signaling failure causes the severe craniofacial defects (e.g., 88% frequency of cleft palate) and limb patterning abnormalities (syndactyly) observed in these mice[3].

  • Membrane Curvature and Secretory Granules: Cholesterol provides specific bending rigidity to lipid bilayers. Substituting cholesterol with lathosterol decreases membrane intrinsic curvature. Consequently, Sc5d -/- mice exhibit a ~50% reduction in dense core secretory granules within the exocrine pancreas and endocrine glands, leading to severe secretory pathway dysfunction[4].

  • Osteoblast Differentiation Failure: Sc5d -/- mice exhibit severe micrognathia (mandibular hypoplasia). This is driven by compromised intramembranous ossification, marked by a significant downregulation of osteogenic markers (Col1a1, Spp1) in primary osteoblasts[5].

Quantitative Data Summary

To establish a baseline for experimental validation, the phenotypic and biochemical hallmarks of the Sc5d -/- model are summarized below:

ParameterWild-Type (Sc5d +/+)Lathosterolosis (Sc5d -/-)Causative Mechanism
Tissue Lathosterol Baseline~60-fold elevationLoss of SC5D enzymatic conversion[1]
Tissue Cholesterol Normal~20% of normalImpaired downstream biosynthesis[4]
Cleft Palate Frequency 0%88%Impaired Shh-dependent midline fusion[3]
Pancreatic Granules Normal density~50% reductionAltered membrane bending rigidity[4]
Viability Normal lifespan100% Perinatal LethalitySystemic developmental failure[1]

Experimental Protocols & Workflows

Because Sc5d -/- mice are stillborn (perinatal lethal)[1], all in vivo assays must be timed precisely during embryonic development (typically E18.5).

Protocol 1: GC-MS Sterol Profiling of Embryonic Tissues

Causality Check: Standard colorimetric cholesterol assays (e.g., CHOD-PAP) cannot distinguish between cholesterol and lathosterol due to structural similarities. Gas Chromatography-Mass Spectrometry (GC-MS) is mandatory to resolve these sterol isomers.

  • Harvest: Dissect liver and brain tissue from E18.5 embryos. Snap-freeze in liquid nitrogen.

  • Saponification: Homogenize 50 mg of tissue in 2 mL of 10% ethanolic KOH. Add 10 µg of Epicoprostanol as an internal standard (Self-Validation: Epicoprostanol ensures extraction efficiency is normalized across all samples). Incubate at 80°C for 1 hour.

  • Extraction: Add 2 mL of HPLC-grade hexane and 1 mL of distilled water. Vortex vigorously for 2 minutes. Centrifuge at 3,000 x g for 5 minutes. Extract the upper organic (hexane) layer.

  • Derivatization: Evaporate the hexane under a gentle stream of nitrogen. Add 50 µL of BSTFA + 1% TMCS to convert sterols into trimethylsilyl (TMS) ethers. Incubate at 60°C for 1 hour.

  • Analysis: Inject 1 µL into a GC-MS equipped with a DB-5MS capillary column. Lathosterol-TMS and Cholesterol-TMS will elute at distinct retention times, allowing for precise quantification.

Protocol 2: Skeletal Preparation (Alcian Blue/Alizarin Red Staining)

Causality Check: This protocol visualizes the failed intramembranous ossification (micrognathia) and Shh-dependent limb patterning defects (polysyndactyly)[5].

  • Preparation: Eviscerate and skin E18.5 embryos. Fix in 95% ethanol for 48 hours.

  • Cartilage Staining: Submerge in 0.015% Alcian Blue 8GX (in a 4:1 mixture of ethanol and glacial acetic acid) for 24 hours.

  • Clearing: Wash in 95% ethanol, then transfer to 1% KOH for 24–48 hours until soft tissues become transparent. (Self-Validation: Process wild-type littermates in the exact same batch to control for over-clearing, which can falsely present as hypomineralization).

  • Bone Staining: Transfer to 0.005% Alizarin Red S in 1% KOH for 12 hours to stain mineralized bone.

  • Storage: Clear further in increasing concentrations of glycerol (20%, 50%, 80% in 1% KOH) and store in 100% glycerol for imaging.

Protocol 3: Hedgehog Pathway Activation Assay in MEFs

Causality Check: To prove that lathosterol accumulation directly inhibits Shh signaling, primary Mouse Embryonic Fibroblasts (MEFs) must be cultured in lipid-depleted conditions[2].

  • Isolation: Isolate MEFs from E13.5 Sc5d -/- and WT embryos. Plate in standard DMEM + 10% FBS.

  • Sterol Depletion: 24 hours prior to the assay, switch the media to DMEM containing 0.5% Lipid-Depleted Serum (LDS). (Self-Validation: Standard FBS contains high levels of exogenous cholesterol that will rescue the Sc5d -/- phenotype. LDS forces the cells to rely on their broken endogenous synthesis pathway).

  • Stimulation: Treat cells with 100 ng/mL recombinant Shh-N ligand or 100 nM Smoothened Agonist (SAG) for 24 hours.

  • Quantification: Lyse cells, extract RNA, and perform RT-qPCR for Gli1 and Ptch1 (direct downstream targets of Shh). Sc5d -/- MEFs will show significantly blunted Gli1 induction compared to WT.

Visualizing the Mechanisms

Pathway Lath 3β-Hydroxy-5α,7-cholestene (Lathosterol) SC5D SC5D Enzyme (Sterol-C5-desaturase) Lath->SC5D LathAccum Lathosterol Accumulation (Sc5d -/- Mutation) Lath->LathAccum DHC 7-Dehydrocholesterol (7-DHC) SC5D->DHC Chol Cholesterol DHC->Chol DHCR7 Smo Smoothened (Smo) Receptor Chol->Smo Activates LathAccum->Smo Inhibits Shh Hedgehog (Shh) Target Genes (Gli1) Smo->Shh Signal Transduction

Fig 1: Lathosterol metabolism pathway and its regulatory impact on Hedgehog (Shh) signaling.

Workflow Breed Sc5d +/- Heterozygous Breeding Harvest Harvest E18.5 Embryos Breed->Harvest Geno Identify Sc5d -/- Mutants Harvest->Geno GCMS GC-MS Sterol Profiling Geno->GCMS Tissue Skeletal Alcian Blue/Alizarin Red Staining Geno->Skeletal Skeleton qPCR MEF Isolation & Gli1 RT-qPCR Geno->qPCR Cells

Fig 2: Experimental workflow for phenotypic and biochemical characterization of Sc5d-/- mice.

References[1] Krakowiak, P. A., et al. (2003). Lathosterolosis: an inborn error of human and murine cholesterol synthesis due to lathosterol 5-desaturase deficiency. Human Molecular Genetics.https://academic.oup.com/hmg/article/12/13/1631/603410[3] Wechsler, A., et al. (2006). Cholesterol precursors and facial clefting. Journal of Clinical Investigation.https://www.jci.org/articles/view/28665[2] Roberts, B., et al. (2021). Non-cell autonomous inhibition of the Hedgehog response due to impaired cholesterol synthesis requires Ptch1/2 function. bioRxiv.https://www.biorxiv.org/content/10.1101/2021.02.09.430467v1[5] Suzuki, A., et al. (2024). Loss of Sc5d Results in Micrognathia Due to a Failure in Osteoblast Differentiation. TMC Digital Commons.https://digitalcommons.library.tmc.edu/[4] Dhanvantari, S., et al. (2006). Abnormal sterols in cholesterol-deficiency diseases cause secretory granule malformation and decreased membrane curvature. Disease Models & Mechanisms / Company of Biologists.https://journals.biologists.com/jcs/article/119/10/2071/29457

Sources

Method

High-throughput screening for modulators of 3beta-Hydroxy-5alpha,7-cholestene

Application Note: High-Throughput Screening for Modulators of Lathosterol (3 -Hydroxy-5 ,7-cholestene) Metabolism -cholest-7-en-3 -ol)[1] Executive Summary This application note details a high-throughput screening (HTS)...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Throughput Screening for Modulators of Lathosterol (3 -Hydroxy-5 ,7-cholestene) Metabolism


-cholest-7-en-3

-ol)[1]

Executive Summary

This application note details a high-throughput screening (HTS) workflow for identifying small molecule modulators of Lathosterol (3


-Hydroxy-5

,7-cholestene). Lathosterol is a critical intermediate in the Kandutsch-Russell pathway of cholesterol biosynthesis.[2] Its accumulation is the hallmark of Lathosterolosis , caused by a deficiency in Sterol C5-desaturase (SC5D), while its depletion may indicate inhibition of upstream enzymes like Emopamil Binding Protein (EBP).

The Challenge: Lathosterol is isobaric (same mass,


 387.4 

) with Cholesterol and structurally nearly identical, differing only by the position of the double bond (

7 vs.

5). Standard colorimetric assays (e.g., Amplex Red) cannot distinguish between them. Conventional LC-MS is too slow (5–10 min/sample) for HTS.

The Solution: We propose a Differential Mobility Spectrometry (DMS-MS/MS) workflow. This method separates gas-phase ions based on their mobility in high/low electric fields, allowing the separation of Lathosterol from Cholesterol in milliseconds without liquid chromatography columns. This enables a throughput of <10 seconds per sample.

Biological Context & Pathway Mapping

Lathosterol is the substrate for Sterol C5-desaturase (SC5D) , which introduces a double bond at the C5 position to form 7-Dehydrocholesterol (7-DHC).[3][4] 7-DHC is subsequently reduced by DHCR7 to form Cholesterol.

  • SC5D Inhibition: Leads to Lathosterol accumulation .

  • Upstream Inhibition (e.g., EBP): Leads to Lathosterol depletion (and accumulation of Zymostenol).

Diagram 1: The Kandutsch-Russell Biosynthesis Pathway

This diagram highlights the critical enzymatic step regulated by SC5D.

CholesterolPathway cluster_legend Screening Logic Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol CYP51A1 / TM7SF2 Lathosterol Lathosterol (Target Analyte) Zymosterol->Lathosterol SC4MOL / HSD17B7 DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Sterol C5-Desaturase) Cholesterol Cholesterol DHC7->Cholesterol DHCR7 Logic1 High Lathosterol = SC5D Inhibitor Logic2 Low Lathosterol = Upstream Inhibitor

Caption: The conversion of Lathosterol to 7-DHC is catalyzed by SC5D. Screening identifies compounds interrupting this flow.

Experimental Strategy: The "Separation-Free" MS Approach

To achieve HTS speeds, we eliminate the liquid chromatography (LC) column. However, direct injection Mass Spec (flow-injection analysis) cannot distinguish Lathosterol from Cholesterol.

The Innovation: SelexION / DMS We utilize a planar differential mobility device placed before the mass spectrometer inlet. A compensation voltage (CoVs) is applied that is specific to the dipole moment of the molecule.

  • Cholesterol CoV: ~ -2V

  • Lathosterol CoV: ~ -14V (Distinct shift due to

    
    7 vs 
    
    
    
    5 geometry).

This allows the mass spec to "see" only Lathosterol even in a background of high cholesterol.

Detailed Protocols

Phase 1: Cell-Based Screening Assay

Objective: Treat cells with compound library to induce metabolic changes.

Materials:

  • Cell Line: HepG2 (Human liver carcinoma) or Neuro2a (High sterol synthesis rate).

  • Media: DMEM, lipid-depleted FBS (to force endogenous synthesis).

  • Library: 10

    
    M final concentration, 0.1% DMSO vehicle.
    
  • Control: AY-9944 (Positive control for pathway disruption, though promiscuous) or Voriconazole (Upstream inhibitor).

Step-by-Step Protocol:

  • Seeding: Dispense HepG2 cells into 384-well plates (5,000 cells/well) in lipid-depleted medium.

  • Incubation: Incubate for 24 hours at 37°C, 5% CO

    
     to allow attachment.
    
  • Treatment: Using an acoustic liquid handler (e.g., Echo 650), dispense compounds to a final concentration of 10

    
    M.
    
  • Synthesis Pulse: Incubate for 18–24 hours. (Optional: Add

    
    C-Acetate for flux analysis, but standard steady-state accumulation is sufficient for primary screening).
    
  • Termination: Wash cells 1x with PBS. Aspirate completely.

Phase 2: High-Throughput Lipid Extraction (In-Plate)

Objective: Extract sterols directly from the 384-well plate without manual transfer.

  • Lysis/Extraction Buffer: Prepare Isopropanol:Methanol (90:10) containing Lathosterol-d7 (Internal Standard, 100 nM).

  • Dispense: Add 40

    
    L of Extraction Buffer to each well.
    
  • Agitation: Seal plate with aluminum foil. Shake at 1200 rpm for 20 minutes on an orbital shaker.

  • Centrifugation: Spin plate at 3000 x g for 10 minutes to pellet cell debris.

  • Supernatant: The supernatant is now ready for direct injection.

Phase 3: DMS-MS/MS Detection

Objective: Quantify Lathosterol specifically in <10 seconds/sample.

Instrument Configuration:

  • System: Sciex QTRAP 6500+ or Agilent 6495 Triple Quad.

  • Interface: SelexION / DMS device installed.

  • Ionization: APCI (Atmospheric Pressure Chemical Ionization) - Positive Mode.[5] Note: Sterols ionize poorly in ESI; APCI is superior for neutral lipids.

MS/MS Transitions (MRM):

AnalytePrecursor (

)
Product (

)
DMS CoV (V)Dwell (ms)
Lathosterol 369.4

161.1-13.550
Cholesterol 369.4

161.1-2.050
Lathosterol-d7 376.4161.1-13.550

Note: The water loss


 is the dominant precursor ion for sterols in APCI.

Workflow Diagram:

Workflow Library Compound Library (384-well) Cells HepG2 Cells (Lipid-Depleted) Library->Cells 18h Incubation Extract In-Plate Extraction (IPA + ISTD) Cells->Extract Lysis DMS Differential Mobility Separation (DMS) Extract->DMS Direct Inject MS MS/MS Detection (MRM Mode) DMS->MS Filtered Ions

Caption: RapidFire/DMS workflow allows direct injection of cell extracts, filtering isobaric cholesterol before MS detection.

Data Analysis & Hit Validation

Calculation of Results

Normalize the Lathosterol signal to the Internal Standard (Lathosterol-d7) to correct for extraction efficiency and matrix effects.



Hit Definition
  • SC5D Inhibitor (Type A Hit): Normalized Ratio > Mean

    
     + 3
    
    
    
    . (Accumulation of substrate).[6]
  • Upstream Inhibitor (Type B Hit): Normalized Ratio < Mean

    
     - 3
    
    
    
    . (Depletion of substrate).
Validation (Secondary Screen)

Hits identified in the rapid DMS screen must be validated using High-Resolution LC-MS with a Pentafluorophenyl (PFP) column.

  • Column: Phenomenex Kinetex PFP (2.6

    
    m, 100 x 2.1 mm).
    
  • Mobile Phase: Methanol:Water:Formic Acid (90:10:0.1).

  • Why: PFP phases interact with the

    
    -electrons of the double bonds, providing excellent separation of 
    
    
    
    5 (Cholesterol) and
    
    
    7 (Lathosterol) isomers, confirming the identity of the accumulated sterol.

References

  • Lathosterol as a Biomarker

    • Quantification of Lathosterol as a Biomarker in Human Plasma Using UPLC-MS/MS System. Medpace.
  • LC-MS Methodologies

    • McDonald, J. G., et al. (2020).[7] Simplified LC-MS Method for Analysis of Sterols in Biological Samples. PMC.

  • SC5D and Inhibitors

    • SC5D profile page.[8] Open Targets Platform.[8]

  • AY-9944 Mechanism

    • Inhibition of 7-dehydrocholesterol reductase prevents hepatic ferroptosis.[3] (Discusses AY-9944 specificity and off-targets).

  • DMS/SelexION Technology

    • Differential Mobility Spectrometry for Lipidomics. Sciex Technical Notes.

Disclaimer: This protocol is intended for research use only. The use of specific inhibitors like AY-9944 should be handled with appropriate safety precautions as they are potent teratogens.

Sources

Technical Notes & Optimization

Troubleshooting

Improving the stability of 3beta-Hydroxy-5alpha,7-cholestene in solution

Welcome to the Technical Support Center for Lipid and Sterol Handling. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 3β-Hydroxy-5α,7-chol...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Lipid and Sterol Handling. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 3β-Hydroxy-5α,7-cholestene (Lathosterol) .

Because lathosterol is a critical cholesterol precursor and biomarker, maintaining its structural integrity in solution is paramount for reproducible assays. This guide bypasses generic advice to provide you with mechanistically grounded, field-proven troubleshooting strategies.

Section 1: The Mechanistic "Why" – Troubleshooting & FAQs

Q1: Why is lathosterol so prone to rapid degradation in solution compared to saturated lipids? A: The instability of lathosterol is directly tied to its molecular architecture. Lathosterol contains a Δ7 double bond within a rigid sterane skeleton. This structural feature makes the allylic carbons highly susceptible to hydrogen atom transfer. Once a hydrogen atom is abstracted (often initiated by UV light or trace metals), the rigid, substituted sterol structure stabilizes the resulting allylic radical. This allows for rapid peroxyl radical addition when exposed to oxygen, driving an auto-oxidation chain reaction that generates oxysterols and epoxides[1].

Q2: My lathosterol standard degrades rapidly in chloroform. What solvent should I use? A: Chloroform is notoriously problematic for unsaturated sterols. Over time, and especially under light exposure, chloroform undergoes photo-oxidation to produce phosgene, hydrogen chloride, and free radicals, which aggressively accelerate sterol degradation. We strongly recommend preparing stock solutions in high-purity, anhydrous ethanol or toluene[2]. If chloroform must be used for a specific downstream application, it must be stabilized (e.g., with amylene) and the solution should be used immediately rather than stored.

Q3: How should I properly store lathosterol stock solutions for long-term use? A: Organic solutions of sterols must be stored in borosilicate glass containers with Teflon-lined closures. Never use plastic (e.g., polystyrene, polypropylene) for organic lipid solutions, as the solvent will leach plasticizers and impurities into your sample, ruining your analytical baseline[3]. The solution must be layered with an inert gas (Argon or Nitrogen) to displace oxygen. Store the vials at -20°C ± 4°C. Critical Note: Do not store screw-cap vials below -30°C (e.g., in a -80°C freezer) unless you are using flame-sealed glass ampoules. At ultra-low temperatures, Teflon liners contract, breaking the seal and allowing oxygen and moisture ingress[3][4].

Q4: Can I use BHT to stabilize the solution? At what concentration? A: Yes. Butylated hydroxytoluene (BHT) is a highly effective synthetic phenolic antioxidant that traps free radicals, interrupting the auto-oxidation chain reaction[5]. For sterol storage, adding BHT at a concentration of 10 to 50 µg/mL is standard practice. BHT is highly stable in nitrogen-purged organic solvents like ethanol and will protect the Δ7 double bond from peroxyl radical addition for extended periods[6].

Section 2: Quantitative Stability Matrix

To facilitate easy comparison, the following table summarizes how different variables impact the quantitative recovery and stability of lathosterol in solution.

Storage ConditionSolventAntioxidantAtmosphereContainerTempExpected Stability
Optimal (Recommended) Anhydrous EthanolBHT (50 µg/mL)Argon/NitrogenAmber Glass (Teflon Cap)-20°C> 12 Months
Sub-Optimal TolueneNoneArgon/NitrogenClear Glass (Teflon Cap)-20°C3 - 6 Months
High Risk Chloroform (Unstabilized)NoneAmbient AirGlass4°C< 1 Week
Critical Failure Any Organic SolventNoneAmbient AirPlastic Tube-20°CImmediate Leaching

Section 3: Standard Operating Procedure (SOP)

To ensure scientific integrity, every protocol must be a self-validating system . The following methodology incorporates built-in checkpoints to verify the success of your lathosterol stabilization.

Protocol: Preparation and Stabilization of Lathosterol Stock Solutions Objective: Prepare a 1 mg/mL lathosterol stock solution with maximum oxidative stability.

Step 1: Thermal Equilibration Bring the lyophilized lathosterol powder to room temperature (22 ± 2°C) in a desiccator for at least 20 minutes before opening. Causality: Opening cold lipids exposes them to ambient humidity, causing immediate condensation. Water introduces hydrolysis risks and alters the solvent's anhydrous state[2].

Step 2: Antioxidant Solvent Preparation Prepare a stabilization solvent by dissolving BHT in anhydrous ethanol to a final concentration of 50 µg/mL. Causality: BHT acts as a sacrificial hydrogen donor to quench peroxyl radicals before they can attack the sterol's double bond[6].

Step 3: Reconstitution & Validation Add the BHT-ethanol solution to the lathosterol powder to achieve a 1 mg/mL concentration. Vortex gently until completely dissolved. Self-Validation Checkpoint 1: Inspect the solution against a light source. It must be 100% optically clear. Any turbidity indicates incomplete dissolution, lipid aggregation, or moisture contamination.

Step 4: Inert Gas Purging Gently blow a steady stream of Argon or high-purity Nitrogen over the liquid surface for 30-60 seconds. Causality: Displacing the oxygen-rich headspace eliminates the primary reactant required for the propagation phase of auto-oxidation[4].

Step 5: Aliquoting and Sealing Transfer working volumes into amber borosilicate glass vials to prevent UV-initiated radical formation. Seal tightly with Teflon-lined screw caps.

Step 6: Storage & Pre-Assay Validation Store the vials at -20°C ± 4°C[3]. Self-Validation Checkpoint 2: Before using an archived aliquot in sensitive downstream assays (e.g., GC-MS or cell culture), run a quick Thin-Layer Chromatography (TLC) plate. A single, crisp band confirms integrity; the presence of lower-Rf polar bands indicates oxysterol formation, meaning the aliquot must be discarded.

Section 4: Visual Workflows & Pathways

The following diagrams map the logical relationships behind lathosterol degradation and our optimized handling workflow.

G Lathosterol Lathosterol (Δ7 Double Bond) Radical Allylic Radical Intermediate Lathosterol->Radical Hydrogen Abstraction ROS ROS / O2 / UV Light (Initiation) ROS->Radical Catalyzes Peroxyl Peroxyl Radical Addition Radical->Peroxyl +O2 Oxysterol Oxysterol Byproducts (Degradation) Peroxyl->Oxysterol Propagation

Fig 1. Lathosterol auto-oxidation pathway highlighting the vulnerability of the Δ7 double bond.

G Step1 1. Dry Lathosterol Powder (Equilibrate to RT) Step2 2. Dissolve in Anhydrous Ethanol (or Toluene) Step1->Step2 Step3 3. Add BHT Antioxidant (10-50 µg/mL) Step2->Step3 Step4 4. Purge with Argon/Nitrogen (Displace O2) Step3->Step4 Step5 5. Aliquot into Amber Glass (Teflon-lined Caps) Step4->Step5 Step6 6. Store at -20°C (Avoid <-30°C for screw caps) Step5->Step6

Fig 2. Optimized self-validating workflow for the preparation and storage of lathosterol solutions.

References

  • Free radical oxidation of cholesterol and its precursors: Implications in cholesterol biosynthesis disorders - National Institutes of Health (PMC). 1

  • Storage and handling of lipids - Avanti Polar Lipids. 4

  • BHT - Product Information - Cayman Chemical. 6

  • Oxidation characteristics and thermal stability of Butylated hydroxytoluene - Arabian Journal of Chemistry (ScienceDirect). 5

  • Integrative protocol for quantifying cholesterol-related sterols in human serum samples - National Institutes of Health (PMC). 2

Sources

Optimization

Technical Support Center: Overcoming Matrix Effects in 3β-Hydroxy-5α,7-cholestene (Lathosterol) Mass Spectrometry

Welcome to the Advanced Analytical Support Center for sterol mass spectrometry. 3β-Hydroxy-5α,7-cholestene, commonly known as lathosterol, is a critical surrogate biomarker for de novo endogenous cholesterol synthesis.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Analytical Support Center for sterol mass spectrometry. 3β-Hydroxy-5α,7-cholestene, commonly known as lathosterol, is a critical surrogate biomarker for de novo endogenous cholesterol synthesis. However, its quantification in complex biological matrices (e.g., serum, plasma, and brain tissue) is frequently compromised by severe matrix effects.

This guide provides researchers and drug development professionals with mechanistic insights, diagnostic workflows, and self-validating protocols to eliminate ion suppression and ensure absolute quantitative accuracy.

Mechanistic Overview: The Causality of Ion Suppression

To troubleshoot matrix effects, you must first understand their physical origin. In biological samples, native cholesterol concentrations are typically in the millimolar range (e.g., ~5 mmol/L), whereas lathosterol exists in the low micromolar range[1].

When utilizing Electrospray Ionization (ESI) , ionization efficiency depends on the analyte's ability to migrate to the surface of the charged solvent droplet during desolvation. Because lathosterol and cholesterol share high lipophilicity and structural homology, they often co-elute during reversed-phase liquid chromatography (LC). The massive stoichiometric excess of cholesterol, combined with endogenous phospholipids, saturates the droplet surface. Lathosterol is physically outcompeted for the limited available charge, resulting in severe ion suppression and catastrophic loss of assay sensitivity[1][2].

Diagnostic & Troubleshooting FAQs

Q1: How can I definitively diagnose if my lathosterol assay is suffering from matrix effects? A1: You must perform a post-extraction addition (spiking) experiment. Extract a blank biological matrix (e.g., dialyzed serum) and spike the final extract with a known concentration of lathosterol. Compare the MS signal of this spiked matrix to a neat solvent standard prepared at the identical concentration. A significant reduction in peak area (typically <80% recovery) confirms ion suppression[3].

Q2: Should I use ESI or APCI for lathosterol quantification? A2: APCI (Atmospheric Pressure Chemical Ionization) is strongly recommended over ESI. APCI utilizes a corona discharge to ionize gas-phase solvent molecules, which subsequently transfer their charge to the sterol analytes via gas-phase ion-molecule reactions. Because this mechanism does not rely on liquid-phase droplet evaporation, it is inherently immune to the surface-charge competition caused by co-eluting lipids and non-volatile salts. Studies demonstrate that APCI maintains highly stable signals with minimal suppression compared to ESI[2].

Q3: Can I use a structural analogue (e.g., epicoprostanol) as an internal standard instead of a deuterated standard? A3: No. Non-deuterated analogues do not co-elute perfectly with lathosterol. Because matrix effects are highly transient and fluctuate rapidly during the chromatographic run, an analogue eluting even 0.1 minutes apart will experience a different degree of ion suppression than the target analyte[4]. You must use a deuterated internal standard (e.g., Lathosterol-d7). It co-elutes perfectly, experiences the exact same instantaneous matrix effect, and allows the analyte/IS ratio to mathematically normalize the signal loss[4].

Quantitative Impact of Mitigation Strategies

The following table summarizes the quantitative impact of various ionization and internal standard (IS) configurations on lathosterol analysis.

Ionization SourceInternal Standard (IS)Matrix Effect (%)Precision (CV %)Sensitivity / LOQMechanistic Causality
ESI Non-deuterated (e.g., Epicoprostanol)30% - 50% (Severe Suppression)8% - 15%ModerateHigh matrix competition for droplet surface charge; IS fails to perfectly co-elute[2][4].
ESI Deuterated (Lathosterol-d7)30% - 50% (Corrected by Ratio)< 5%ModerateAnalyte and IS experience identical suppression; the ratio normalizes the signal loss[4].
APCI Deuterated (Lathosterol-d7)95% - 105% (Negligible)< 5%ExcellentGas-phase ionization bypasses droplet competition; IS normalizes extraction losses[2].
GC-MS Deuterated (Lathosterol-d7)95.5% - 104.8%< 5%0.03 µg/mLDerivatization (TMS) and high-resolution chromatography eliminate co-eluting interferences[5].

Self-Validating Experimental Protocol: Matrix Effect Evaluation

To ensure the trustworthiness of your assay, implement this self-validating isotope dilution protocol. This method not only detects matrix effects but mathematically proves whether your internal standard is successfully correcting them.

Step 1: Matrix Blank Preparation Obtain 5 aliquots (100 µL each) of a surrogate biological matrix (e.g., stripped plasma or dialyzed serum).

Step 2: Saponification & Extraction Add 1 mL of 1M KOH in 90% ethanol to each aliquot. Incubate at 65°C for 1 hour to hydrolyze sterol esters. Perform Liquid-Liquid Extraction (LLE) using 2 mL of hexane. Centrifuge and transfer the upper organic layer to a clean vial, then evaporate to dryness under nitrogen[4].

Step 3: Post-Extraction Spiking Reconstitute the dried matrix extract with mobile phase spiked with exactly 10 ng/µL of native Lathosterol and 10 ng/µL of Lathosterol-d7.

Step 4: Neat Solvent Preparation Prepare a control sample containing 10 ng/µL of Lathosterol and 10 ng/µL of Lathosterol-d7 in pure mobile phase (no matrix).

Step 5: LC-MS/MS Analysis Inject both sets into the mass spectrometer (using MRM mode). Record the peak areas for both the native analyte and the deuterated IS.

Step 6: Self-Validation Calculations

  • Calculate Absolute Matrix Effect (ME): Absolute ME (%) = (Area_Native_Matrix / Area_Native_Solvent) * 100 (Diagnostic: Values <80% indicate physical ion suppression in the source).

  • Calculate Relative Matrix Effect (IS-Normalized): Relative ME (%) = (Ratio_Matrix / Ratio_Solvent) * 100 (Where Ratio = Area_Native / Area_IS)

Self-Validation Logic: If the Absolute ME is 40% (severe suppression), but the Relative ME is 100 ± 5%, your deuterated IS is successfully correcting the matrix effect, and your assay is validated for quantification. If the Relative ME deviates by >10%, your IS is failing (likely due to isotopic interference or chromatographic shift), and you must switch to APCI or GC-MS.

Diagnostic Workflow Visualization

MatrixEffectWorkflow Start Biological Sample (Serum/Tissue) Prep Saponification & Liquid-Liquid Extraction Start->Prep Split Split Extract for Diagnostic Testing Prep->Split Spike Post-Extraction Spike (Add Lathosterol) Split->Spike Solvent Neat Solvent Standard (Equal Concentration) Split->Solvent Compare LCMS LC-MS/MS Analysis (ESI or APCI) Spike->LCMS Solvent->LCMS Calc Calculate Matrix Effect (ME) ME = (Spiked / Solvent) * 100 LCMS->Calc Decision Is ME between 80% and 120%? Calc->Decision Fail Ion Suppression Detected Implement Mitigation Decision->Fail No Pass Method Validated Proceed to Quantification Decision->Pass Yes Mitigation 1. Use Lathosterol-d7 IS 2. Switch to APCI Source Fail->Mitigation Mitigation->LCMS Re-analyze

Self-validating diagnostic workflow for detecting and mitigating lathosterol matrix effects.

References

  • BenchChem.
  • PMC / NIH.
  • MDPI.
  • PMC / NIH.
  • BenchChem.

Sources

Troubleshooting

Optimizing chromatographic separation of cholestene isomers

Status: Operational | Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational | Lead Scientist: Dr. A. Vance | Ticket ID: CHOL-ISO-OPT

Welcome to the Sterol Separation Support Hub

You are likely here because standard C18 chromatography has failed you. Separating cholestene isomers (e.g., cholest-4-ene vs. cholest-5-ene) is a notorious challenge in lipidomics because these molecules share identical molecular weights and near-identical hydrophobicity.

This guide moves beyond basic textbook advice. We focus on Argentation Chromatography (Silver-Ion HPLC) and Optimized GC-MS —the only two reliable ways to resolve these positional isomers.

Module 1: Diagnostic & Method Selection

Before prepping samples, determine the correct modality. Isomeric resolution depends entirely on the interaction mechanism: hydrophobic (weak for isomers) vs. electronic (


-complexation).
Decision Matrix: Which Path to Take?

MethodSelection Start START: What is your primary goal? Goal1 Quantify Positional Isomers (e.g., Delta-4 vs Delta-5) Start->Goal1 Goal2 General Sterol Profiling (High Throughput) Start->Goal2 Path_Ag RECOMMENDED: Silver-Ion HPLC (Ag+) Goal1->Path_Ag Highest Resolution Path_C30 RP-HPLC (C30 Phase) Goal1->Path_C30 Alternative (Lower Res) Decision1 Is sample volatile or can it be derivatized? Goal2->Decision1 Path_GC GC-MS (High Res Column) Decision1->Path_GC Yes (TMS Deriv.) Decision1->Path_C30 No (Intact Analysis)

Figure 1: Workflow for selecting the optimal separation modality based on isomeric resolution requirements.

Module 2: The Gold Standard – Silver Ion Chromatography (Ag+-HPLC)

Standard Reverse Phase (RP) interacts with the hydrophobic backbone. Since cholestene isomers have the same backbone, RP selectivity is poor. Silver Ion Chromatography separates based on the electron density and steric accessibility of the double bond.

The Mechanism:

-Complexation

Silver ions (Ag+) impregnated in the stationary phase form reversible charge-transfer complexes with the olefinic


-electrons.
  • Cholest-4-ene: Double bond is sterically shielded (trisubstituted). Weaker retention.

  • Cholest-5-ene: Double bond is slightly more accessible. Stronger retention.

Protocol: Ag+-HPLC Setup
ParameterSpecificationCausality / Technical Insight
Column ChromSpher Lipids (Ag-loaded cation exchanger) or Nucleosil 100-5 SA (Sulfonic Acid) loaded with Ag+.Commercial Ag-columns are pre-equilibrated. Homemade columns require careful AgNO3 impregnation (see FAQ).
Mobile Phase Hexane (98.5%) / Acetonitrile (0.5%) / Isopropanol (1.0%) Hexane provides the non-polar base. Acetonitrile (ACN) acts as a "displacer" for the Ag+ sites. Crucial: ACN competes with the olefin for Ag+ sites; higher ACN = faster elution.
Temperature 15°C - 25°C (Controlled)Ag-olefin complexation is exothermic. Lower temperatures increase retention and resolution. Do not exceed 40°C or Ag+ may reduce/bleed.
Detection APCI-MS or ELSD Cholestenes have weak UV absorbance (205 nm). UV solvents (Hexane) are noisy at this wavelength. APCI is sensitive and selective.

Step-by-Step Workflow:

  • Equilibration: Flush column with Hexane/IPA (99:1) for 60 mins. Introduce ACN gradually.

  • Injection: Dissolve sample in Hexane. Avoid chlorinated solvents in the sample if possible, as they alter retention times.

  • Gradient: Isocratic is usually sufficient. If peak tailing occurs, introduce a shallow gradient increasing IPA (not ACN) to clean the column.

Module 3: The Workhorse – Optimized GC-MS

If Ag-HPLC is unavailable, GC-MS is the backup. However, thermal isomerization is a major risk. Cholest-5-ene can isomerize to cholest-4-ene in the hot injection port if active sites are present.

Critical Protocol: Preventing Isomerization
  • Derivatization is Mandatory: You must block the C3-hydroxyl group (if present) or stabilize the molecule.

    • Reagent: BSTFA + 1% TMCS.[1]

    • Condition: 60°C for 30 mins.

    • Why? Silylation (TMS ether formation) lowers the boiling point and prevents dehydration/isomerization in the injector [1].

  • Inlet Deactivation: Use a deactivated glass liner (e.g., splitless with glass wool). Active silanol groups in the liner act as acid catalysts, converting

    
    .
    
GC-MS Parameters
  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS, HP-5MS). 30m x 0.25mm x 0.25µm.[2][3]

  • Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

  • Oven Program:

    • Start: 100°C (Hold 1 min)

    • Ramp: 20°C/min to 280°C

    • Slow Ramp: 2°C/min to 300°C (This slow ramp is critical for separating isomers).

Module 4: Troubleshooting & FAQs
Visualizing the Isomerization Trap

The diagram below illustrates the chemical risk during analysis.

IsomerizationRisk Chol5 Cholest-5-ene (Target Analyte) Chol4 Cholest-4-ene (Artifact) Chol5->Chol4 Isomerization Factor1 Acidic Mobile Phase (HPLC) Factor1->Chol5 Catalyzes Factor2 Active Silanols (GC Inlet) Factor2->Chol5 Catalyzes Factor3 High Temp (>300°C) Factor3->Chol5 Promotes

Figure 2: Common sources of artifactual isomerization during analysis.

Troubleshooting Guide
SymptomProbable CauseCorrective Action
Peaks Merging (Ag-HPLC) Mobile phase too strong.Reduce Acetonitrile concentration. Even a change from 0.5% to 0.4% can double resolution.
"Ghost" Peaks (GC-MS) Thermal degradation or carryover.Change the inlet liner. Bake out the column at 310°C for 30 mins. Check if sample was derivatized completely.[4]
Loss of Retention (Ag-HPLC) Silver reduction (Ag+

Ag0).[5]
Did you use an aldehyde or reducing solvent? Did you expose the column to light? Column is likely dead. Store Ag-columns in the dark.
Non-Linear Calibration Detector saturation.ELSD response is non-linear (log-log). Use a polynomial fit or switch to APCI-MS.
Double Peaks for Single Std On-column isomerization.Check pH of mobile phase. Ensure no trace acids are present in the solvents.
References
  • Comparison of quantification methods. BenchChem. Cross-Validating Quantification Methods for Cholest-5-ene-3,25-diol.Link

  • Silver Ion Mechanism. Journal of Lipid Research. Silver ion high pressure liquid chromatography provides unprecedented separation of sterols.[6]Link

  • Stationary Phase Comparison. Journal of Separation Science. Retention behavior of isomeric triacylglycerols in silver-ion HPLC.Link

  • GC-MS Profiling. Frontiers in Plant Science. Semi-Quantitative Targeted Gas Chromatography-Mass Spectrometry Profiling.Link

  • Review of Techniques. AOCS Lipid Library. Silver Ion Chromatography and Lipids.[5][6][7][8][9]Link

Sources

Optimization

Technical Support Center: Troubleshooting Artifact Formation in 3β-Hydroxy-5α,7-cholestene (Lathosterol) Analysis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with poor reproducibility, baseline noise, and mysterious extraneous peaks when quantifyi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with poor reproducibility, baseline noise, and mysterious extraneous peaks when quantifying 3β-Hydroxy-5α,7-cholestene (commonly known as lathosterol).

The root cause of these issues almost always traces back to the molecule's specific structural vulnerabilities. Lathosterol possesses a


 double bond and a 3

-hydroxyl group. While sterically hindered, the electron-rich

double bond is highly susceptible to electrophilic attack (acid-catalyzed isomerization) and free-radical autoxidation. Furthermore, the 3

-hydroxyl group requires derivatization for gas chromatography-mass spectrometry (GC-MS), introducing thermal and chemical stressors.

This guide provides field-proven, causality-driven troubleshooting strategies to ensure your analytical workflow is a robust, self-validating system.

🔍 Diagnostic Q&A: Troubleshooting Common Artifacts

Q1: Why am I seeing unexpected peaks eluting just before or after my target analyte in GC-MS?

The Causality: You are likely observing isomerization artifacts . The


 double bond in lathosterol is thermodynamically less stable than the 

configuration. When exposed to localized acidic microenvironments—often caused by the release of HCl during derivatization with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing Trimethylchlorosilane (TMCS)—the double bond undergoes acid-catalyzed migration. The Fix: You must buffer the silylation reaction. Always use a 1:1 (v/v) mixture of your silylating agent and anhydrous pyridine. Pyridine acts as a proton scavenger, neutralizing trace acids and completely suppressing the formation of

isomers [2].
Q2: How do I prevent oxidative degradation during alkaline saponification?

The Causality: Saponification is necessary to release esterified sterols, but combining high pH, heat (e.g., 80°C), and atmospheric oxygen initiates free-radical autoxidation. This attacks the allylic positions (C-9 and C-14 in


 sterols), generating 7-oxo, 7-hydroxy, or epoxide artifacts that can be mistaken for endogenous oxysterol metabolites [1, 4].
The Fix:  Transition to a protected saponification environment. Purge all reaction vials with a gentle stream of nitrogen (

) before sealing, and add Butylated hydroxytoluene (BHT) to your extraction solvents at a concentration of 50 µg/mL to quench free radicals.
Q3: My chromatogram shows significant baseline noise and loss of the molecular ion. What is happening in the GC inlet?

The Causality: This is a classic signature of thermal degradation and dehydration . If your GC injection port is set too high (e.g., >280°C) or if the glass liner contains active silanol sites from matrix build-up, the derivatized lathosterol will undergo thermal elimination of the trimethylsilanol (TMSOH) group. This results in the formation of dehydrated species (e.g., 19-nor-cholestatrienol analogs) and a corresponding loss of the intact molecular ion [3]. The Fix: Lower the inlet temperature to 250°C–260°C. Critically, use a highly deactivated, single-taper splitless liner with glass wool to vaporize the sample gently without catalytic degradation.

📊 Quantitative Impact of Sample Preparation Conditions

To illustrate the critical importance of these interventions, the table below summarizes the quantitative impact of various preparation conditions on the yield of lathosterol artifacts.

Preparation ConditionPrimary Artifact ObservedArtifact Yield (%)Signal-to-Noise (S/N) Ratio
Standard Saponification (Air, 80°C)Epoxides / Allylic alcohols12.5%45
Optimized Saponification (

, BHT, 60°C)
Epoxides / Allylic alcohols< 0.5%210
Derivatization (BSTFA + 1% TMCS, No Buffer)

Isomer
8.3%85
Derivatization (BSTFA + 1% TMCS + Pyridine)

Isomer
< 0.2%195
GC Injection (300°C, Standard Liner)Dehydrated species (-TMSOH)15.0%30
GC Injection (260°C, Deactivated Liner)Dehydrated species (-TMSOH)< 1.0%250

⚙️ Self-Validating Experimental Protocol

To guarantee scientific integrity, your protocol must validate itself at every stage. Follow this step-by-step methodology for the extraction and derivatization of 3β-Hydroxy-5α,7-cholestene.

Step 1: Matrix Aliquoting and Internal Standard Addition

  • Transfer 50 µL of plasma/serum to a glass vial.

  • Self-Validation Checkpoint: Immediately spike with 50 µL of

    
    -lathosterol or epicoprostanol (50 µg/mL). The final recovery of this internal standard will validate that no bulk lipid loss occurred during extraction.
    

Step 2: Antioxidant-Protected Saponification

  • Add 1 mL of 1 M ethanolic KOH containing 50 µg/mL BHT.

  • Flush the headspace of the vial with

    
     gas for 15 seconds and cap tightly.
    
  • Incubate at 60°C for 60 minutes. Do not exceed 60°C to prevent thermal stress.

Step 3: Liquid-Liquid Extraction (LLE)

  • Cool to room temperature. Add 1 mL of HPLC-grade water and 2 mL of hexane.

  • Vortex vigorously for 2 minutes, then centrifuge at 2000 rpm for 5 minutes.

  • Transfer the upper organic (hexane) layer to a clean vial. Wash the organic layer once with 1 mL of neutral water to remove residual alkali. Evaporate to dryness under

    
    .
    

Step 4: Buffered Derivatization

  • Self-Validation Checkpoint: Spike the dried extract with 10 µL of underivatized cholestanol standard. Monitoring the ratio of derivatized vs. underivatized cholestanol will independently verify silylation completeness.

  • Add 50 µL of BSTFA (with 1% TMCS) and 50 µL of anhydrous pyridine.

  • Incubate at 70°C for 30 minutes. Cool to room temperature.

Step 5: GC-MS Analysis

  • Inject 1 µL in splitless mode into a GC equipped with a mid-polarity column (e.g., DB-5MS).

  • Ensure the inlet is set to 260°C and equipped with a deactivated liner.

  • Self-Validation Checkpoint: Monitor the chromatogram for the -TMSOH dehydration peak (m/z 368 for lathosterol-TMS). Its absence confirms the GC inlet is completely inert.

🗺️ Mechanism & Mitigation Workflow

The following diagram maps the logical relationship between sample preparation stressors, the specific artifacts they generate, and the targeted mitigation strategies required to preserve the integrity of 3β-Hydroxy-5α,7-cholestene.

ArtifactMechanisms cluster_0 Sample Preparation Stressors Lathosterol 3β-Hydroxy-5α,7-cholestene (Lathosterol) Saponification Alkaline Hydrolysis (O2 / Heat) Lathosterol->Saponification Oxidation Autoxidation (Epoxides / Allylic Alcohols) Saponification->Oxidation Unprotected BHT Add BHT & N2 Purge Saponification->BHT Derivatization Silylation (BSTFA/TMCS) (Trace HCl) Isomerization Acid-Catalyzed Isomerization (Δ8(14) Isomers) Derivatization->Isomerization Acidic Microenvironment Pyridine Buffer with Pyridine Derivatization->Pyridine GC_Inlet GC Injection Port (>280°C / Active Sites) Thermal Thermal Dehydration (Loss of TMSOH) GC_Inlet->Thermal Active Silanol Sites Liner Deactivated Liner & Optimize Temp GC_Inlet->Liner BHT->Derivatization Pyridine->GC_Inlet Validated Artifact-Free GC-MS Analysis Liner->Validated

Workflow mapping artifact formation pathways and targeted mitigation strategies for lathosterol.

📚 References

  • Oxysterols: Modulators of Cholesterol Metabolism and Other Processes Physiological Reviews[Link]

  • Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol National Institutes of Health (PMC)[Link]

  • Sterol profiles in plasma and erythrocyte membranes in Smith-Lemli-Opitz syndrome Clinical Chemistry and Laboratory Medicine (Ovid)[Link]

  • Identification of unusual oxysterols and bile acids with 7-oxo or 3β,5α,6β-trihydroxy functions in human plasma by charge-tagging mass spectrometry National Institutes of Health (PMC)[Link]

Troubleshooting

Technical Support Center: Enhancing ESI-MS Ionization for 3β-Hydroxy-5α,7-cholestene

Welcome to the Mass Spectrometry Technical Support Center. This guide is designed for analytical chemists and drug development professionals facing challenges with the trace-level quantification of 3β-Hydroxy-5α,7-choles...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Mass Spectrometry Technical Support Center. This guide is designed for analytical chemists and drug development professionals facing challenges with the trace-level quantification of 3β-Hydroxy-5α,7-cholestene (commonly known as lathosterol).

Below, you will find a mechanistic troubleshooting guide, validated experimental protocols, and a breakdown of the chemical logic required to force this notoriously difficult neutral sterol to ionize efficiently in Electrospray Ionization Mass Spectrometry (ESI-MS).

I. Diagnostic Workflow & Logical Relationships

The following diagram maps the strategic pathways to overcome the inherent ionization limitations of neutral sterols.

G A 3β-Hydroxy-5α,7-cholestene (Neutral Sterol) B ESI-MS Challenge: Poor Proton Affinity & H2O Loss A->B C1 Chemical Derivatization (Recommended) B->C1 Structural Modification C2 Mobile Phase Optimization (Alternative) B->C2 Source Environment D1 Picolinyl Esterification Adds Basic Pyridine Ring C1->D1 D2 Dimethylglycine (DMG) Adds Amine Group C1->D2 E1 0.2 mM Ammonium Fluoride Enhances Proton Transfer C2->E1 E2 Sodium Acetate Doping Promotes [M+Na]+ C2->E2 F High-Sensitivity ESI-MS/MS Detection D1->F Stable [M+H]+ D2->F Stable [M+H]+ E1->F Boosted [M+H-H2O]+ E2->F Stable Adduct

Caption: Workflow for enhancing the ESI-MS ionization efficiency of 3β-Hydroxy-5α,7-cholestene.

II. Frequently Asked Questions (Troubleshooting)

Q1: Why is the ESI-MS signal for 3β-Hydroxy-5α,7-cholestene so weak, and why do I predominantly see a [M+H-18]⁺ peak instead of the intact precursor? A: Lathosterol is a highly lipophilic, neutral molecule lacking basic (e.g., amine) or acidic (e.g., carboxyl) functional groups. In positive ESI (ESI+), the lone 3β-hydroxyl group has an exceptionally low proton affinity. When protonation does occur, the resulting [M+H]⁺ ion is highly unstable and rapidly undergoes in-source dehydration (loss of H₂O, -18 Da) to form a[M+H-H₂O]⁺ carbocation[1]. This splits your ion current across multiple adducts and fragments, drastically reducing the limit of detection (LOD) and complicating Selected Reaction Monitoring (SRM)[2].

Q2: What is the most effective chemical derivatization strategy to enhance its ESI+ response? A: The gold standard for 3β-hydroxy sterols is picolinyl ester derivatization [3]. By reacting the 3β-OH group with picolinic acid, you covalently attach a pyridine ring to the sterol[4]. The basic nitrogen of the pyridine ring possesses a high proton affinity, readily accepting a proton during the ESI process to form a highly stable, intact [M+H]⁺ ion. Upon collision-induced dissociation (CID), picolinyl esters yield a highly diagnostic fragment at m/z 146 (the sodiated picolinyl moiety) or a neutral loss of picolinic acid, which is ideal for highly specific MS/MS quantification[5][6].

Q3: I cannot perform derivatization due to sample prep constraints. Can I optimize the mobile phase to improve native ionization? A: Yes. If you must analyze underivatized lathosterol, replace standard formic acid additives with Ammonium Fluoride (NH₄F) [7]. The addition of 0.2–0.3 mM NH₄F to the aqueous/methanolic mobile phase has been shown to increase the ESI+ sensitivity of sterols by up to 7-fold compared to formic acid[8][9]. Fluoride acts as a strong gas-phase hydrogen bond acceptor, which alters droplet surface tension and facilitates more efficient proton transfer to the sterol in the ESI source[10].

III. Quantitative Data Summary

The table below summarizes the expected gains in ionization efficiency based on the chosen analytical approach.

Analytical ApproachTarget Ion SpeciesIonization Efficiency GainPrimary MS/MS Diagnostic Fragment
Native (Underivatized) [M+H-H₂O]⁺Baseline (1x)Hydrocarbon backbone fragments
Ammonium Fluoride (0.2 mM) [M+H-H₂O]⁺2x – 7xHydrocarbon backbone fragments
Dimethylglycine (DMG) Ester [M+H]⁺20x – 50xm/z 104.0 or neutral loss of 103 Da
Picolinyl Ester Derivatization [M+H]⁺ or[M+Na]⁺50x – 100xm/z 146.0 (Sodiated picolinyl)

IV. Self-Validating Experimental Protocols

Protocol A: Picolinyl Ester Derivatization (Shiina Esterification)

Causality: The 3β-hydroxyl group of lathosterol is sterically hindered, making standard esterification sluggish. This protocol utilizes 2-methyl-6-nitrobenzoic anhydride (MNBA) to form a highly reactive mixed anhydride with picolinic acid. DMAP acts as a nucleophilic catalyst, driving the reaction to completion quickly under mild heating[3][4].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a fresh derivatization cocktail containing 80 mg picolinic acid, 100 mg MNBA, and 30 mg DMAP dissolved in 1.5 mL of anhydrous pyridine (or tetrahydrofuran)[3][5]. Crucial: Solvents must be strictly anhydrous; water will hydrolyze the mixed anhydride and halt the reaction.

  • Reaction: Add 150 µL of the reagent mixture and 20 µL of triethylamine to the dried sterol extract (e.g., in a glass autosampler vial).

  • Incubation: Cap tightly and heat at 60°C – 80°C for 30 to 60 minutes[4][5].

  • Extraction: Add 1 mL of hexane, vortex for 1 minute, and centrifuge at 1000 x g for 5 minutes. The derivatized sterol partitions into the upper hexane layer[4].

  • Reconstitution: Transfer the hexane layer to a new vial, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in 50–100 µL of LC-MS grade methanol or acetonitrile[3][4].

  • Self-Validation (QC Step): Inject the sample. Monitor the MS/MS transition of the precursor[M+H]⁺ to the product ion m/z 146.0. If the m/z 146.0 peak is absent, the esterification failed (check solvent anhydrousness).

Protocol B: Mobile Phase Optimization with Ammonium Fluoride

Causality: Formic acid suppresses sterol ionization by dominating the available charge. NH₄F increases the basicity of the solvent cluster in the gas phase, improving the ionization efficiency of weakly basic analytes without causing signal suppression[7].

Step-by-Step Methodology:

  • Mobile Phase A Preparation: Dissolve Ammonium Fluoride in LC-MS grade water to a final concentration of 0.2 mM[10]. Do not add formic acid.

  • Mobile Phase B Preparation: Use 100% LC-MS grade Methanol (Methanol generally provides better sterol solubility and ESI droplet desolvation than Acetonitrile).

  • System Equilibration: Flush the LC system thoroughly to remove residual acids. Note: Prolonged use of NH₄F can degrade standard silica columns; use hybrid-silica or polymer-based columns if possible.

  • Self-Validation (QC Step): Set up a post-column T-piece infusion of a 1 µg/mL lathosterol standard. Switch the LC flow from a standard 0.1% Formic Acid mobile phase to the 0.2 mM NH₄F mobile phase. You should observe an immediate, self-validating 2x to 7x step-increase in the[M+H-H₂O]⁺ signal intensity on the mass spectrometer[8].

V. References

  • Direct analysis of sterols by derivatization matrix-assisted laser desorption/ionization time-of-flight mass spectrometry and tandem mass spectrometry. Merck Millipore. 11

  • Sterol analysis in cancer cells using atmospheric pressure ionization techniques. National Center for Biotechnology Information (PMC). 2

  • Mass Spectral Analysis of Sterols and Other Steroids in Different Ionization Modes: Sensitivity and Oxidation Artifacts. ResearchGate. 7

  • Mass Spectral Analysis of Sterols and Other Steroids in Different Ionization Modes: Sensitivity and Oxidation Artifacts. ACS Publications. 8

  • Highly sensitive analysis of sterol profiles in human serum by LC-ESI-MS/MS. National Institute of Public Health (Japan). 3

  • Structural Elucidations of derivatized Sterols using Electrospray Ionization/Atmospheric Pressure Chemical Ionization-Quadrupole Ion Trap-Mass spectrometry. Research Journal of Pharmacy and Technology. 5

  • CHAPTER 6: Derivatisation for Direct Infusion– and Liquid Chromatography–Mass Spectrometry. Royal Society of Chemistry. 6

  • Hydroxycholesterol Levels in the Serum and Cerebrospinal Fluid of Patients with Neuromyelitis Optica Revealed by LC-Ag+CIS/MS/MS and LC-ESI/MS/MS with Picolinic Derivatization. National Center for Biotechnology Information (PMC). 4

  • Mass Spectral Analysis of Sterols and Other Steroids in Different Ionization Modes: Sensitivity and Oxidation Artifacts. ACS Publications. 9

  • High Throughput Solid Phase Extraction and LC-MS/MS Determination of 27 Multiclass Synthetic and Natural Steroidal Hormones and Sterols in Untreated Wastewater Samples Using APCI. Waters Corporation. 10

  • Identification and Distribution of Sterols, Bile Acids, and Acylcarnitines by LC–MS/MS in Humans, Mice, and Pigs—A Qualitative Analysis. MDPI. 1

Sources

Optimization

Method refinement for distinguishing 3beta-Hydroxy-5alpha,7-cholestene from its isomers

Technical Support Center: Advanced Sterol Isomer Resolution Topic: Distinguishing 3 -Hydroxy-5 ,7-cholestene (Lathosterol) from Isomers Ticket ID: STEROL-ISO-007 Status: Open Assigned Specialist: Senior Application Scien...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Advanced Sterol Isomer Resolution Topic: Distinguishing 3


-Hydroxy-5

,7-cholestene (Lathosterol) from Isomers Ticket ID: STEROL-ISO-007 Status: Open Assigned Specialist: Senior Application Scientist, Lipidomics Division[1][2]

Executive Summary

You are encountering a classic challenge in sterol analysis: distinguishing Lathosterol (


-cholest-7-en-3

-ol) from its isobaric isomer Cholesterol (

-cholest-5-en-3

-ol) and related congeners like 7-Dehydrocholesterol (7-DHC).[1][2][3]

Because Lathosterol and Cholesterol share the exact molecular formula (


) and molecular weight (

Da), low-resolution mass spectrometry often fails to differentiate them. Successful identification requires exploiting the subtle physicochemical differences created by the position of the double bond (

vs.

).

This guide refines your methodology across three tiers: Chromatographic Selectivity , Mass Spectral Fragmentation , and NMR Validation .[1][2]

Module 1: Chromatographic Separation (GC & LC)

User Query: "My peaks are co-eluting or tailing. How do I physically separate Lathosterol from Cholesterol before detection?"

Protocol A: Gas Chromatography (GC-MS) - The Gold Standard

The


 double bond in Lathosterol creates a slightly different molecular shape compared to the 

bond in Cholesterol, altering their interaction with stationary phases.[1]
  • Column Selection:

    • Standard: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms).[1][2]

    • Refined: For difficult isomer pairs, a 50% Phenyl or Cyanopropyl-phenyl phase (e.g., DB-17ms, VF-17ms) provides superior shape selectivity for sterol isomers compared to standard non-polar columns.[1][2]

  • Derivatization (Critical):

    • Sterols must be derivatized to Trimethylsilyl (TMS) ethers to prevent adsorption (tailing) and improve thermal stability.

    • Reagent: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) + 1% TMCS (Trimethylchlorosilane).[1][2]

    • Reaction: 60°C for 30-60 minutes.

Protocol B: LC-MS/MS - High Throughput

Reverse-phase C18 columns often struggle to resolve Lathosterol and Cholesterol because their hydrophobicity is nearly identical.[1][2]

  • The Fix: Switch to a Pentafluorophenyl (PFP) stationary phase.[4]

  • Mechanism: The PFP ring engages in

    
    -
    
    
    
    interactions with the double bonds of the sterols. The accessible
    
    
    bond in Cholesterol interacts differently than the
    
    
    bond in Lathosterol, enhancing resolution.
  • Mobile Phase: Methanol/Water gradients are standard, but adding Ammonium Fluoride (0.2 mM) can enhance ionization in negative mode (if used), though positive mode APCI is preferred.

Table 1: Chromatographic Behavior

FeatureLathosterol (

)
Cholesterol (

)
Separation Strategy
GC Elution (5% Phenyl) Elutes after CholesterolElutes first Use RRT (Relative Retention Time) vs. IS (

-cholestane).[1][2]
LC Elution (C18) Elutes before CholesterolElutes second Poor resolution on C18; switch to PFP for baseline separation.
LC Elution (PFP) Distinct retentionDistinct retentionExploits

-

selectivity.[1][2]

Module 2: Mass Spectrometry Logic (MS)

User Query: "Both peaks show the same molecular weight. How do I confirm identity using MS spectra?"

Troubleshooting GC-EI-MS (Electron Impact)

While both TMS-derivatives show a molecular ion (


) at 

458
, their fragmentation patterns differ due to the double bond position.[1][2]
  • Cholesterol-TMS (

    
    ): 
    
    • Undergoes a specific ring B fragmentation.[1][2]

    • Diagnostic Base Peak:

      
       129  (fragment containing TMS group + C1-C3 of Ring A).[1][2]
      
    • Secondary Ion:

      
       329 (
      
      
      
      ).[1][2]
  • Lathosterol-TMS (

    
    ): 
    
    • The

      
       bond inhibits the formation of the 
      
      
      
      129 fragment.
    • Diagnostic Feature: High abundance molecular ion (

      
       458 ) and significant 
      
      
      
      (
      
      
      443).
    • Key Differentiator: Absence (or very low abundance) of

      
       129 compared to Cholesterol.
      
Troubleshooting LC-MS/MS (APCI)

Electrospray Ionization (ESI) is poor for neutral sterols.[1][2] Use Atmospheric Pressure Chemical Ionization (APCI) .[5]

  • Ionization Mode: Positive (+).[5]

  • Precursor Ion: Both typically undergo in-source water loss, forming

    
    .[1][2]
    
    • Precursor

      
      : 369.4  (for both).
      
  • differentiation: Since MRM transitions (e.g.,

    
    ) are similar, you must  rely on the chromatographic separation (Module 1) or specific minor transitions if available.
    

Table 2: Diagnostic Ions (GC-MS-TMS)

AnalyteMolecular Ion (

)
Base PeakKey Diagnostic Ion
Cholesterol-TMS 458129129 (Strong indicator of

-3

-ol)
Lathosterol-TMS 458458 or 255458 (Strong

), Lack of 129
7-Dehydrocholesterol 456325325, 351 (Distinct MW: 384)

Module 3: Workflow Visualization

The following diagram illustrates the decision matrix for selecting the correct analytical path based on your available instrumentation and sensitivity needs.

SterolWorkflow Start Start: Sterol Isomer Mixture (Lathosterol vs Cholesterol) Decision Select Instrument Platform Start->Decision GC_Path Gas Chromatography (GC-MS) Decision->GC_Path High Resolution Structural ID LC_Path Liquid Chromatography (LC-MS) Decision->LC_Path High Throughput / Biofluids GC_Deriv Step 1: Derivatization MSTFA + 1% TMCS (Forms TMS Ethers) GC_Path->GC_Deriv LC_Ion Step 1: Ionization APCI (Positive Mode) Avoid ESI for neutrals LC_Path->LC_Ion GC_Col Step 2: Column Selection 5% Phenyl (Standard) or 50% Phenyl (High Res) GC_Deriv->GC_Col GC_ID Step 3: EI-MS ID Cholesterol: Base m/z 129 Lathosterol: Base m/z 458 GC_Col->GC_ID LC_Col Step 2: Column Selection PFP (Pentafluorophenyl) Superior Isomer Selectivity LC_Ion->LC_Col LC_ID Step 3: MRM ID Precursor m/z 369 Rely on RT Separation LC_Col->LC_ID

Caption: Decision matrix for sterol isomer analysis. GC-MS offers superior structural spectral data, while LC-APCI-MS offers faster throughput for complex biological matrices.[1][2]

Module 4: NMR Validation (The "Arbiter")

User Query: "I have isolated a pure standard, but I need absolute structural confirmation. MS is ambiguous."

When MS data is inconclusive, Proton NMR (


-NMR) provides the definitive structural proof by detecting the specific chemical shift of the vinylic proton (the hydrogen attached to the double bond).
  • Solvent:

    
     (Deuterated Chloroform).
    
  • Diagnostic Signals:

    • Cholesterol (

      
      ):  The olefinic proton at C-6  appears as a multiplet at 
      
      
      
      5.35 ppm
      .[1][2]
    • Lathosterol (

      
      ):  The olefinic proton at C-7  appears as a multiplet at 
      
      
      
      5.15 ppm
      .[1][2]
    • 7-Dehydrocholesterol (

      
      ):  Shows two vinylic protons at 
      
      
      
      5.39
      and
      
      
      5.57 ppm
      .[1][2]

This ~0.2 ppm shift difference is the "smoking gun" for distinguishing the


 from the 

isomer.

References

  • Agilent Technologies. (2019).[1][2][5] LC/MS/MS Separation of Cholesterol and Related Sterols in Plasma on an Agilent InfinityLab Poroshell 120 EC-C18 Column. Retrieved from [Link]

  • Mcdonald, J.G., et al. (2007).[1][2] Liquid chromatography-mass spectrometry utilizing multi-stage fragmentation for the identification of oxysterols.[1][2] Journal of Lipid Research, 48(6), 1457-1471.[1][2] Retrieved from [Link]

  • National Institutes of Health (NIH) PubChem. (2025). Lathosterol Compound Summary. Retrieved from [Link]

  • Meljon, A., et al. (2018).[1][2][6] Separation and Determination of Some of the Main Cholesterol-Related Compounds in Blood by Gas Chromatography-Mass Spectrometry. Molecules, 23(3). Retrieved from [Link]

Sources

Troubleshooting

Calibration curve challenges for absolute quantification of 3beta-Hydroxy-5alpha,7-cholestene

Technical Support Center: Absolute Quantification of 3 -Hydroxy-5 ,7-cholestene (Lathosterol) Topic: Calibration & Quantification Challenges for 3 -Hydroxy-5 ,7-cholestene Audience: Analytical Chemists, Lipidomics Resear...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Absolute Quantification of 3 -Hydroxy-5 ,7-cholestene (Lathosterol)

Topic: Calibration & Quantification Challenges for 3


-Hydroxy-5

,7-cholestene Audience: Analytical Chemists, Lipidomics Researchers, Drug Development Scientists Content Type: Troubleshooting Guide & FAQ[1]
Executive Summary

3


-Hydroxy-5

,7-cholestene
, commonly known as Lathosterol , is a critical biomarker for whole-body cholesterol synthesis (Kandutsch-Russell pathway).[1][2] Its quantification is notoriously difficult due to three convergent factors:
  • Isobaric Interference: It is a structural isomer of cholesterol (

    
     386.65), which is present at concentrations 
    
    
    
    
    
    times higher in biological matrices.
  • Ionization Inefficiency: As a neutral lipid, it ionizes poorly in standard ESI LC-MS without derivatization.[1]

  • Calibration Non-Linearity: Endogenous background levels and matrix effects frequently distort the lower limits of quantification (LLOQ).

This guide addresses these specific failure points with field-proven troubleshooting protocols.

Module 1: The Isobaric Nightmare (Chromatography & Selectivity)

Q: My Lathosterol peak is merging with a massive neighboring peak. How do I resolve this?

The Root Cause: You are likely seeing Cholesterol interference . Lathosterol and Cholesterol are isobaric isomers (C


H

O, MW 386.65).[1] Mass spectrometry alone cannot distinguish them if they co-elute. Because cholesterol is vastly more abundant (millimolar vs. micromolar), even a slight tail from the cholesterol peak will swamp the lathosterol signal, destroying your quantitation accuracy.

The Solution: Orthogonal Selectivity Standard C18 columns often fail to separate these positional isomers adequately. You must rely on shape selectivity or


-

interactions.[1]

Protocol:

  • Switch Stationary Phase: Move from standard C18 to Pentafluorophenyl (PFP) or C30 phases. PFP columns offer superior selectivity for steroid isomers due to fluorine-ring interactions.[1]

  • Optimize Mobile Phase: Use Methanol (MeOH) over Acetonitrile (ACN). MeOH provides better shape selectivity for sterols.

  • Isocratic Hold: Implement a shallow isocratic plateau during the elution window of the sterols rather than a steep gradient.

ParameterRecommended SettingWhy?
Column PFP (e.g., Kinetex F5) or C30Enhances separation of positional double-bond isomers.[1]
Mobile Phase B Methanol (with 0.1% Formic Acid)Protic solvent improves steric selectivity compared to aprotic ACN.
Temperature 10°C - 20°C (Sub-ambient)Lower temperature reduces molecular rotation, enhancing stationary phase interaction differences.[1]
Module 2: Calibration Curve & Linearity Challenges

Q: My calibration curve is non-linear at the low end, or the intercept is significantly non-zero. Why?

The Root Cause: Endogenous Background. Unlike xenobiotic drugs, Lathosterol is present in all biological matrices (plasma, serum, tissue). You cannot find a "blank" human plasma. If you spike standards into plasma, you are adding to an unknown baseline, causing intercept shifts and non-linearity.

The Solution: Surrogate Matrix vs. Background Subtraction

Strategy A: Surrogate Matrix (Recommended) Use a synthetic matrix that mimics the viscosity and ionic strength of plasma but contains no sterols.

  • Recipe: 4% Bovine Serum Albumin (BSA) in Phosphate Buffered Saline (PBS).

  • Validation: You must prove "parallelism." Run a curve in Surrogate Matrix and a standard addition curve in real plasma. The slopes must be statistically identical.

Strategy B: Standard Addition If a surrogate is not viable, use the standard addition method.

  • Spike increasing known amounts of Lathosterol into the actual sample.

  • Plot Concentration Spiked (X) vs. Response (Y).

  • The absolute value of the X-intercept is the endogenous concentration.

Q: How do I handle the dynamic range if I want to measure Cholesterol and Lathosterol simultaneously?

The Solution: Do not quantify them in the same scan event with the same parameters.

  • Tune Detuning: Deliberately detune the collision energy or declustering potential for Cholesterol to lower its sensitivity, preventing detector saturation.

  • Isotope Dilution: Use specific deuterated internal standards for each analyte (Lathosterol-d7 and Cholesterol-d7). Do not rely on a single IS for both.

Module 3: Ionization & Sensitivity (LC-MS vs. GC-MS)

Q: I see no signal in ESI+ mode. Is my instrument broken?

The Root Cause: No. Lathosterol is a neutral lipid with no basic nitrogen to accept a proton. It does not ionize efficiently in Electrospray Ionization (ESI).

The Solution: Source Switching or Derivatization

Option 1: APCI (Atmospheric Pressure Chemical Ionization) Switch your source to APCI. This technique relies on gas-phase ion-molecule reactions (charge transfer) and is far superior for neutral sterols.[1]

  • Mechanism:

    
     (Dehydration is common).[1] Look for the water-loss peak (
    
    
    
    369.[1]4) as your precursor, not the molecular ion (
    
    
    387).

Option 2: Derivatization (ESI Enhancement) If you must use ESI, you must derivatize to add a permanent charge or an easily ionizable group.

  • Reagent: Picolinic acid (Picolinyl esters) or PTAD (4-phenyl-1,2,4-triazoline-3,5-dione).[1]

  • Benefit: Increases sensitivity by 10-100x and improves chromatographic retention.[1]

Module 4: Stability & Sample Preparation

Q: My replicates are highly variable. Is the molecule degrading?

The Root Cause: Oxidation (Auto-oxidation). The 5,7-diene system (if present in precursors) or the 7-position double bond is susceptible to air oxidation, forming 7-keto or 7-hydroxy artifacts.[1]

The Solution: Antioxidant Shielding

  • BHT Addition: Add Butylated Hydroxytoluene (BHT) (50 µg/mL) to your extraction solvents immediately.

  • Cold Saponification: If measuring total sterols (esters + free), avoid boiling acid/base hydrolysis. Use ethanolic KOH at room temperature or 37°C under Nitrogen gas.

  • Nitrogen Purge: Evaporate solvents only under a stream of Nitrogen, never compressed air.

Visualizing the Workflow

The following diagram illustrates the critical decision points in the quantification workflow to avoid common pitfalls.

Lathosterol_Workflow cluster_warning Critical Failure Point Start Start: Biological Sample (Plasma/Tissue) Oxidation_Check Add BHT/EDTA? (Prevents 7-keto artifacts) Start->Oxidation_Check Extraction Lipid Extraction (Folch/Bligh-Dyer) Derivatization_Check Detection Mode? Extraction->Derivatization_Check Oxidation_Check->Extraction Yes (Mandatory) GCMS GC-MS Analysis Req: TMS Derivatization Derivatization_Check->GCMS Gas Phase LCMS_ESI LC-MS (ESI) Req: Picolinyl/PTAD Deriv. Derivatization_Check->LCMS_ESI Liquid (ESI) LCMS_APCI LC-MS (APCI) Direct Analysis (Water loss) Derivatization_Check->LCMS_APCI Liquid (APCI) Separation Chromatography CRITICAL: Isomer Separation GCMS->Separation LCMS_ESI->Separation LCMS_APCI->Separation Result Quantification (Lathosterol vs Cholesterol) Separation->Result Resolution > 1.5

Caption: Decision tree for Lathosterol quantification highlighting the critical requirement for antioxidant protection and chromatographic resolution of isomers.

Summary of Quantitative Data
AnalytePrecursor (

)
Product (

)
Retention ChallengePrimary Interference
Lathosterol 369.4 (

)
161.1 / 147.1IntermediateCholesterol (Isobaric)
Cholesterol 369.4 (

)
161.1 / 147.1Late ElutingLathosterol (Isobaric)
7-Dehydrocholesterol 367.4 (

)
VariesEarly ElutingDesmosterol

Note: Precursor masses assume APCI positive mode with in-source water loss, which is standard for underivatized sterols.[1]

References
  • McDonald, J.G., et al. (2012). "Extraction and Analysis of Sterols in Biological Matrices by LC-MS/MS." Methods in Enzymology.

  • Honda, A., et al. (2008). "Highly sensitive quantification of key regulatory oxysterols in biological samples by LC-ESI-MS/MS." Journal of Lipid Research.

  • Griffiths, W.J., et al. (2013). "Cholesterolomics: An update." Analytical Biochemistry.

  • Sigma-Aldrich. (2024).[1] "Lathosterol Standard Documentation & spectral data." [1]

  • Avanti Polar Lipids. (2024). "Sterol Oxidation and Stability Technical Note."

Sources

Reference Data & Comparative Studies

Validation

Technical Validation of 3beta-Hydroxy-5alpha,7-cholestene (Lathosterol) as a Disease Biomarker

Executive Summary 3beta-Hydroxy-5alpha,7-cholestene , commonly known as Lathosterol , is a critical intermediate sterol in the cholesterol biosynthesis pathway.[1][2][3] While historically overshadowed by 7-Dehydrocholes...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3beta-Hydroxy-5alpha,7-cholestene , commonly known as Lathosterol , is a critical intermediate sterol in the cholesterol biosynthesis pathway.[1][2][3] While historically overshadowed by 7-Dehydrocholesterol (7-DHC, the marker for Smith-Lemli-Opitz Syndrome), Lathosterol has emerged as the definitive biomarker for Lathosterolosis , an ultra-rare defect in the SC5D gene. Furthermore, it serves as a robust surrogate marker for whole-body cholesterol synthesis rates in metabolic research, distinguishing endogenous synthesis from intestinal absorption.

This guide validates Lathosterol’s utility against its structural isomers and downstream metabolites, providing actionable protocols for its quantification in plasma and tissue.

Biological Mechanism & Pathological Significance[4][5][6]

The Kandutsch-Russell Pathway

Cholesterol synthesis bifurcates post-lanosterol into the Bloch pathway (precursors with


 double bonds) and the Kandutsch-Russell pathway (saturated side chains). Lathosterol is the specific substrate for Sterol C5-Desaturase (SC5D) .[4][5][6]
  • Normal Physiology: SC5D introduces a double bond at C5, converting Lathosterol (

    
    ) into 7-Dehydrocholesterol (
    
    
    
    ).
  • Pathology (Lathosterolosis): A defect in SC5D causes a blockade.[6] Lathosterol accumulates to toxic levels, while downstream products (7-DHC and Cholesterol) deplete.

Pathway Visualization

The following diagram illustrates the critical block causing Lathosterolosis compared to SLOS.

CholesterolPath Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol CYP51A1 / Others Lathosterol Lathosterol (3β-OH-5α,7-cholestene) TARGET BIOMARKER Zymosterol->Lathosterol HSD17B7 (3-keto reductase) DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Sterol C5-desaturase) (Defect = Lathosterolosis) Cholesterol Cholesterol DHC7->Cholesterol DHCR7 (7-DHC reductase) (Defect = SLOS)

Figure 1: The late-stage cholesterol biosynthesis pathway.[7][8] The red arrow indicates the enzymatic step (SC5D) defective in Lathosterolosis, leading to Lathosterol accumulation.[1]

Comparative Analysis: Lathosterol vs. Alternatives

To validate Lathosterol, it must be compared against its closest analytical and clinical relatives: 7-DHC (SLOS marker) and Cholesterol (the matrix interferent).

Biomarker Performance Matrix
FeatureLathosterol 7-Dehydrocholesterol (7-DHC) Cholesterol
Primary Indication Lathosterolosis (SC5D Deficiency)SLOS (DHCR7 Deficiency)Hyper/Hypocholesterolemia
Secondary Utility Marker of Synthesis Rate Marker of Oxidative Stress (highly labile)General Lipid Health
Molecular Weight 386.65 Da (Isobaric to Cholesterol)384.64 Da386.65 Da
GC-MS (TMS) Ion

458 (

), 255

456 (

), 325

458 (

), 329
Stability Moderate (Stable in frozen plasma)Low (Oxidizes rapidly to oxysterols)High
Normal Plasma Level 1.0 – 10.0

mol/L
< 0.5

mol/L
3,000 – 5,000

mol/L
Disease Level > 100

mol/L
(in Lathosterolosis)
> 200

mol/L (in SLOS)
Variable
The Isobaric Challenge

Critical Technical Note: Lathosterol and Cholesterol are isomers (


).
  • Mass Spectrometry: In standard low-resolution MS, their molecular ions are identical (

    
     386 parent; 
    
    
    
    458 TMS-derivative).
  • Differentiation: You cannot rely solely on molecular weight. You must use:

    • Chromatographic Separation: Lathosterol elutes after Cholesterol on non-polar columns (e.g., DB-5ms) but separation can be tight.

    • Fragmentation Patterns:

      • Cholesterol-TMS: Base peak

        
         329 (loss of ring A).
        
      • Lathosterol-TMS: Distinctive fragmentation often retaining the

        
         double bond signature; less abundance of 
        
        
        
        329 compared to
        
        
        sterols.

Experimental Protocols (Self-Validating Systems)

Protocol A: GC-MS Quantification (Gold Standard)

This protocol uses alkaline saponification to free sterols from esters, followed by TMS derivatization.

Reagents:

  • Internal Standard (IS):

    
    -Cholestane or Epicoprostanol (do not use deuterated cholesterol as it may overlap).
    
  • Derivatization: BSTFA + 1% TMCS.

Step-by-Step Workflow:

  • Sample Prep: Aliquot 100

    
    L plasma. Add 10 
    
    
    
    g Internal Standard.
  • Saponification: Add 1 mL 1M KOH in 90% Ethanol. Heat at 60°C for 60 mins.

    • Why: Lathosterol exists largely as esters. Direct extraction misses 70% of the target.

  • Extraction: Add 1 mL water + 2 mL n-Hexane. Vortex 5 mins. Centrifuge. Collect upper organic layer. Repeat twice.

  • Drying: Evaporate hexane under Nitrogen stream.

  • Derivatization: Add 100

    
    L BSTFA/TMCS (99:1). Incubate 60°C for 30 mins.
    
  • GC-MS Analysis:

    • Column: DB-5ms or ZB-5ms (30m x 0.25mm).

    • Temp Program: 180°C (1 min) -> 20°C/min -> 260°C -> 5°C/min -> 320°C.

    • Validation Check: Lathosterol must resolve from Cholesterol.[3] Lathosterol typically elutes ~1-2 minutes after Cholesterol on a 5% phenyl column.

Protocol B: LC-MS/MS (High Throughput)

Sterols ionize poorly in ESI. This protocol uses APCI (Atmospheric Pressure Chemical Ionization) which is superior for neutral sterols.

Instrument Parameters:

  • Source: APCI (Positive Mode).[3]

  • Column: C18 Reverse Phase (e.g., Kinetex 2.6

    
    m).
    
  • Mobile Phase: Isocratic Methanol/Acetonitrile (90:10) with 0.1% Formic Acid.[3]

MRM Transitions (Validation Data):

  • Lathosterol:

    
     (Water loss precursor 
    
    
    
    fragmentation).
  • Cholesterol:

    
    .
    
  • Note: Since precursors are identical (

    
    ), chromatographic separation is still required, though less stringent than in GC-MS.
    

Diagnostic Decision Tree

How to interpret the data when validating a suspected cholesterol synthesis defect.

DiagnosisTree Start Patient: Developmental Delay, Syndactyly, Low Cholesterol Measure Run Sterol Panel (GC-MS) Start->Measure Check7DHC Is 7-DHC Elevated? Measure->Check7DHC CheckLath Is Lathosterol Elevated? Check7DHC->CheckLath No / Mild SLOS Diagnosis: SLOS (DHCR7 Defect) Check7DHC->SLOS Yes (>200 uM) Lathosis Diagnosis: Lathosterolosis (SC5D Defect) CheckLath->Lathosis Yes (High Lath/Chol Ratio) Desmo Check Desmosterol CheckLath->Desmo No

Figure 2: Diagnostic algorithm using Lathosterol and 7-DHC to differentiate biosynthesis disorders.

References

  • Krakowiak, P. A., et al. (2003). Lathosterolosis: an inborn error of human and murine cholesterol synthesis due to lathosterol 5-desaturase deficiency.[5] Human Molecular Genetics.

  • Björkhem, I., et al. (2001). Assay of the major bile acids in serum by isotope dilution-mass spectrometry. Clinical Chemistry. (Reference for Sterol ID-MS methodology).

  • Medpace Bioanalytical Laboratories. (2015). Quantification of Lathosterol as a Biomarker in Human Plasma Using UPLC-MS/MS System. Medpace Technical Whitepaper.

  • McDonald, J. G., et al. (2012). Analysis of oxysterols and related sterols by liquid chromatography-electrospray ionization-tandem mass spectrometry. Journal of Lipid Research.

  • National Institutes of Health (NIH) / GARD. Lathosterolosis Disease Profile.

Sources

Comparative

Comparative Analysis: 3β-Hydroxy-5α-cholest-7-ene (Lathosterol) vs. 7-Dehydrocholesterol

Understanding the late stages of cholesterol biosynthesis is critical for elucidating the pathophysiology of severe metabolic disorders and developing targeted pharmacological interventions. Two of the most critical inte...

Author: BenchChem Technical Support Team. Date: March 2026

Understanding the late stages of cholesterol biosynthesis is critical for elucidating the pathophysiology of severe metabolic disorders and developing targeted pharmacological interventions. Two of the most critical intermediates in the Kandutsch-Russell pathway are 3β-Hydroxy-5α-cholest-7-ene (Lathosterol) and 7-dehydrocholesterol (7-DHC) .

While structurally similar—differing only by a single double bond at the C5 position—their distinct metabolic roles, associated enzymatic networks, and pathological consequences when accumulated demand precise analytical differentiation. This guide provides an in-depth comparative analysis of these sterols, detailing their biochemical profiles, pathophysiological impacts, and the gold-standard experimental methodologies required for their quantification.

Biochemical and Structural Profiling

Both lathosterol and 7-DHC are downstream intermediates in the Kandutsch-Russell branch of cholesterol biosynthesis, a pathway predominantly active in the skin and nervous system. The transition from lathosterol to 7-DHC represents the penultimate step in endogenous cholesterol production.

Quantitative Comparison Table
Feature3β-Hydroxy-5α-cholest-7-ene (Lathosterol)7-Dehydrocholesterol (7-DHC)
IUPAC / Common Name 5α-cholest-7-en-3β-ol / Lathosterolcholesta-5,7-dien-3β-ol / Provitamin D3
Chemical Formula C₂₇H₄₆OC₂₇H₄₄O
Molecular Weight 386.66 g/mol 384.64 g/mol
Metabolizing Enzyme Lathosterol 5-desaturase (SC5D)7-Dehydrocholesterol reductase (DHCR7)
Downstream Product 7-DehydrocholesterolCholesterol & Vitamin D3
Alternative Biological Fate None knownPhotolysis to Previtamin D3 via UV-B
Associated Pathology LathosterolosisSmith-Lemli-Opitz Syndrome (SLOS)

Metabolic Causality and Pathophysiology

The sequential relationship between lathosterol and 7-DHC is tightly regulated. Lathosterol is dehydrogenated by lathosterol 5-desaturase (SC5D) to form 7-DHC. Subsequently, 7-DHC is reduced by 7-dehydrocholesterol reductase (DHCR7) to yield cholesterol[1]. In the skin, 7-DHC serves a dual purpose, acting as the primary precursor for Vitamin D3 (Cholecalciferol) upon exposure to UV-B radiation[2].

Pathway cluster_diseases Associated Pathologies Zymostenol Zymostenol Lathosterol Lathosterol (3β-Hydroxy-5α-cholest-7-ene) Zymostenol->Lathosterol EBP DHC 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC SC5D (Lathosterol 5-desaturase) Lathosterolosis Lathosterolosis (SC5D Block) Lathosterol->Lathosterolosis Accumulation Cholesterol Cholesterol DHC->Cholesterol DHCR7 (7-DHC reductase) VitD3 Vitamin D3 (Cholecalciferol) DHC->VitD3 UV-B Radiation (Skin) SLOS Smith-Lemli-Opitz (DHCR7 Block) DHC->SLOS Accumulation

Figure 1: Kandutsch-Russell pathway highlighting Lathosterol and 7-DHC metabolism.

Mechanistic Impact of Enzyme Deficiencies

Defects in this localized pathway lead to severe, cascading developmental failures:

  • Lathosterolosis (SC5D Deficiency): A rare autosomal recessive disorder characterized by the toxic accumulation of lathosterol and a systemic deficit of cholesterol[1]. Mouse models (

    
     pups) exhibit craniofacial defects, cleft palate, and impaired Hedgehog (Hh) signaling, directly caused by the inability to covalently attach cholesterol to the Sonic hedgehog protein during embryogenesis[3].
    
  • Smith-Lemli-Opitz Syndrome (SLOS): Caused by DHCR7 mutations, this syndrome results in the massive accumulation of 7-DHC[4].

  • Membrane Biophysics: The substitution of cholesterol with either lathosterol or 7-DHC in cellular membranes drastically alters lipid microdomains. Experimental data confirms that these precursor sterols decrease membrane bending rigidity and intrinsic curvature, leading to the malformation of secretory granules in endocrine and exocrine cells[5].

Experimental Methodology: GC-MS/MS Quantification

Because lathosterol and 7-DHC share nearly identical structures and molecular weights, traditional colorimetric assays or basic HPLC lack the specificity to resolve them. Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is the gold standard for differentiating these isomers[6].

The following protocol is designed as a self-validating system . By incorporating stable isotope-labeled internal standards (e.g., Lathosterol-d7) prior to any sample manipulation, the method inherently corrects for matrix effects, extraction inefficiencies, and derivatization variability[7].

Workflow Sample Biological Sample + Lathosterol-d7 IS Hydrolysis Alkaline Hydrolysis (1M KOH, 60°C) Sample->Hydrolysis Extraction LLE Extraction (Hexane/H2O) Hydrolysis->Extraction Derivatization TMS Derivatization (BSTFA + TMCS) Extraction->Derivatization GCMS GC-MS/MS (MRM Mode) Derivatization->GCMS

Figure 2: GC-MS/MS analytical workflow for sterol quantification.

Step-by-Step Protocol & Causality

1. Internal Standard Spiking

  • Action: Aliquot 100 µL of plasma or cell lysate. Immediately add a known concentration of Lathosterol-d7 and 7-DHC-d7[8].

  • Causality: Adding the deuterated standards at step zero ensures that any subsequent physical loss of the analyte is proportionally mirrored by the standard. This allows for absolute quantification via isotope dilution mass spectrometry (ID-MS).

2. Alkaline Hydrolysis (Saponification)

  • Action: Add 1 mL of 1 M ethanolic potassium hydroxide (KOH). Incubate at 60°C for 1 hour[8].

  • Causality: A significant fraction of circulating sterols are esterified to fatty acids. Saponification cleaves these ester bonds, converting all sterols into their free, unesterified forms, ensuring the assay measures total sterol content rather than just the free fraction.

3. Liquid-Liquid Extraction (LLE)

  • Action: Cool the sample to room temperature. Add 1 mL of HPLC-grade water and 2 mL of n-hexane. Vortex vigorously for 2 minutes, then centrifuge to separate the phases. Collect the upper organic (hexane) layer[7].

  • Causality: Hexane is highly non-polar. Free sterols will partition entirely into the hexane layer, while proteins, salts, and polar metabolites remain in the aqueous phase. This isolates the lipid fraction and prevents non-volatile salts from fouling the GC inlet.

4. TMS Derivatization

  • Action: Evaporate the hexane extract to dryness under a gentle stream of nitrogen. Reconstitute in 50 µL of BSTFA containing 1% TMCS. Incubate at 60°C for 30 minutes.

  • Causality: Free hydroxyl (-OH) groups on sterols cause peak tailing and thermal degradation inside a gas chromatograph. BSTFA replaces the active hydrogen with a trimethylsilyl (TMS) group, significantly increasing the volatility and thermal stability of lathosterol and 7-DHC.

5. GC-MS/MS Analysis (MRM Mode)

  • Action: Inject 1 µL into the GC-MS/MS. Utilize Multiple Reaction Monitoring (MRM) to isolate specific precursor-to-product ion transitions for the TMS-derivatized sterols[6].

  • Causality: While LC-MS can be used[9], GC-MS/MS provides superior chromatographic resolution for structural isomers. MRM mode acts as a dual-filter: the first quadrupole selects the exact mass of the intact sterol-TMS ion, and the third quadrupole selects a specific fragmentation product. This eliminates isobaric background noise, ensuring that the peak integrated is exclusively the target sterol.

References

1.1, nih.gov 2.10, nih.gov 3.3, oup.com 4. 4, nih.gov 5. 2, wikipedia.org 6. 5, biologists.com 7.7, benchchem.com 8.6, bio-protocol.org 9. 8, benchchem.com 10. 9, nih.gov

Sources

Validation

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for 3β-Hydroxy-5α,7-cholestene

Introduction: The Analytical Imperative for Novel Sterols In the landscape of drug development and biomedical research, the precise and accurate quantification of steroidal molecules is paramount. 3β-Hydroxy-5α,7-cholest...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Imperative for Novel Sterols

In the landscape of drug development and biomedical research, the precise and accurate quantification of steroidal molecules is paramount. 3β-Hydroxy-5α,7-cholestene, a structural relative of key cholesterol precursors like 7-dehydrocholesterol (7-DHC), represents a class of molecules that may act as critical biomarkers, metabolic intermediates, or pharmaceutical impurities. The structural integrity of this molecule, particularly the allylic hydroxyl group and the double bond in the B-ring, presents unique analytical challenges related to stability and detectability.

Ensuring the reliability of quantitative data throughout a project's lifecycle is non-negotiable. Often, analytical methods evolve—from a highly sensitive but complex R&D method to a more robust, high-throughput QC method. It is in this transition that cross-validation becomes essential. Cross-validation is the formal process of comparing two distinct analytical methods to demonstrate that they provide comparable results, thereby ensuring data consistency and integrity across different stages of development or between different laboratories.[1][2]

This guide provides a comprehensive comparison of two orthogonal analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV)—for the analysis of 3β-Hydroxy-5α,7-cholestene. We will delve into the causality behind experimental choices, present detailed protocols, and interpret comparative data, all within the framework of global regulatory expectations as outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5]

Pillar 1: Selecting Orthogonal Methods—The Rationale

The choice of analytical instrumentation is the foundation of any method. For 3β-Hydroxy-5α,7-cholestene, we select two techniques with fundamentally different principles of separation and detection to provide a robust, multi-faceted understanding of the analyte.

1. Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatility

  • Expert Rationale: GC-MS is a powerhouse for sterol analysis due to its exceptional chromatographic resolution and the structural information provided by mass spectrometry.[6][7] However, sterols like our target molecule, containing a polar hydroxyl group, are not sufficiently volatile for direct GC analysis. They require derivatization, a chemical modification to increase volatility and thermal stability. The most common approach is silylation, which converts the -OH group to a less polar trimethylsilyl (TMS) ether.[8] This step, while adding to sample preparation time, is critical for achieving sharp, symmetrical peaks and preventing on-column degradation. Detection by MS, particularly in Selected Ion Monitoring (SIM) mode, offers unparalleled specificity by targeting characteristic fragment ions of the derivatized analyte.

2. High-Performance Liquid Chromatography with UV Detection (HPLC-UV): Leveraging Molecular Structure

  • Expert Rationale: HPLC is advantageous as it analyzes compounds in the liquid phase, obviating the need for derivatization and avoiding thermal degradation. The key to successful HPLC-UV analysis is the presence of a chromophore—a part of the molecule that absorbs UV light. The conjugated diene system present in the closely related 7-DHC is a strong chromophore. While 3β-Hydroxy-5α,7-cholestene possesses only an isolated double bond, it will still exhibit UV absorbance at lower wavelengths (typically 200-215 nm).[9][10] This makes detection feasible, although potentially more susceptible to interference from solvents or matrix components.[10] The method's appeal lies in its simplicity, speed, and robustness for routine analysis.

Pillar 2: The Cross-Validation Workflow—A Self-Validating System

Cross-validation aims to prove that a "Test Method" (e.g., a new, faster HPLC-UV method) yields data comparable to a "Reference Method" (e.g., the established GC-MS method). The process involves analyzing the same set of well-characterized samples with both methods and comparing the results against predefined acceptance criteria.

CrossValidationWorkflow cluster_prep Phase 1: Preparation & Planning cluster_execution Phase 2: Method Execution cluster_analysis Phase 3: Data Comparison & Evaluation ATP Define Analytical Target Profile (ATP) (ICH Q14) Protocol Develop Validation Protocol - Define Methods - Set Acceptance Criteria ATP->Protocol Samples Prepare QC Samples (Low, Mid, High Concentrations) Protocol->Samples Method1 Analyze QCs with Reference Method (GC-MS) Samples->Method1 Method2 Analyze QCs with Test Method (HPLC-UV) Samples->Method2 Compare Compare Datasets - Calculate % Difference - Assess Bias Method1->Compare Method2->Compare Report Generate Cross-Validation Report Compare->Report Conclusion Conclusion: Methods are Comparable / Not Comparable Report->Conclusion

Caption: A typical workflow for the cross-validation of two analytical methods.

Pillar 3: Detailed Experimental Protocols

Trustworthy data originates from meticulously executed protocols. The following sections provide detailed, step-by-step methodologies.

A. Universal Sample & Standard Preparation

This protocol is for a fortified matrix (e.g., plasma or a drug product placebo) to create Quality Control (QC) samples.

  • Stock Solution Preparation: Accurately weigh ~10 mg of 3β-Hydroxy-5α,7-cholestene reference standard and dissolve in 10 mL of methanol to create a 1 mg/mL stock solution. Prepare a similar stock solution for the internal standard (IS), such as epicoprostanol or a deuterated analog.[11]

  • Working Standards: Serially dilute the stock solution with methanol to prepare a series of working standard solutions for the calibration curve (e.g., 8 levels) and QC samples.

  • QC Sample Preparation: Spike the blank matrix with appropriate volumes of the working standard solutions to achieve three concentrations: Low QC, Medium QC, and High QC. Prepare at least five replicates of each QC level.

  • Extraction (Liquid-Liquid Extraction - LLE):

    • To 100 µL of each QC sample, add 20 µL of the IS working solution.

    • Add 500 µL of methyl tert-butyl ether (MTBE).

    • Vortex vigorously for 2 minutes.

    • Centrifuge at 4000 x g for 5 minutes to separate the layers.

    • Carefully transfer the upper organic layer (MTBE) to a clean tube.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen at 35°C. The dried extract is now ready for analysis-specific procedures.

B. Method 1: GC-MS Protocol (Reference Method)
  • Derivatization:

    • To the dried extract from step A.4, add 50 µL of pyridine and 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS.[8]

    • Cap the vial tightly and heat at 70°C for 60 minutes.

    • Cool the vial to room temperature before injection.

  • GC-MS Instrumentation & Conditions:

    • GC System: Agilent 8890 GC or equivalent.

    • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

    • Injection Volume: 1 µL (Splitless mode).

    • Inlet Temperature: 280°C.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program: Start at 180°C, hold for 1 min, then ramp at 20°C/min to 290°C and hold for 10 min.[12]

    • MS System: Agilent 5977B MSD or equivalent.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least 3 characteristic ions for the analyte and 2 for the IS.

C. Method 2: HPLC-UV Protocol (Test Method)
  • Reconstitution:

    • To the dried extract from step A.4, add 200 µL of the initial mobile phase (e.g., 85% methanol in water).

    • Vortex for 30 seconds to dissolve the residue.

    • Transfer to an HPLC vial for analysis.

  • HPLC-UV Instrumentation & Conditions:

    • HPLC System: Agilent 1260 Infinity II or equivalent.

    • Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

    • Column Temperature: 30°C.

    • Mobile Phase: Isocratic elution with 85% Methanol / 15% Water containing 5 mM ammonium acetate.[13][14]

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 20 µL.

    • Detection: UV Diode Array Detector (DAD) at 210 nm.

Pillar 4: Data Presentation & Interpretation

The core of cross-validation lies in the direct comparison of quantitative results. The following tables present hypothetical data that reflect realistic performance characteristics for these methods.

Table 1: Comparison of Core Method Performance Characteristics

This table summarizes the individual validation parameters for each method, established prior to the cross-validation experiment. These parameters are defined by ICH Q2(R2) guidelines.[5][15]

Parameter GC-MS (Reference Method) HPLC-UV (Test Method) Expert Commentary
Linearity (r²) > 0.998> 0.997Both methods show excellent linearity, a prerequisite for accurate quantification.
Range (ng/mL) 1 - 100010 - 2000GC-MS demonstrates a lower limit of quantitation, making it superior for trace-level analysis.
LOQ (ng/mL) 110The 10-fold lower LOQ for GC-MS is due to the high specificity and low noise of the mass spectrometer in SIM mode.
Accuracy (% Recovery) 97.5% - 103.2%95.1% - 104.5%Both methods meet the typical acceptance criteria of 85-115% (or 80-120% at LOQ), indicating they measure close to the true value.
Precision (%RSD) < 6.5%< 8.0%Both methods are highly precise, with GC-MS showing slightly less variability. The acceptance limit is typically < 15% RSD.
Table 2: Cross-Validation Analysis of QC Samples

Here, we analyze the same QC sample pools with both validated methods. The acceptance criterion is that the mean concentration from the Test Method should be within ±20% of the mean concentration from the Reference Method for at least two-thirds of the samples.

QC Level GC-MS Result (ng/mL) (n=5, Mean ± SD)HPLC-UV Result (ng/mL) (n=5, Mean ± SD)% Difference [(HPLC - GCMS) / GCMS] * 100Acceptance (within ±20%)
Low QC 2.8 ± 0.153.2 ± 0.21+14.3%Pass
Mid QC 98.5 ± 4.191.2 ± 6.5-7.4%Pass
High QC 765.2 ± 35.8790.4 ± 51.3+3.3%Pass

Interpretation of Results:

Visualization of a Validated Method's Logic

The quality of an analytical method is not defined by a single parameter but by the interplay of several key attributes that ensure its fitness for purpose.

ValidationLogic cluster_core Core Quantitative Pillars Fit Fit for Purpose (Reliable & Robust Method) Accuracy Accuracy Accuracy->Fit Precision Precision Precision->Fit Precision->Accuracy high precision is needed for accuracy Specificity Specificity Specificity->Fit Specificity->Accuracy ensures correct analyte is measured Linearity Linearity & Range Linearity->Fit Linearity->Accuracy underpins interpolation Sensitivity Sensitivity (LOQ) Sensitivity->Fit Sensitivity->Linearity defines lower end of range Robustness Robustness Robustness->Fit

Caption: The logical interplay of ICH validation parameters that define a method as fit for purpose.

Conclusion

This guide demonstrates a comprehensive approach to the cross-validation of two orthogonal methods, GC-MS and HPLC-UV, for the analysis of 3β-Hydroxy-5α,7-cholestene. Our results show that while GC-MS offers superior sensitivity, the simpler and faster HPLC-UV method provides comparable quantitative data within a defined range, validating its use for routine applications.

The choice between these methods should be driven by the specific analytical need—the Analytical Target Profile (ATP).[3] For discovery-phase biomarker studies requiring the lowest possible detection limits, the additional effort of derivatization for GC-MS is justified. For later-stage process control or formulation stability testing where speed and robustness are critical, the HPLC-UV method is an excellent, validated alternative. By performing rigorous cross-validation, an organization ensures seamless data integrity throughout the entire lifecycle of a project, a cornerstone of scientific quality and regulatory compliance.

References

  • Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry - LIPID MAPS. [Link]

  • Diagnosis of Smith-Lemli-Opitz syndrome by gas chromatography/mass spectrometry of 7-dehydrocholesterol in plasma, amniotic fluid and cultured skin fibroblasts - PubMed. [Link]

  • Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC. [Link]

  • Gas Chromatographic Analysis of Plant Sterols - AOCS. [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation - ResolveMass Laboratories Inc. [Link]

  • GC–MS Determination of 7-Dehydrocholesterol and Cholesterol in Milk to Verify Eco-Friendly Conditions in Cow Housing - ResearchGate. [Link]

  • Extraction and analysis of sterols in biological matrices by high performance liquid chromatography electrospray ionization mass spectrometry - PubMed. [Link]

  • Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry - University of Texas Southwestern Medical Center. [Link]

  • Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC. [Link]

  • Analytical methods for cholesterol quantification - PMC. [Link]

  • Interference of 7-Dehydrocholesterol in α-Tocopherol Determination by High-Performance Liquid Chromatography: A Possible Screen - JAOCS. [Link]

  • ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. [Link]

  • Validation of analytical procedures according to the ICH guidelines - Efor Group. [Link]

  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. [Link]

  • A Stability-Indicating RP-LC method for the Determination of Related Substances in Simvastatin - JOCPR. [Link]

  • Validation of analytical procedures Q2(R2) - ICH. [Link]

  • Development and Validation of Stability-Indicating Assay Method by UPLC for a Fixed Dose Combination of Atorvastatin and Ezetimibe - SciSpace. [Link]

  • Development and Validation of Stability Indicating RP-UPLC Method - Longdom Publishing. [Link]

  • HPLC analysis of plant sterol oxidation products - Helda - Helsinki.fi. [Link]

  • Development of an improved and greener HPLC-DAD method for the determination of fecal sterols in sediment and water samples using ultrasonic-assisted derivatization with benzoyl isocyanate - PMC. [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - European Medicines Agency (EMA). [Link]

  • Development of an improved and greener HPLC-DAD method for the determination of fecal sterols in sediment and water samples using ultrasonic-assisted derivatization with benzoyl isocyanate - RSC Publishing. [Link]

  • The LCGC Blog: UV Detection for HPLC – Fundamental Principle, Practical Implications - LCGC. [Link]

Sources

Comparative

3beta-Hydroxy-5alpha,7-cholestene levels in healthy vs. diseased states

Comparative Guide: 3 -Hydroxy-5 ,7-cholestene (Lathosterol) in Healthy vs. Diseased States[1] Executive Summary 3 -Hydroxy-5 ,7-cholestene , commonly known as Lathosterol , is a critical intermediate sterol in the choles...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: 3 -Hydroxy-5 ,7-cholestene (Lathosterol) in Healthy vs. Diseased States[1]

Executive Summary

3


-Hydroxy-5

,7-cholestene
, commonly known as Lathosterol , is a critical intermediate sterol in the cholesterol biosynthesis pathway.[1][2][3] Unlike cholesterol, which can be derived from both diet and endogenous production, circulating lathosterol is derived almost exclusively from de novo synthesis. Consequently, it serves as a robust surrogate biomarker for whole-body cholesterol synthesis rates.[1]

This guide provides a technical comparison of lathosterol levels across healthy and pathological states, specifically focusing on Lathosterolosis (a direct enzyme deficiency), Smith-Lemli-Opitz Syndrome (SLOS) , and metabolic dyslipidemias.[1] It further details the gold-standard Gas Chromatography-Mass Spectrometry (GC-MS) protocols required to quantify this analyte with high specificity, distinguishing it from isobaric isomers like 7-dehydrocholesterol.

Part 1: Biochemical Context & Signaling Pathways[1][4]

To interpret lathosterol levels accurately, one must understand its position in the Kandutsch-Russell pathway of cholesterol biosynthesis.[4] Lathosterol is the direct substrate for the enzyme Sterol C5-desaturase (SC5D) .[1][2]

The Biosynthetic Pathway

The diagram below illustrates the specific enzymatic blockages that lead to distinct pathological profiles.

CholesterolPath Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol Multiple Steps Lathosterol Lathosterol (3β-Hydroxy-5α,7-cholestene) Zymosterol->Lathosterol HSD17B7 DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Block = Lathosterolosis) Cholesterol Cholesterol DHC7->Cholesterol DHCR7 (Block = SLOS)

Figure 1: The Kandutsch-Russell cholesterol biosynthesis pathway.[1] Lathosterol accumulates when Sterol C5-desaturase (SC5D) is defective.[1][2]

Part 2: Comparative Analysis (Healthy vs. Diseased)

The clinical utility of lathosterol lies in its specific accumulation patterns. While total cholesterol levels may appear normal in synthesis defects, the precursor profile is drastically altered.

Quantitative Comparison Table
Clinical StatePlasma Lathosterol (

mol/L)
Lathosterol/Cholesterol Ratio (

mmol/mol)
Primary Metabolic Defect
Healthy Control 3.0 – 11.0 0.5 – 2.0 None (Normal Homeostasis)
Lathosterolosis 80.0 – 220.0 > 20.0 SC5D Deficiency (Homozygous).[1] Massive accumulation of lathosterol; low/normal cholesterol.[2]
SLOS < 5.0 (Low/Normal)< 1.0DHCR7 Deficiency .[1] Accumulation of 7-DHC; Lathosterol is typically not elevated.[1]
High Synthesis (Obesity/T2DM)12.0 – 25.02.5 – 4.0Upregulated HMG-CoA Reductase activity.[1] "Over-synthesizer" phenotype.
Low Synthesis (Statin Therapy)< 2.0< 0.5Pharmacological inhibition of HMG-CoA Reductase.[1]
Pathological Profiles
A. Lathosterolosis (SC5D Deficiency)

This is the primary disorder associated with 3


-hydroxy-5

,7-cholestene.[1] It is an autosomal recessive defect in sterol C5-desaturase.[1][2]
  • Biochemical Signature: A massive spike in lathosterol (up to 50x normal).[1][2][5]

  • Clinical Relevance: Patients present with dysmorphic features, microcephaly, and limb anomalies similar to SLOS, but the biochemical distinction is absolute: SLOS has high 7-DHC, whereas Lathosterolosis has high Lathosterol.[1]

  • Diagnostic Criticality: Standard lipid panels will miss this diagnosis because total cholesterol is often within the low-normal range. Only sterol profiling (GC-MS) can identify the specific alkene structure.[1]

B. Hypercholesterolemia & Statin Response

In the general population, lathosterol is a "flux marker."

  • High Lathosterol: Indicates the patient is an "Over-synthesizer."[4] These patients typically respond robustly to statins (which block synthesis).[1][4]

  • High Campesterol/Sitosterol (Absorption Markers): Indicates the patient is an "Over-absorber."[1] These patients may respond better to Ezetimibe (absorption inhibitor) than statins.[1]

Part 3: Analytical Methodologies

Quantifying lathosterol requires separating it from cholesterol (which is present at


 higher concentrations) and 7-dehydrocholesterol.[1]
Experimental Workflow

The following diagram outlines the validated extraction and derivatization workflow for serum sterol profiling.

Workflow Sample Serum/Plasma (100 µL) + Internal Standard (5α-Cholestane) Saponification Alkaline Hydrolysis (1M KOH in 90% EtOH, 60°C, 1h) Sample->Saponification Frees esterified sterols Extraction L-L Extraction (Cyclohexane or Hexane x 2) Saponification->Extraction Isolates non-saponifiables Drying Evaporation under N2 Extraction->Drying Derivatization TMS Derivatization (BSTFA + 1% TMCS, 60°C, 30 min) Drying->Derivatization Increases volatility Analysis GC-MS Analysis (SIM Mode) Derivatization->Analysis

Figure 2: Step-by-step extraction and derivatization protocol for GC-MS quantification of serum lathosterol.[1][6]

Validated Protocol: GC-MS Quantification

Principle: Most circulating lathosterol exists as fatty acid esters. Alkaline hydrolysis (saponification) is mandatory to measure total lathosterol.[1]

1. Reagents
  • Internal Standard (IS): 5

    
    -Cholestane (
    
    
    
    in ethanol) or
    
    
    -Lathosterol.[1]
  • Saponification Reagent: 1M KOH in 90% Ethanol.

  • Derivatization Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.[1]

2. Step-by-Step Methodology
  • Spike: Add

    
     serum and 
    
    
    
    Internal Standard to a glass screw-cap tube.
  • Saponify: Add

    
     of 1M KOH/EtOH. Vortex. Incubate at 
    
    
    
    for 60 minutes.
    • Why: This cleaves the ester bonds.[7] Without this, you only measure free lathosterol (<10% of total), leading to false negatives.[1]

  • Extract: Add

    
     distilled water and 
    
    
    
    cyclohexane (or hexane). Vortex vigorously for 2 minutes. Centrifuge at 2000g for 5 mins.
  • Recover: Transfer the upper organic layer to a fresh vial. Repeat extraction once more for maximum recovery.

  • Dry: Evaporate the combined organic phase under a gentle stream of Nitrogen at

    
    .
    
  • Derivatize: Add

    
     BSTFA+TMCS to the dried residue. Incubate at 
    
    
    
    for 30 minutes.
    • Mechanism: Converts hydroxyl groups (-OH) to trimethylsilyl ethers (-OTMS), improving thermal stability and peak shape.[1]

3. GC-MS Parameters (Agilent 5977 or similar)
  • Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm).[1]

  • Carrier Gas: Helium, 1.0 mL/min constant flow.[8]

  • Temp Program: Start

    
     (1 min), ramp 
    
    
    
    to
    
    
    , then
    
    
    to
    
    
    .
  • Detection (SIM Mode):

    • Target Ion (Lathosterol-TMS):

      
      458  (Molecular Ion 
      
      
      
      ).[1][7]
    • Qualifier Ion:

      
       255 (Loss of side chain + TMSOH).
      
    • Target Ion (Cholesterol-TMS):

      
       329 or 368 (to monitor separation).[1]
      
    • Target Ion (IS 5

      
      -Cholestane): 
      
      
      
      217.[1]
Why GC-MS over LC-MS?

While LC-MS/MS is gaining popularity, GC-MS remains the reference method for sterols because Lathosterol and Cholesterol are isobaric (same mass) in their underivatized forms if ionization is not specific.[1] GC provides superior chromatographic resolution of the 5


,7-ene (Lathosterol) vs. 5-ene (Cholesterol) structures.[1]

References

  • Brunetti-Pierri, N., et al. (2002).[1][2] "Lathosterolosis, a novel defect of cholesterol biosynthesis, causing malformations and multiple congenital anomalies." American Journal of Human Genetics. Link

  • Kempen, H.J., et al. (1988).[1] "Serum lathosterol concentration is an indicator of whole-body cholesterol synthesis in humans."[4][9][10][11] Journal of Lipid Research.[4][12] Link

  • Mashnafi, S., et al. (2019).[1] "Non-Cholesterol Sterol Concentrations as Biomarkers for Cholesterol Absorption and Synthesis in Different Metabolic Disorders: A Systematic Review." Nutrients.[4][12] Link[1]

  • Ho, G., et al. (2014).[1][5] "Lathosterolosis: A Relatively Mild Case with Cataracts and Learning Difficulties." JIMD Reports. Link

  • McDonald, J.G., et al. (2012).[1] "Analysis of circulating cholesterol precursors and metabolites." Methods in Molecular Biology. Link

Sources

Validation

Orthogonal Methods for Confirming 3β-Hydroxy-5α,7-cholestene (Lathosterol) Identification

Executive Summary & Biological Context 3β-Hydroxy-5α,7-cholestene, universally known as lathosterol, is a -sterol and a critical intermediate in the Bloch pathway of cholesterol biosynthesis (1[1]). Clinically, the ratio...

Author: BenchChem Technical Support Team. Date: March 2026

By: Senior Application Scientist

Executive Summary & Biological Context

3β-Hydroxy-5α,7-cholestene, universally known as lathosterol, is a


-sterol and a critical intermediate in the Bloch pathway of cholesterol biosynthesis (1[1]). Clinically, the ratio of lathosterol to cholesterol in plasma serves as a highly reliable biomarker for whole-body cholesterol synthesis and is the primary diagnostic indicator for lathosterolosis, an inborn error of metabolism caused by lathosterol 5-desaturase (SC5D) deficiency (2[2]).

Biosynthesis Lanosterol Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol Lathosterol Lathosterol (3β-Hydroxy-5α,7-cholestene) Zymosterol->Lathosterol Isomerization SevenDHC 7-Dehydrocholesterol Lathosterol->SevenDHC SC5D Cholesterol Cholesterol SevenDHC->Cholesterol DHCR7

Late-stage cholesterol biosynthesis pathway highlighting lathosterol as a key intermediate.

The Analytical Challenge: Causality in Method Design

The fundamental challenge in identifying lathosterol lies in its structural relationship to cholesterol. Both are exact structural isomers (C27H46O, MW 386.65) containing a single double bond and a 3β-hydroxyl group. Because cholesterol is present in human plasma at concentrations >1000 times higher than lathosterol, direct mass spectrometry (MS) infusion is impossible; the massive cholesterol isotope envelope will completely camouflage the lathosterol signal (3[3]).

To establish a self-validating identification system, researchers must employ orthogonal techniques. This guide details three distinct methodologies—GC-MS, LC-MS/MS, and NMR—explaining the causality behind the sample preparation, separation mechanisms, and detection principles required for each.

Orthogonal_Workflow Sample Biological Matrix (Plasma/Tissue) Extraction Liquid-Liquid Extraction (Hexane / Isopropanol) Sample->Extraction GCMS GC-MS (EI) Derivatization (TMS) Isomeric Resolution Extraction->GCMS Aliquot 1 LCMS LC-MS/MS (APCI) UPLC Separation High-Throughput Quant Extraction->LCMS Aliquot 2 NMR NMR Spectroscopy 1H & 13C Analysis Stereochemical Proof Extraction->NMR Purified Extract Result Confirmed Identification 3β-Hydroxy-5α,7-cholestene GCMS->Result m/z 458 (M+•) LCMS->Result MRM 369.4 → 95.1 NMR->Result δ 5.15 (H-7)

Orthogonal analytical workflow for the extraction and definitive identification of lathosterol.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Mechanism & Causality

GC-MS separates compounds based on boiling point and polarity. However, the free 3β-hydroxyl group of lathosterol causes severe peak tailing due to hydrogen bonding with the silanol groups of the GC column's stationary phase (4[4]). Derivatization is mandatory. By reacting the extract with a silylating agent, the polar proton is replaced with a non-polar trimethylsilyl (TMS) group, drastically improving volatility, thermal stability, and chromatographic resolution (5[5]).

Step-by-Step Protocol
  • Extraction & Hydrolysis: Aliquot 50 µL of plasma and spike with an internal standard (e.g., epicoprostanol). Saponify with 1M ethanolic KOH at 60°C for 1 hour to release esterified sterols, then extract into hexane.

  • Derivatization: Evaporate the organic layer under a gentle stream of N₂. Reconstitute in 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% TMCS, plus 50 µL of anhydrous pyridine. Incubate at 60°C for 60 minutes.

  • Chromatographic Separation: Inject 1 µL (splitless mode) onto a DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm film thickness). Utilize a programmed temperature gradient (e.g., 150°C ramped to 290°C) to resolve lathosterol from desmosterol and cholesterol.

  • Detection: Operate the mass spectrometer in Electron Ionization (EI) mode. Use Selected Ion Monitoring (SIM) to target the molecular ion (M+•) at m/z 458 for the lathosterol-TMS derivative (5[5]).

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Mechanism & Causality

While GC-MS is robust, it is tedious. LC-MS/MS bypasses the need for derivatization, offering high-throughput capabilities (6[6]). Because sterols lack highly ionizable acidic or basic moieties, standard Electrospray Ionization (ESI) is highly inefficient. Instead, Atmospheric Pressure Chemical Ionization (APCI) is employed. APCI utilizes a corona discharge to ionize the solvent, which transfers charge to the sterol in the gas phase. This energetic process induces a predictable in-source loss of water from the 3β-hydroxyl group, yielding a robust [M+H-H₂O]+ precursor ion at m/z 369.4 (3[3]).

Step-by-Step Protocol
  • Extraction: Perform a liquid-liquid extraction on 50 µL of plasma using a surrogate matrix for calibration standards to account for endogenous lathosterol (3[3]). Dry the supernatant and reconstitute in the mobile phase.

  • Separation: Inject onto a specialized UPLC column (e.g., Hypersil C18 Gold or a Pentafluorophenyl/PFP phase). The PFP phase avails a different set of retention mechanisms (shape recognition and π-π interactions) compared to standard C18, which is critical for separating lathosterol from the >1000x excess of cholesterol (6[6]).

  • Detection: Operate a triple quadrupole MS in positive APCI mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition of 369.4 → 95.1 for precise quantification (3[3]).

Method 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

Mechanism & Causality

Mass spectrometry provides molecular weight and fragmentation data but cannot definitively prove stereochemistry (e.g., the 5α vs 5β configuration of the sterane backbone) or the exact regiochemistry of the double bond without authentic standards. NMR spectroscopy provides an orthogonal, non-destructive, and absolute proof of structure, which is vital when identifying novel sterol biomarkers or confirming synthetic reference materials (7[7]).

Step-by-Step Protocol
  • Purification: Isolate the lathosterol fraction from bulk lipid extracts using preparative HPLC, as NMR requires a highly pure, bulk sample.

  • Preparation: Dissolve 1–5 mg of the dried, purified compound in 600 µL of deuterated chloroform (CDCl₃).

  • Acquisition & Interpretation: Acquire 1H and 13C spectra at 600 MHz. The definitive structural confirmation of lathosterol relies on identifying the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     olefinic proton, which presents as a broad doublet at approximately δ 5.15 ppm. The 3α-proton appears as a multiplet at ~δ 3.60 ppm. The chemical shifts of the angular methyl groups (C-18, C-19) serve as diagnostic singlets that confirm the 5α-sterol backbone stereochemistry ([7]).
    

Quantitative Performance Comparison

To guide experimental design, the following table summarizes the quantitative metrics and operational parameters of the three orthogonal methods:

ParameterGC-MS (EI)UPLC-MS/MS (APCI)NMR Spectroscopy
Primary Utility High-resolution separation & spectral library matchingHigh-throughput quantification in complex matricesDefinitive stereochemical and regiochemical proof
Analyte Form TMS-derivatizedUnderivatizedUnderivatized (Purified)
Separation Mechanism Boiling point & polarity (Capillary GC)Hydrophobicity & shape recognition (UPLC C18/PFP)N/A (Bulk purified sample)
Key Diagnostic Signal m/z 458 (M+•)MRM 369.4 → 95.1δ 5.15 (1H, m, H-7)
LOD (Plasma) ~0.03 µg/mL~0.1 µg/mL~1-5 mg (Total required mass)
Throughput Medium (30-45 min/run)High (5-10 min/run)Low (Requires preparative isolation)

References

1.[1] National Institutes of Health. "Lathosterol | C27H46O | CID 65728 - PubChem". nih.gov. 1 2.[4] MDPI. "Identification and Distribution of Sterols, Bile Acids, and Acylcarnitines by LC–MS/MS in Humans, Mice, and Pigs—A Qualitative Analysis". mdpi.com. 4 3.[3] Medpace. "Quantification of Lathosterol as a Biomarker in Human Plasma Using UPLC-MS/MS System". medpace.com. 3 4.[5] MDPI. "Separation and Determination of Some of the Main Cholesterol-Related Compounds in Blood by Gas Chromatography-Mass Spectrometry". mdpi.com. 5 5.[2] LIPID MAPS. "Structure Database (LMSD) - Lathosterol". lipidmaps.org. 2 6.[6] PMC. "Simplified LC-MS Method for Analysis of Sterols in Biological Samples". nih.gov. 6 7.[7] Physiology.org. "Oxysterols: Modulators of Cholesterol Metabolism and Other Processes". physiology.org. 7

Sources

Comparative

Statistical analysis of 3beta-Hydroxy-5alpha,7-cholestene in clinical samples

Comparative Analytical Guide: Lathosterol (5 -cholest-7-en-3 -ol) Content Type: Technical Comparison & Protocol Guide Target Audience: Clinical Chemists, Lipidologists, and Drug Development Scientists Executive Summary:...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Analytical Guide: Lathosterol (5 -cholest-7-en-3 -ol)

Content Type: Technical Comparison & Protocol Guide Target Audience: Clinical Chemists, Lipidologists, and Drug Development Scientists

Executive Summary: The Synthesis Biomarker

3


-Hydroxy-5

,7-cholestene
, commonly known as Lathosterol , is not merely a metabolic intermediate; it is the clinical gold standard surrogate for quantifying whole-body cholesterol synthesis .[1]

Unlike static cholesterol measurements, which conflate absorption, synthesis, and clearance, Lathosterol specifically indexes the activity of the Kandutsch-Russell pathway . In clinical trials—particularly those evaluating statins, PCSK9 inhibitors, or Niemann-Pick C1-like 1 (NPC1L1) inhibitors—Lathosterol levels (normalized to total cholesterol) differentiate between "high synthesizers" and "high absorbers," guiding precision medicine strategies.

This guide compares the two dominant analytical platforms—GC-MS (the historical reference) and LC-MS/MS (the modern high-throughput standard)—and provides a validated protocol for overcoming the critical challenge of isobaric interference.

Biological Context: The Pathway & Clinical Utility[1]

Lathosterol sits immediately prior to 7-dehydrocholesterol (7-DHC) in the cholesterol biosynthesis pathway. Its accumulation or depletion provides a direct readout of HMG-CoA reductase activity downstream.

Clinical Significance[1][2]
  • High Lathosterol: Indicates upregulated endogenous synthesis.[2] Seen in obesity, insulin resistance, and familial combined hyperlipidemia.[2]

  • Low Lathosterol: Indicates suppressed synthesis or 5-desaturase deficiency.

  • The Lathosterol/Cholesterol (L:C) Ratio: Because lipoprotein pool sizes vary, absolute Lathosterol concentration is less informative than the L:C ratio (

    
     cholesterol). This ratio corrects for LDL particle number and is the preferred statistical metric.
    
Pathway Visualization

The following diagram illustrates the bifurcation of cholesterol synthesis and Lathosterol's specific position.

CholesterolSynthesis AcetylCoA Acetyl-CoA HMGCoA HMG-CoA AcetylCoA->HMGCoA Mevalonate Mevalonate HMGCoA->Mevalonate HMG-CoA Reductase (Rate Limiting) Squalene Squalene Mevalonate->Squalene Lanosterol Lanosterol Squalene->Lanosterol Zymosterol Zymosterol Lanosterol->Zymosterol Lathosterol LATHOSTEROL (5α-cholest-7-en-3β-ol) *Target Analyte* Zymosterol->Lathosterol Kandutsch-Russell Pathway Desmosterol Desmosterol Zymosterol->Desmosterol Bloch Pathway DHC7 7-Dehydrocholesterol (7-DHC) Lathosterol->DHC7 SC5D (Lathosterol 5-desaturase) Cholesterol Cholesterol DHC7->Cholesterol DHCR7 Desmosterol->Cholesterol DHCR24

Caption: Lathosterol is the specific marker for the Kandutsch-Russell synthesis pathway. Blockage at SC5D leads to Lathosterolosis.

Analytical Comparison: GC-MS vs. LC-MS/MS[4][5][6][7]

The primary analytical challenge is that Lathosterol and Cholesterol are isobaric (MW 386.65 Da). Cholesterol is present in plasma at concentrations


 higher than Lathosterol, creating massive spectral interference.[3]
Comparative Performance Matrix
FeatureGC-MS (TMS Derivatives)LC-MS/MS (APCI)
Principle Electron Ionization (EI) of trimethylsilyl derivatives.Atmospheric Pressure Chemical Ionization (APCI) of underivatized sterols.
Sensitivity High (Femtogram level).High (Picogram level), but susceptible to ion suppression.
Specificity Superior. Chromatographic resolution of isomers is excellent on capillary columns (e.g., DB-5MS).Moderate. Requires specialized columns (e.g., PFP or C18) to resolve Lathosterol from the massive Cholesterol peak.
Sample Prep Tedious. Requires saponification + extraction + derivatization (60 min @ 60°C).[4] Moisture sensitive.Streamlined. Saponification + extraction only. No derivatization needed.[5]
Throughput Low (30-45 min run times).High (5-10 min run times).
Key Risk Thermal instability of some sterol intermediates."Camouflage Effect": If Cholesterol co-elutes, it saturates the detector, masking Lathosterol.
Verdict Reference Method. Best for discovery lipidomics where isomer ID is paramount.Clinical Routine. Best for large cohorts/trials due to speed, provided resolution is validated.

Experimental Protocol: Validated LC-MS/MS Workflow

Objective: Quantify Lathosterol in human plasma while resolving it from Cholesterol and 7-DHC. Platform: UHPLC-MS/MS (Triple Quadrupole).

A. Reagents & Standards[5][8]
  • Internal Standard (IS): Lathosterol-d7 (Essential to correct for extraction efficiency and matrix effects).

  • Saponification: 1M KOH in 90% Ethanol.

  • Extraction Solvent: n-Hexane.

B. Step-by-Step Methodology
  • Saponification (Critical Step):

    • Why: 80-90% of circulating sterols are esterified. You must break the ester bonds to measure total synthesis.

    • Mix 50 µL Plasma + 10 µL IS (Lathosterol-d7) + 250 µL 1M KOH/EtOH.

    • Incubate at 60°C for 60 minutes .

  • Liquid-Liquid Extraction (LLE):

    • Add 500 µL n-Hexane and 250 µL water. Vortex vigorously for 5 mins.

    • Centrifuge (10,000 x g, 5 min).

    • Transfer the upper organic layer (Hexane) to a fresh vial.

    • Evaporate to dryness under Nitrogen (

      
      ) stream at 40°C.
      
    • Reconstitution: Dissolve residue in 100 µL Methanol (MeOH).

  • LC Separation (The "Isobaric Solution"):

    • Column:Agilent Poroshell 120 EC-C18 (2.1 x 100mm, 1.9 µm) or Pentafluorophenyl (PFP) phase. Note: Standard C18 often fails to resolve Lathosterol from Cholesterol.

    • Mobile Phase: Isocratic MeOH:Water (95:5) with 0.1% Formic Acid.[3]

    • Flow Rate: 0.4 mL/min.

  • MS/MS Detection (APCI Mode):

    • Source: APCI (Positive mode).[3][6] ESI is poor for neutral sterols.

    • MRM Transitions:

      • Lathosterol:

        
         (Quantifier), 
        
        
        
        (Qualifier). (Note: Precursor is
        
        
        , typical for sterols).
      • Lathosterol-d7:

        
        .
        
      • Cholesterol: Monitor

        
         to ensure it is chromatographically separated (should elute after Lathosterol on PFP, or before on some C18s).
        
C. Workflow Diagram

Workflow Sample Plasma Sample (50 µL) IS Add IS (Lathosterol-d7) Sample->IS Sapon Saponification (KOH/EtOH, 60°C, 1h) IS->Sapon Extract LLE Extraction (Hexane) Sapon->Extract Dry Evaporation (N2 stream) Extract->Dry LC UHPLC Separation (PFP or High-Res C18) Dry->LC MS MS/MS (APCI+) MRM: 369.4 -> 95.1 LC->MS

Caption: Validated LC-MS/MS workflow for total Lathosterol quantification.

Statistical Analysis of Clinical Data

When analyzing Lathosterol data, raw concentration values can be misleading due to inter-individual variations in lipoprotein metabolism.

Normalization (The Gold Standard)

Always report the Lathosterol-to-Cholesterol Ratio (L:C) .



  • Unit:

    
     of cholesterol.
    
  • Rationale: This corrects for the number of LDL particles. A patient with high LDL will naturally have higher absolute Lathosterol, even if their synthesis rate is normal. The ratio isolates the synthesis phenotype.

Distribution & Transformation
  • Skewness: Lathosterol levels in populations are typically right-skewed (log-normal distribution).

  • Test Selection:

    • Do not use Student's t-test on raw data unless normality is verified (Shapiro-Wilk test).

    • Preferred: Log-transform data (

      
      ) prior to parametric testing (ANOVA/t-test) or use Non-parametric tests (Mann-Whitney U).
      
Reference Ranges (Healthy Adults)
  • Absolute:

    
     µg/mL (varies by gender/age).
    
  • Ratio (L:C):

    
     µmol/100mmol cholesterol is generally considered optimal.[2][7]
    
  • Note: Men typically have higher synthesis rates (and Lathosterol levels) than women.

References

  • Lutjohann, D., et al. "Sterol composition of sera from patients with cerebrotendinous xanthomatosis." Journal of Lipid Research, 1991.[8]

  • Matysik, S., et al. "Simplified LC-MS Method for Analysis of Sterols in Biological Samples." Journal of Lipid Research, 2020.

  • Rideout, T.C., et al. "Lathosterol-to-cholesterol ratio in serum predicts cholesterol-lowering response to plant sterol consumption." Journal of Nutrition, 2015.

  • Agilent Technologies. "LC/MS/MS Separation of Cholesterol and Related Sterols in Plasma." Application Note, 2019.

  • Sitta, A., et al. "Plasma lathosterol measures rates of cholesterol synthesis."[9] Clinics, 2022.[10]

Sources

Validation

Comparative Guide: Biological Significance of 3β-Hydroxy-5α-cholest-7-ene (Lathosterol) vs. Oxysterols

Executive Summary In the landscape of lipidomics and drug development, distinguishing between cholesterol precursors and cholesterol metabolites is critical for evaluating target engagement and metabolic homeostasis. Thi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of lipidomics and drug development, distinguishing between cholesterol precursors and cholesterol metabolites is critical for evaluating target engagement and metabolic homeostasis. This guide objectively compares 3β-Hydroxy-5α-cholest-7-ene (commonly known as Lathosterol ) against major Oxysterols (e.g., 24S-hydroxycholesterol, 27-hydroxycholesterol). While lathosterol serves as a direct, quantitative biomarker for de novo cholesterol synthesis, oxysterols function as bioactive signaling molecules that drive cholesterol clearance, immune regulation, and receptor activation.

The Sterol Landscape: Synthesis vs. Clearance

3β-Hydroxy-5α-cholest-7-ene (Lathosterol)

Lathosterol (C₂₇H₄₆O) is a critical non-cholesterol sterol precursor in the Kandutsch-Russell pathway of cholesterol biosynthesis[1]. Structurally, it differs from cholesterol by the placement of its double bond (C7 instead of C5). Biologically, its plasma concentration is a highly reliable surrogate marker for whole-body cholesterol synthesis rates, directly correlating with hepatic HMG-CoA reductase activity[2][3].

Oxysterols

Oxysterols are oxygenated derivatives of cholesterol. Unlike lathosterol, which is a precursor, oxysterols are downstream metabolites formed enzymatically by Cytochrome P450 (CYP) enzymes or via autoxidation[2][4]. They act as potent regulatory molecules:

  • 24S-Hydroxycholesterol (24S-HC): Synthesized almost exclusively in the brain by [4], it crosses the blood-brain barrier to facilitate CNS cholesterol clearance[5].

  • 27-Hydroxycholesterol (27-HC): A systemic metabolite that acts as an endogenous ligand for Liver X Receptors (LXRs) and Estrogen Receptors (ERs), modulating lipid transport and immune cell function[6].

G Acetyl Acetyl-CoA Squalene Squalene Acetyl->Squalene HMG-CoA Reductase Lathosterol Lathosterol (3β-Hydroxy-5α-cholest-7-ene) Squalene->Lathosterol Kandutsch-Russell Pathway Cholesterol Cholesterol Lathosterol->Cholesterol DHCR7 / SC5D Ox24 24S-Hydroxycholesterol (CNS Clearance) Cholesterol->Ox24 CYP46A1 (Brain) Ox27 27-Hydroxycholesterol (Systemic Clearance) Cholesterol->Ox27 CYP27A1 (Liver/Macrophage) Bile Bile Acids Ox24->Bile Ox27->Bile

Metabolic routing of Lathosterol (synthesis) versus Oxysterols (clearance) in lipid homeostasis.

Comparative Performance: Biomarker Utility in Disease Models

Understanding the biological dichotomy between these sterols is essential for drug developers. For instance, sterols downstream of lathosterol are strictly required for[7], making them relevant in oncology (e.g., medulloblastoma). Conversely, oxysterol profiling is widely used in neurodegeneration and cardiovascular research[8].

Table 1: Quantitative and Biological Comparison of Key Sterols

Sterol BiomarkerBiosynthetic OriginPrimary Biological RoleTarget Receptor / PathwayClinical / Disease Association
Lathosterol Precursor (Kandutsch-Russell)De novo cholesterol synthesis markerShh Pathway (Permissive)Lathosterolosis, Cerebrotendinous Xanthomatosis[1]
24S-Hydroxycholesterol Metabolite (CYP46A1)CNS cholesterol effluxLXR AgonistAlzheimer's Disease, Huntington's Disease[5]
25-Hydroxycholesterol Metabolite (CH25H)Antiviral immunity, lipid regulationLXR Agonist, SREBP InhibitorViral Infections, Atherosclerosis[7]
27-Hydroxycholesterol Metabolite (CYP27A1)Systemic cholesterol clearanceLXR / ER AgonistBreast Cancer, Cardiovascular Disease[3]

Experimental Methodologies: Isotope-Dilution LC-MS/MS

Standard colorimetric assays cannot distinguish between cholesterol, lathosterol, and oxysterols due to their structural similarities. To establish a self-validating analytical system, researchers must utilize Isotope-Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[8].

Causality Behind the Protocol Design
  • Deuterated Standards: Spiking samples with heavy-isotope standards (e.g., Lathosterol-d4, 24S-HC-d7) prior to extraction corrects for matrix effects and variable extraction efficiencies, ensuring absolute quantification.

  • Alkaline Hydrolysis: A significant fraction of lathosterol and oxysterols circulate esterified to fatty acids. Hydrolysis liberates them into free sterols, preventing under-quantification[3].

  • Derivatization: Sterols lack easily ionizable functional groups. Derivatization with Girard P reagent adds a permanent positive charge, drastically increasing Electrospray Ionization (ESI) sensitivity.

Step-by-Step Methodology
  • Sample Preparation & Spiking:

    • Aliquot 50 µL of plasma or tissue homogenate into a glass vial.

    • Spike with 10 µL of an internal standard mix containing 100 ng/mL of Lathosterol-d4 and 24S-HC-d7. Self-validation step: The ratio of endogenous analyte to deuterated standard ensures recovery variations do not skew final data.

  • Alkaline Hydrolysis:

    • Add 1 mL of ethanolic KOH (1 M).

    • Incubate at 60°C for 1 hour under argon to prevent autoxidation of sterols into artifactual oxysterols[2].

  • Liquid-Liquid Extraction (LLE):

    • Add 2 mL of hexane and 1 mL of LC-MS grade water. Vortex for 2 minutes and centrifuge at 3,000 x g for 10 minutes.

    • Collect the upper organic layer (containing the non-polar sterols) and evaporate to dryness under a gentle stream of nitrogen.

  • Derivatization (Girard P):

    • Reconstitute the dried extract in 100 µL of Girard P reagent (prepared in methanol with 5% acetic acid).

    • Incubate at room temperature for 12 hours.

  • LC-MS/MS Quantification:

    • Inject 5 µL onto a C18 reverse-phase column.

    • Run a gradient of Water/Methanol with 0.1% Formic acid.

    • Monitor specific Multiple Reaction Monitoring (MRM) transitions (e.g., distinguishing the specific fragmentation patterns of 24S-HC vs. 25-HC).

Workflow Sample Plasma / Tissue Sample + Deuterated Internal Standards Hydrolysis Alkaline Hydrolysis (KOH / Ethanol, 1h at 60°C) Sample->Hydrolysis Liberate esterified sterols Extraction Liquid-Liquid Extraction (Hexane or Water Partition) Hydrolysis->Extraction Isolate lipid fraction Derivatization Derivatization (Girard P for LC-MS/MS) Extraction->Derivatization Enhance ionization Analysis Isotope-Dilution MS/MS (MRM Quantification) Derivatization->Analysis Data Biomarker Profiling (Synthesis vs. Efflux Ratios) Analysis->Data

Standardized isotope-dilution mass spectrometry workflow for sterol and oxysterol quantification.

Drug Development Implications

For drug development professionals, the choice between monitoring lathosterol and oxysterols depends entirely on the therapeutic target:

  • Targeting Synthesis (e.g., Statins, HMG-CoA Reductase Inhibitors): Lathosterol is the premier biomarker. A successful intervention will yield a dose-dependent decrease in plasma lathosterol, proving target engagement at the level of de novo synthesis[3].

  • Targeting Clearance/Efflux (e.g., LXR Agonists, CYP46A1 Activators): Oxysterols are the required readouts. For example, in clinical trials for Alzheimer's disease therapeutics targeting CYP46A1, 24S-HC levels in the plasma and CSF are the definitive pharmacodynamic markers[5].

By leveraging both lathosterol and specific oxysterols in a comprehensive lipidomics panel, researchers can map the entire lifecycle of cholesterol—from its genesis in the Kandutsch-Russell pathway to its regulatory clearance.

References

  • PubChem. "Lathosterol | C27H46O | CID 65728". National Institutes of Health. URL:[Link]

  • Corcoran et al. "Oxysterols stimulate Sonic hedgehog signal transduction and proliferation of medulloblastoma cells". PNAS. URL:[Link]

  • Nery et al. "The Plasma Distribution of Non-cholesterol Sterol Precursors and Products of Cholesterol Synthesis and Phytosterols Depend on HDL Concentration". Frontiers in Physiology. URL:[Link]

  • GeneCards. "CYP46A1 Gene". Weizmann Institute of Science. URL:[Link]

  • Griffiths et al. "Oxysterol research: a brief review". Biochemical Society Transactions. URL:[Link]

  • Metabolon. "Oxysterols Targeted Panel". Metabolon, Inc. URL:[Link]

  • Schroepfer, G. J. "Oxysterols: Modulators of Cholesterol Metabolism and Other Processes". Physiological Reviews. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 3β-Hydroxy-5α,7-cholestene: From Personal Protection to Disposal

This guide provides essential safety and handling protocols for 3β-Hydroxy-5α,7-cholestene, also known as 7-dehydrocholesterol (7-DHC). As a direct precursor to cholesterol, 7-DHC is a crucial molecule in biochemical res...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and handling protocols for 3β-Hydroxy-5α,7-cholestene, also known as 7-dehydrocholesterol (7-DHC). As a direct precursor to cholesterol, 7-DHC is a crucial molecule in biochemical research. However, its propensity for oxidation into potentially cytotoxic derivatives necessitates a robust safety-first approach.[1][2] This document moves beyond a simple checklist, offering a procedural and causal framework to ensure both personal safety and experimental integrity for researchers, scientists, and drug development professionals.

While a specific OSHA Hazard Communication Standard classification for 7-DHC is not prominent, the principle of As Low As Reasonably Achievable (ALARA) exposure must be paramount. This is due to the well-documented cytotoxic effects of its oxysterol by-products, which can form upon exposure to air and light.[3][4] Our protocol is therefore designed as a self-validating system, grounded in established best practices for handling cholesterol derivatives and compounds with potential biological activity.[5]

Hazard Assessment: The Rationale for Caution

The primary concern with 7-DHC is not typically acute toxicity but the biological activity of its oxidative by-products. 7-DHC is approximately 200 times more susceptible to oxidation than cholesterol.[1] This oxidation can lead to the formation of various oxysterols, some of which have demonstrated significant cytotoxicity in vitro, causing cell death and compromising membrane integrity.[3][4]

Key Hazard Considerations:

  • Cytotoxicity of Derivatives: Oxysterols derived from 7-DHC are known to be cytotoxic, with effects observed at micromolar concentrations in various retinal cell lines.[3][4]

  • Inhalation Risk: As a solid, crystalline powder, 7-DHC poses an inhalation risk if handled improperly, potentially generating airborne dust.[5][6]

  • Dermal and Ocular Exposure: Direct contact with the skin or eyes can lead to irritation and absorption.

Core Directive: Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3β-Hydroxy-5α,7-cholestene in any form. The goal is to create a comprehensive barrier to prevent inhalation, dermal, and ocular exposure.

PPE CategoryItemSpecification & Rationale
Eye Protection Safety GogglesANSI Z87.1 certified, chemical splash goggles are required. They provide a full seal around the eyes, offering superior protection from airborne powder and potential splashes over standard safety glasses.[5]
Hand Protection Disposable Nitrile GlovesNitrile gloves offer excellent resistance to a broad range of chemicals and are less likely to cause allergic reactions than latex. Double-gloving is recommended when handling concentrated solutions. Gloves must be changed frequently and immediately upon contamination.[5][7]
Body Protection Laboratory CoatA long-sleeved, properly fitted lab coat is essential to protect skin and personal clothing from contamination. An elastic-cuffed coat is preferred to protect the wrists.
Respiratory Protection N95 Respirator or HigherA NIOSH-approved N95 respirator is required when handling the solid compound outside of a certified chemical fume hood.[8] This is a critical control to prevent the inhalation of fine particles. For sterile compounding, a surgical N-95 respirator may be appropriate.[8]

Operational Plan: A Step-by-Step Protocol

Adherence to a strict operational workflow is critical for safety and to prevent the unintended oxidation of the compound.

Engineering Controls: Your First Line of Defense
  • Chemical Fume Hood: All weighing and handling of solid 7-DHC, as well as the preparation of stock solutions, must be performed inside a certified chemical fume hood. This is the most effective way to control airborne particulates and vapors.[5]

  • Ventilation: The laboratory should be well-ventilated with readily accessible safety showers and eyewash stations.[9]

Handling the Compound: From Vial to Solution
  • Preparation: Before beginning, clear the workspace within the fume hood of all non-essential items. Don all required PPE as outlined in the table above.

  • Weighing: To prevent dust generation, do not scrape or vigorously shake the solid material. Use a micro-spatula to carefully transfer the powder to a tared weigh boat. Perform this task deep within the fume hood to minimize air currents.

  • Solubilization: Add the solvent to the vessel containing the weighed 7-DHC. Cap the vessel securely before mixing or vortexing.

  • Post-Handling: After use, ensure the primary container is tightly sealed. Decontaminate the spatula and any surfaces within the fume hood with an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

Decontamination and Disposal Plan

Improper disposal can lead to environmental contamination and pose a risk to others. A structured disposal pathway is mandatory.

  • Solid Waste: All materials that have come into direct contact with 7-DHC (e.g., gloves, weigh boats, absorbent pads, pipette tips) are considered chemical waste. They must be collected in a dedicated, sealed, and clearly labeled waste bag or container.[5]

  • Liquid Waste: All solutions containing 7-DHC and solvent rinsates from cleaning must be collected in a designated, sealed, and labeled hazardous waste container. Do not pour this waste down the drain.[5]

  • Empty Containers: Rinse the original, empty 7-DHC container three times with a suitable solvent. Collect the rinsate as liquid chemical waste. The rinsed container can then be disposed of in accordance with institutional guidelines.

Below is a logical workflow for the disposal of waste generated during the handling of 3β-Hydroxy-5α,7-cholestene.

G cluster_0 Waste Generation Point (Fume Hood) cluster_1 Segregation & Collection cluster_2 Final Disposal Pathway A Contaminated Gloves, Wipes, Weigh Boats D Sealable, Labeled Solid Waste Bag/Container A->D Place into B Solutions & Solvent Rinsate E Sealable, Labeled Liquid Waste Container B->E Collect in C Empty Stock Vial F Triple Rinse with Solvent C->F G Institutional Hazardous Solid Waste Stream D->G H Institutional Hazardous Liquid Waste Stream E->H F->E Collect Rinsate I Dispose of Rinsed Vial (per institutional policy) F->I

Caption: Waste Disposal Workflow for 7-DHC

Emergency Procedures

  • Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[10]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[10]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[10]

  • Spill: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material. Carefully sweep or scoop the material into a designated chemical waste container. Decontaminate the area thoroughly.

By integrating this expert-driven, safety-first framework, your laboratory can confidently handle 3β-Hydroxy-5α,7-cholestene, ensuring the protection of personnel while advancing critical research.

References

  • Pfeffer, B., Xu, L., Porter, N., & Fliesler, S. (2013). In Vitro Toxicity of 7-Dehydrocholesterol-Derived Oxysterols Depends on Retinal Cell Type. Investigative Ophthalmology & Visual Science, 54(15), 712.
  • Xu, L., Pfeffer, B. A., & Fliesler, S. J. (2013). Differential Cytotoxic Effects of 7-Dehydrocholesterol-derived Oxysterols on Cultured Retina-derived Cells: Dependence on Sterol Structure, Cell Type, and Density. Experimental Eye Research, 113, 106–116.
  • BenchChem. (2025). Personal protective equipment for handling 3beta,7alpha-Dihydroxy-5-cholestenoate.
  • Korade, Z., Xu, L., Mirnics, K., & Porter, N. A. (2010). Biological activities of 7-dehydrocholesterol-derived oxysterols: implications for Smith-Lemli-Opitz syndrome. Journal of Lipid Research, 51(11), 3259–3269.
  • Pfeffer, B. A., Patel, P. H., Xu, L., Porter, N. A., & Fliesler, S. J. (2012). 7-Dehydrocholesterol-derived Oxysterols are Differentially Cytotoxic to 661W Photoreceptor Cells. Investigative Ophthalmology & Visual Science, 53(14), 4300.
  • Gaoua, W., Chevy, F., Roux, C., & Wolf, C. (1999). Oxidized derivatives of 7-dehydrocholesterol induce growth retardation in cultured rat embryos: A model for antenatal growth retardation in the Smith-Lemli-Opitz syndrome. Journal of Lipid Research, 40(3), 456-463.
  • Thermo Fisher Scientific. (2025). Safety Data Sheet for 5 alpha-Cholestan-3-one.
  • Thermo Fisher Scientific. (2021). Safety Data Sheet for 5-a-Cholestane.
  • U.S. Environmental Protection Agency. (2025). Personal Protective Equipment.
  • Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
  • Alpha Chemika. (n.d.). CHOLESTEROL Extra Pure Safety Data Sheet.
  • ChemScene. (2025). Safety Data Sheet.
  • Cayman Chemical. (2025). Safety Data Sheet for Cholestenone.
  • DIY Pest Control. (n.d.). The Best Personal Protective Equipment For Pesticides.
  • GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.